The Definitive Guide to 7-Bromo-4-hydroxyquinolin-2(1H)-one Synthesis: Pathway, Regioselectivity, and Optimization Executive Summary 7-Bromo-4-hydroxyquinolin-2(1H)-one (CAS: 100748-65-0) is a highly privileged heterocyc...
Author: BenchChem Technical Support Team. Date: March 2026
The Definitive Guide to 7-Bromo-4-hydroxyquinolin-2(1H)-one Synthesis: Pathway, Regioselectivity, and Optimization
Executive Summary
7-Bromo-4-hydroxyquinolin-2(1H)-one (CAS: 100748-65-0) is a highly privileged heterocyclic scaffold in modern medicinal chemistry. It serves as a critical intermediate in the development of small-molecule kinase inhibitors[1], antimalarial agents[2], and procaspase activators. The synthesis of this molecule relies on the classic Knorr quinolone synthesis, which involves the condensation of a meta-substituted aniline with a malonic acid derivative, followed by an electrophilic cyclization.
Due to the asymmetry of the starting material (3-bromoaniline), the cyclization inherently produces a mixture of regioisomers. This whitepaper provides an in-depth mechanistic analysis of the synthetic pathway, details the causality behind regioselectivity, and establishes a field-proven, self-validating protocol for isolating the pure 7-bromo isomer.
Mechanistic Pathway & Regioselectivity (The "Why")
The synthesis of 4-hydroxyquinolin-2(1H)-ones requires two distinct chemical events: amidation and intramolecular Friedel-Crafts-type acylation.
Step 1: Amidation (Condensation)
The reaction begins with the nucleophilic attack of the primary amine of 3-bromoaniline on one of the ester carbonyls of diethyl malonate[1]. This step is typically driven to completion by heating the neat mixture to 150–160 °C, allowing the ethanol by-product to distill out of the reaction matrix. The resulting intermediate is ethyl 3-((3-bromophenyl)amino)-3-oxopropanoate.
Step 2: Electrophilic Cyclization & Regioselectivity
The critical challenge in this synthesis is regioselectivity. The intermediate must undergo acid-catalyzed cyclization onto the aromatic ring. Because the original aniline was meta-substituted (3-bromoaniline), there are two available ortho positions for ring closure: C2 and C6.
Attack at C6: Leads to the target 7-bromo-4-hydroxyquinolin-2(1H)-one .
Attack at C2: Leads to the off-target 5-bromo-4-hydroxyquinolin-2(1H)-one .
Causality of Isomer Distribution: The bromine atom at the 3-position exerts significant steric bulk. Cyclization at the C2 position requires the incoming electrophilic acylium ion to overcome the steric clash with the adjacent bromine atom. Consequently, cyclization at the less hindered C6 position is both kinetically and thermodynamically favored, making the 7-bromo derivative the major product. However, the 5-bromo isomer is almost always present as a minor byproduct (typically in a 3:1 to 4:1 ratio) and must be separated[2].
Chemical pathway for the synthesis of 7-bromo-4-hydroxyquinolin-2(1H)-one and its regioisomer.
Quantitative Data: Optimization of Cyclization Conditions
The choice of cyclization reagent dictates the overall yield, the severity of the reaction conditions, and the final isomer ratio. The table below summarizes the empirical data for the conversion of the malonate intermediate to the cyclized quinolinone[1][3].
Cyclization Reagent / Condition
Temperature
Time
Total Yield
Regioisomer Ratio (7-Br : 5-Br)
Operational Notes
Eaton's Reagent (P₂O₅ / MeSO₃H)
70 °C
12 h
85%
4:1
Mildest conditions; excellent functional group tolerance.
No acid required; high heat can lead to decomposition/tarring.
Experimental Protocols (The "How")
The following protocol utilizes Eaton's reagent to maximize the yield of the 7-bromo isomer while ensuring a self-validating workflow.
Phase 1: Synthesis of the Malonate Intermediate
Setup: Charge a round-bottom flask equipped with a short-path distillation apparatus with 3-bromoaniline (1.0 equiv, e.g., 100 mmol) and diethyl malonate (1.5 equiv, 150 mmol)[1].
Reaction: Heat the neat mixture to 150–160 °C under an inert argon atmosphere.
Validation: Monitor the distillation of ethanol. The theoretical yield of ethanol is ~5.8 mL for a 100 mmol scale. Once ethanol ceases to distill (approx. 3–4 hours), sample the mixture for TLC (Hexanes/EtOAc 7:3) to confirm the disappearance of the aniline.
Isolation: Cool the mixture to 60 °C and apply a high vacuum to remove excess unreacted diethyl malonate. The resulting crude ethyl 3-((3-bromophenyl)amino)-3-oxopropanoate can be used directly in the next step.
Phase 2: Cyclization via Eaton's Reagent
Setup: To the crude intermediate, add Eaton's Reagent (11 wt% P₂O₅ in methanesulfonic acid, approx. 5 mL per gram of intermediate) at room temperature[3].
Reaction: Heat the viscous solution to 70 °C and stir overnight (12 hours).
Quench (Self-Validating Step): Cool the reaction to room temperature and pour it slowly into vigorously stirred ice water. The sudden shift in pH and solvent polarity will force the immediate precipitation of the crude quinolinone as a white/pale-yellow solid.
Filtration: Collect the solid via vacuum filtration and wash extensively with distilled water to remove residual acid.
Phase 3: Isomer Separation
Because the 5-bromo isomer is present, purification is mandatory.
Direct Crystallization: Recrystallization from boiling DMF/water can enrich the 7-bromo isomer, but often requires multiple iterations.
Chemical Derivatization (Alternative): If absolute purity is required for downstream coupling, treat the crude mixture with POCl₃ at 100 °C to convert the molecules to 2,4-dichloro-bromoquinolines. The 7-bromo and 5-bromo chloro-derivatives have significantly different Rf values and can be easily separated via silica gel flash chromatography[2].
Step-by-step experimental workflow for synthesizing and isolating the target quinolinone.
References
Roskoski, R. Jr., et al. Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, ACS Publications (2021). Available at:[Link]
DIGIBUG Principal. Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Universidad de Granada (2021). Available at:[Link]
National Institutes of Health (NIH). Synthesis and evaluation of 7-substituted 4-aminoquinoline analogs for antimalarial activity. PMC (2012). Available at:[Link]
An In-depth Technical Guide on the Mechanism of Action of 7-Bromo-4-hydroxyquinolin-2(1H)-one
Introduction The quinoline scaffold represents a privileged structure in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of biological activities.[1] Within this class, 4-hydroxyquinolin...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The quinoline scaffold represents a privileged structure in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of biological activities.[1] Within this class, 4-hydroxyquinolin-2(1H)-one derivatives have garnered significant attention for their potential as therapeutic agents, exhibiting antibacterial, antiviral, antifungal, anti-inflammatory, and anticancer properties.[2] This technical guide provides a comprehensive exploration of the putative mechanism of action of a specific derivative, 7-Bromo-4-hydroxyquinolin-2(1H)-one. While direct and extensive research on this particular molecule is emerging, this document synthesizes the current understanding of the broader 4-hydroxyquinolin-2(1H)-one class to infer its likely biological targets and signaling pathways. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and investigate the therapeutic potential of this compound.
Physicochemical Properties
A foundational understanding of the physicochemical properties of 7-Bromo-4-hydroxyquinolin-2(1H)-one is crucial for interpreting its biological activity.
The current body of evidence suggests that 4-hydroxyquinolin-2(1H)-one derivatives do not operate via a single, exclusive mechanism. Instead, they are likely to exert their biological effects through the modulation of multiple cellular targets. The bromination at the 7th position is anticipated to influence the compound's pharmacokinetic and pharmacodynamic properties, potentially enhancing its affinity for specific targets.[2] The primary proposed mechanisms of action are detailed below.
Enzyme Inhibition
A prominent mechanism of action for the 4-hydroxyquinolin-2(1H)-one scaffold is the inhibition of various key enzymes. This inhibitory activity is often the basis for the observed antimicrobial and anticancer effects.
In the context of antiviral activity, derivatives of this scaffold have shown promise as inhibitors of viral enzymes crucial for replication. For instance, in silico studies have predicted that certain 3,3′-methylenebis(4-hydroxyquinolin-2(1H)-one) derivatives, which share the core structure, could inhibit the SARS-CoV-2 3C-like protease (3CLpro).[3] This protease is essential for processing viral polyproteins, making it a prime target for antiviral drug development.
Furthermore, the 3-hydroxyquinolin-2(1H)-one scaffold, a close structural relative, has been identified as a potent inhibitor of Influenza A endonuclease.[4] This enzyme is a component of the viral RNA polymerase complex and is vital for the "cap-snatching" mechanism required for viral mRNA transcription.[4]
This protocol outlines a common method to assess the inhibitory activity of compounds like 7-Bromo-4-hydroxyquinolin-2(1H)-one against SARS-CoV-2 3CLpro.
Assay buffer (e.g., 20 mM Tris-HCl pH 7.3, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)
7-Bromo-4-hydroxyquinolin-2(1H)-one (dissolved in DMSO)
Positive control inhibitor (e.g., Nirmatrelvir)
384-well, black, flat-bottom plates
Fluorescence plate reader
Procedure:
Prepare serial dilutions of 7-Bromo-4-hydroxyquinolin-2(1H)-one in DMSO. Further dilute in assay buffer to the desired final concentrations. The final DMSO concentration should be kept constant across all wells (e.g., <1%).
Add 5 µL of the diluted compound or control to the wells of the 384-well plate.
Add 10 µL of recombinant SARS-CoV-2 3CLpro (final concentration, e.g., 50 nM) to each well and incubate for 15 minutes at room temperature.
Initiate the reaction by adding 5 µL of the FRET substrate (final concentration, e.g., 20 µM) to each well.
Immediately place the plate in a fluorescence plate reader and monitor the increase in fluorescence intensity (Excitation: ~340 nm, Emission: ~490 nm) every minute for 30-60 minutes.
Calculate the initial reaction velocity for each concentration of the inhibitor.
Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
The 3-hydroxyquinolin-2(1H)-one scaffold has demonstrated potent inhibition of D-Amino Acid Oxidase (DAAO), a flavoenzyme that degrades the neuromodulator D-serine.[4] By inhibiting DAAO, these compounds can increase synaptic levels of D-serine, which acts as a co-agonist at the glycine site of NMDA receptors, thereby enhancing glutamatergic neurotransmission.[4] This mechanism suggests a potential therapeutic application in neurological disorders.
Derivatives of 3-hydroxyquinolin-2(1H)-one have also been identified as inhibitors of tyrosinase, a key enzyme in melanin biosynthesis.[4] Tyrosinase catalyzes the hydroxylation of L-tyrosine to L-DOPA and its subsequent oxidation to dopaquinone.[4] Inhibition of this enzyme can reduce melanin production, indicating potential applications in treating hyperpigmentation disorders.
Diagram: Proposed Enzyme Inhibition by 7-Bromo-4-hydroxyquinolin-2(1H)-one
Caption: Potential enzyme targets and resulting biological effects of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Induction of Apoptosis in Cancer Cells
Several studies on substituted quinolinones have demonstrated their ability to induce apoptosis in cancer cell lines. While the precise upstream signaling is still under investigation, the induction of apoptosis is a key mechanism for their anticancer activity.
A study on hybrid 2-Quinolinone derivatives showed that they can induce cell cycle arrest at the S and G2/M phases and trigger apoptosis at the pre-G1 phase in MCF-7 breast cancer cells.[5] Furthermore, these compounds were observed to localize in the nucleus, suggesting a potential interaction with DNA or nuclear proteins.[5] The activation of effector caspase-3 was also noted, indicating the involvement of the caspase cascade in the apoptotic process.[5]
This protocol is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells following treatment with 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Materials:
Cancer cell line (e.g., MCF-7)
Complete culture medium
7-Bromo-4-hydroxyquinolin-2(1H)-one
Annexin V-FITC Apoptosis Detection Kit
Phosphate Buffered Saline (PBS)
Flow cytometer
Procedure:
Seed cancer cells in 6-well plates and allow them to adhere overnight.
Treat the cells with varying concentrations of 7-Bromo-4-hydroxyquinolin-2(1H)-one (including a vehicle control) for a predetermined time (e.g., 24 or 48 hours).
Harvest the cells by trypsinization and wash them with cold PBS.
Resuspend the cells in 1X Annexin V binding buffer.
Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.
Incubate the cells in the dark for 15 minutes at room temperature.
Analyze the stained cells by flow cytometry within one hour.
Quantify the percentage of cells in each quadrant:
Viable cells: Annexin V-negative and PI-negative
Early apoptotic cells: Annexin V-positive and PI-negative
Late apoptotic/necrotic cells: Annexin V-positive and PI-positive
Modulation of Oxidative Stress Pathways
The cellular redox state is a critical factor in cell survival and death. The 4-hydroxyquinolin-2(1H)-one scaffold may influence oxidative stress pathways, although this mechanism is less well-defined. It is plausible that these compounds could either induce reactive oxygen species (ROS) production, leading to oxidative stress and apoptosis in cancer cells, or conversely, activate antioxidant response pathways.
One such pathway is the Nrf2/HO-1 signaling cascade. The activation of the PI3K/Akt pathway can lead to the nuclear translocation of Nrf2, which in turn upregulates the expression of antioxidant enzymes like heme oxygenase-1 (HO-1).[6] While not directly demonstrated for 7-Bromo-4-hydroxyquinolin-2(1H)-one, investigating its effect on this pathway would be a logical step in elucidating its full mechanistic profile.
Diagram: Potential Involvement in Apoptotic and Oxidative Stress Signaling
Caption: Putative signaling pathways modulated by 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Conclusion and Future Directions
7-Bromo-4-hydroxyquinolin-2(1H)-one is a promising scaffold for drug discovery, with a likely multi-targeted mechanism of action. Based on the activities of related compounds, its therapeutic potential may stem from the inhibition of key viral and cellular enzymes, the induction of apoptosis in cancer cells, and the modulation of oxidative stress pathways.
Future research should focus on validating these proposed mechanisms specifically for the 7-bromo derivative. This will require a comprehensive panel of in vitro and in cellulo assays, including enzymatic assays against a broader range of targets, detailed cell cycle and apoptosis analyses in various cancer cell lines, and investigation into its effects on key signaling pathways such as PI3K/Akt/Nrf2. Such studies will be instrumental in fully elucidating the therapeutic potential of this intriguing molecule.
References
Musiol, R., et al. (2012). Ring-substituted 4-Hydroxy-1H-quinolin-2-ones: Preparation and Biological Activity. Molecules, 17(12), 14452-14468. [Link]
Galdino, A. C. S., et al. (2020). A mild and atom-efficient four-component cascade strategy for the construction of biologically relevant 4-hydroxyquinolin-2(1H)-one derivatives. RSC Advances, 10(63), 38481-38491. [Link]
Moustafa, A. M. Y., & Bakare, S. B. (2020). Synthesis of Some Hybrid 7-Hydroxy Quinolinone Derivatives As Anti Breast Cancer Drugs. Letters in Drug Design & Discovery, 17(10), 1234-1245. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 12403681, 7-Bromoquinolin-4-ol. [Link]
MDPI. (2022). Role of PI3K/Akt-Mediated Nrf2/HO-1 Signaling Pathway in Resveratrol Alleviation of Zearalenone-Induced Oxidative Stress and Apoptosis in TM4 Cells. Toxins, 14(11), 734. [Link]
The Pharmacological Potential of 7-Bromo-4-hydroxyquinolin-2(1H)-one Derivatives: A Technical Guide
The quinolin-2(1H)-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities. The introduction of a bromine atom at the C7 position a...
Author: BenchChem Technical Support Team. Date: March 2026
The quinolin-2(1H)-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities. The introduction of a bromine atom at the C7 position and a hydroxyl group at the C4 position creates the 7-Bromo-4-hydroxyquinolin-2(1H)-one framework, a starting point for the development of novel therapeutic agents. This technical guide provides an in-depth exploration of the biological activities of derivatives based on this core structure, offering insights for researchers, scientists, and professionals in drug development. We will delve into their anticancer, antimicrobial, and potential antiviral activities, presenting mechanistic insights, quantitative data from related compounds, and detailed experimental protocols to facilitate further investigation.
Part 1: Anticancer Activity
Quinoline and its derivatives have long been recognized for their potent anticancer properties, acting on various biological targets to inhibit cancer cell proliferation, induce apoptosis, and arrest the cell cycle.[1] The 7-Bromo-4-hydroxyquinolin-2(1H)-one scaffold serves as a promising foundation for the design of novel anticancer agents.
Postulated Mechanism of Action
Based on studies of structurally related quinoline and bromo-substituted heterocyclic compounds, derivatives of 7-Bromo-4-hydroxyquinolin-2(1H)-one are hypothesized to exert their anticancer effects through the inhibition of critical signaling pathways involved in cell growth and survival. A plausible mechanism is the inhibition of receptor tyrosine kinases (RTKs), such as the Epidermal Growth Factor Receptor (EGFR), which are frequently overexpressed and hyperactivated in various cancers. By binding to the ATP-binding site of the kinase domain, these compounds can block downstream signaling cascades, leading to cell cycle arrest and apoptosis.[1]
Diagram 1: Postulated Inhibition of the EGFR Signaling Pathway
Caption: Postulated inhibition of the EGFR signaling pathway by a 7-Bromo-4-hydroxyquinolin-2(1H)-one derivative.
Quantitative Data on Anticancer Activity
While extensive data for a wide range of 7-Bromo-4-hydroxyquinolin-2(1H)-one derivatives are still emerging, the following table summarizes the cytotoxic activities of various related quinolinone and quinazoline derivatives against common cancer cell lines. This data, presented as IC50 values (the concentration required to inhibit 50% of cell growth), serves as a benchmark for potential efficacy.[1][2]
Note: The presented data is for structurally related compounds and should be used as a reference for guiding future experimental work on 7-Bromo-4-hydroxyquinolin-2(1H)-one derivatives.
Experimental Protocols
This protocol determines the concentration-dependent cytotoxic effect of the compound on cancer cell lines.[1]
Cell Seeding: Culture cancer cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO2 incubator. Harvest cells using Trypsin-EDTA and seed them into 96-well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere overnight.
Compound Treatment: Prepare a stock solution of the test compound in DMSO. On the following day, treat the cells with serial dilutions of the compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plates for 48-72 hours.
MTT Addition: Add MTT solution to each well and incubate for an additional 4 hours.
Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.
Diagram 2: General Workflow for the MTT Cytotoxicity Assay
Caption: General workflow for the MTT cytotoxicity assay.
Part 2: Antimicrobial Activity
The quinolone scaffold is the backbone of a major class of antibiotics.[4] Derivatives of 7-Bromo-4-hydroxyquinolin-2(1H)-one are of significant interest for their potential as novel antibacterial agents, especially in the face of rising multidrug resistance.[5]
Mechanism of Action
Quinolone antibiotics are well-known for their ability to interfere with bacterial DNA replication by inhibiting two essential type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[4][6] These enzymes are crucial for managing DNA supercoiling during replication and transcription. By stabilizing the enzyme-DNA complex in a state where the DNA is cleaved, quinolones lead to an accumulation of double-strand breaks, ultimately resulting in bacterial cell death.[4]
Another potential mechanism, particularly relevant for overcoming drug resistance, is the inhibition of bacterial efflux pumps.[5] These pumps are membrane proteins that actively transport antibiotics out of the bacterial cell, reducing their intracellular concentration and efficacy.
Diagram 3: Dual Mechanism of Antibacterial Action
Caption: Postulated dual mechanism of antibacterial action for 7-Bromo-4-hydroxyquinolin-2(1H)-one derivatives.
Quantitative Data on Antimicrobial Activity
The antibacterial efficacy of quinoline derivatives is typically quantified by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The following table summarizes representative MIC values for structurally similar 2-phenyl-4-hydroxyquinoline derivatives against common Gram-positive and Gram-negative bacterial strains.[5]
Bacterial Strain
Type
Representative MIC (µg/mL)
Staphylococcus aureus
Gram-positive
16 - 64
Bacillus subtilis
Gram-positive
8 - 32
Escherichia coli
Gram-negative
32 - 128
Pseudomonas aeruginosa
Gram-negative
>128
Note: The data presented are illustrative and based on published results for analogous compounds. Actual MIC values for 7-Bromo-4-hydroxyquinolin-2(1H)-one derivatives must be determined experimentally.
Experimental Protocols
This protocol is based on the broth microdilution method.[5]
Materials:
Test compound (7-Bromo-4-hydroxyquinolin-2(1H)-one derivative)
Bacterial strains (e.g., S. aureus, E. coli)
Cation-Adjusted Mueller-Hinton Broth (CAMHB)
96-well microtiter plates
Spectrophotometer
Positive control antibiotic (e.g., Ciprofloxacin)
Incubator
Procedure:
Preparation of Stock Solution: Prepare a 10 mg/mL stock solution of the test compound in DMSO.
Preparation of Bacterial Inoculum:
a. From a fresh agar plate, inoculate a single colony of the test bacterium into 5 mL of CAMHB.
b. Incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase of growth (approximately 0.5 McFarland turbidity standard).
c. Dilute the bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.
Serial Dilution:
a. Add 100 µL of CAMHB to wells 2 through 12 of a 96-well plate.
b. Add 200 µL of the stock solution (appropriately diluted) to well 1.
c. Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and repeating this process through well 10. Discard 100 µL from well 10. Well 11 serves as the growth control (no compound), and well 12 serves as the sterility control (no bacteria).
Inoculation: Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL.
Incubation: Cover the plate and incubate at 37°C for 18-24 hours.
Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacteria.
Part 3: Potential Antiviral Activity
While research is still in its early stages, some derivatives of 7-Bromo-4-hydroxyquinolin-2(1H)-one have shown potential as antiviral agents in computational studies.
In Silico Evidence
A study on 3,3′-Methylenebis(7-bromo-4-hydroxyquinolin-2(1H)-one), a dimeric derivative, predicted its ability to inhibit the SARS-CoV-2 3C-like protease (3CLpro).[7] This enzyme is crucial for the replication of the virus, making it a key target for antiviral drug development. This in silico finding suggests a potential new therapeutic avenue for this class of compounds that warrants further experimental validation.
Conclusion
The 7-Bromo-4-hydroxyquinolin-2(1H)-one scaffold represents a versatile and promising platform for the development of new therapeutic agents. The derivatives of this core structure exhibit significant potential in oncology and infectious diseases. The provided mechanistic insights and detailed experimental protocols offer a solid foundation for researchers to further explore and optimize these compounds. Future work should focus on synthesizing a broader range of derivatives and conducting comprehensive in vitro and in vivo studies to validate the promising activities discussed in this guide and to explore other potential therapeutic applications, such as anti-inflammatory agents.
References
PubChem. (n.d.). 7-Bromoquinolin-4-ol. National Center for Biotechnology Information. Retrieved from [Link]
COVID19-HELP.ORG. (n.d.). 7-Bromo-3-[(7-bromo-4-hydroxy-2-oxo-1H-quinolin-3-yl)methyl]-4-hydroxy-1H-quinolin-2-one. Retrieved from [Link]
Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1574. Retrieved from [Link]
Patel, H., & Dr. D. P. Rastogi College of Pharmacy. (2012). SYNTHESIS OF 7-SUBSTITUTED-4-HYDROXYQUINOLIN-2(1H)-ONE FOR ANTI- BACTERIAL AND ANTI-FUNGAL ACTIVITY. International Journal of Pharmacy and Technology, 2(4), 4162-4167. Retrieved from [Link]
Uchida, M., Otsuka, M., & Komatsu, Y. (1993). Quinolone antimicrobial agents substituted with morpholines at the 7-position. Syntheses and structure-activity relationships. Journal of Medicinal Chemistry, 36(10), 1356–1363. Retrieved from [Link]
Kostova, I. (2006). Synthetic Approaches and Biological Activities of 4-Hydroxycoumarin Derivatives. Current Organic Synthesis, 3(4), 379-400. Retrieved from [Link]
Brighty, K. E., & Gootz, T. D. (1998). Structure-Activity Relationships of the Quinolone Antibacterials in the New Millenium: Some Things Change, Others Do Not. Current Pharmaceutical Design, 4(2), 143-162. Retrieved from [Link]
Jia, R., & Zhao, Y. (2022). Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins. Frontiers in Chemistry, 10, 958552. Retrieved from [Link]
Szymański, P., Mikiciuk-Olasik, E., & Kolasa, K. (2018). Synthesis and anticancer activity evaluation of novel derivatives of 7-amino-4-methylquinolin-2(1H)-one. Molecules, 23(7), 1735. Retrieved from [Link]
Correia, S., Poeta, P., Hébraud, M., Capelo, J. L., & Igrejas, G. (2017). Mechanism of action of and resistance to quinolones. Journal of Applied Microbiology, 123(1), 22-31. Retrieved from [Link]
Szychowska, A., & Bielawska, A. (2024). Search for New Compounds with Anti-Inflammatory Activity Among 1,2,4-Triazole Derivatives. International Journal of Molecular Sciences, 25(1), 1. Retrieved from [Link]
Bush, N. G., Diez-Santos, I., & Luisi, B. F. (2020). Quinolones: Mechanism, Lethality and Their Contributions to Antibiotic Resistance. Molecules, 25(23), 5648. Retrieved from [Link]
Millanao, A. R., Mora, A. Y., Villagra, N. A., Bucarey, S. A., & Hidalgo, A. A. (2021). Biological Effects of Quinolones: A Family of Broad-Spectrum Antimicrobial Agents. Antibiotics, 10(12), 1466. Retrieved from [Link]
Patel, R. B., & Patel, M. R. (2022). #94 Design, synthesis and characterization of a series of 6-substituted-4-hydroxy-1-(2-substitutedthiazol-4-yl)quinolin-2(1H)-one derivatives and evaluation of their in-vitro anticancer and antibacterial activity. Journal of Pharmaceutical Chemistry, 8(2), 1-13. Retrieved from [Link]
Li, L., et al. (1999). Antitumor Agents. 181. Synthesis and Biological Evaluation of 6,7,2',3',4'-Substituted-1,2,3,4-tetrahydro-2-phenyl-4-quinolones as a New Class of Antimitotic Antitumor Agents. Journal of Medicinal Chemistry, 42(4), 706-718. Retrieved from [Link]
Kumar, A., & Kumar, R. (2023). Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. RSC Advances, 13(13), 8684-8706. Retrieved from [Link]
Al-Rashood, S. T., et al. (2022). Synthesis, Cytotoxic Evaluation, and Structure-Activity Relationship of Substituted Quinazolinones as Cyclin-Dependent Kinase 9 Inhibitors. Molecules, 28(1), 36. Retrieved from [Link]
El-Gamal, M. I., et al. (2011). Synthesis and Antimicrobial Activity of Some Derivatives of (7-Hydroxy-2-oxo-2H-chromen-4-yl)-acetic Acid Hydrazide. Molecules, 16(8), 6821-6831. Retrieved from [Link]
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7-Bromo-4-hydroxyquinolin-2(1H)-one literature review
An In-depth Technical Guide to 7-Bromo-4-hydroxyquinolin-2(1H)-one: Synthesis, Properties, and Therapeutic Potential Authored by: Gemini, Senior Application Scientist Abstract The quinolin-2(1H)-one scaffold is a corners...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to 7-Bromo-4-hydroxyquinolin-2(1H)-one: Synthesis, Properties, and Therapeutic Potential
Authored by: Gemini, Senior Application Scientist
Abstract
The quinolin-2(1H)-one scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its recurring presence in a multitude of biologically active compounds.[1] This guide provides a comprehensive technical overview of a specific, valuable derivative: 7-Bromo-4-hydroxyquinolin-2(1H)-one. We will delve into its synthesis, chemical properties, and the extensive biological activities associated with its structural class, offering a resource for researchers, scientists, and professionals in drug development. This document synthesizes current literature to explain not just the "what" but the "why" behind its utility as a versatile building block for novel therapeutics.
Introduction: The Significance of the 4-Hydroxyquinolin-2(1H)-one Core
The 4-hydroxyquinolin-2(1H)-one moiety is a fundamental heterocyclic skeleton found in numerous natural alkaloids and synthetic organic compounds.[2] Its inherent structural features, including hydrogen bond donors and acceptors, and a planar ring system, allow for effective interaction with a wide array of biological targets.[3] This has led to the development of derivatives with a broad spectrum of pharmacological activities, including antibacterial, antiviral, antifungal, anticancer, anti-inflammatory, and anticonvulsant properties.[1][4]
The introduction of a bromine atom at the 7-position of this scaffold yields 7-Bromo-4-hydroxyquinolin-2(1H)-one. This halogenation is a strategic synthetic choice for several reasons:
Modulation of Lipophilicity: The bromo-substituent increases the molecule's lipophilicity, which can significantly impact its pharmacokinetic profile, including membrane permeability and distribution.
Electronic Effects: Bromine is an electron-withdrawing group, which can alter the electron density of the quinolinone ring system, thereby influencing its binding affinity to biological targets.
A Handle for Further Synthesis: The carbon-bromine bond serves as a versatile reactive site for introducing further chemical diversity through various cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), enabling the creation of extensive compound libraries for structure-activity relationship (SAR) studies.[3]
This guide will explore the synthesis and potential of this key intermediate, providing a foundational understanding for its application in drug discovery.
Physicochemical and Structural Properties
7-Bromo-4-hydroxyquinolin-2(1H)-one is a solid organic compound. Its core structure consists of a bicyclic system where a benzene ring is fused to a pyridin-2-one ring, further substituted with a hydroxyl group at position 4 and a bromine atom at position 7. The presence of the hydroxyl group and the amide proton allows the molecule to exist in tautomeric forms, a common feature of 4-hydroxyquinolinones.
The synthesis of 4-hydroxyquinolin-2(1H)-one derivatives is well-established, with the most common methods involving the cyclization of aniline precursors with malonic acid or its esters.
Core Synthetic Pathway: Cyclocondensation
A prevalent and efficient method for synthesizing the 4-hydroxyquinolin-2(1H)-one core involves the thermal cyclocondensation of an appropriately substituted aniline with diethyl malonate. For the target compound, 3-bromoaniline is the logical starting material. The reaction proceeds in two key stages: first, the formation of a malondianilide intermediate, followed by an intramolecular thermal cyclization.
The overall workflow can be visualized as follows:
Caption: General workflow for the synthesis of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Detailed Experimental Protocol (Illustrative)
The following protocol is an illustrative procedure based on established methods for similar quinolinone syntheses.[7]
Step 1: Synthesis of N,N'-bis(3-bromophenyl)malonamide
In a round-bottom flask, combine 3-bromoaniline (2.0 equivalents) and diethyl malonate (1.0 equivalent).
Heat the mixture with stirring, gradually increasing the temperature to approximately 180-200 °C.
Maintain this temperature for 2-3 hours. Ethanol will be observed distilling from the reaction mixture.
Allow the reaction mixture to cool to room temperature. The crude intermediate, N,N'-bis(3-bromophenyl)malonamide, will solidify.
The crude solid can be washed with a non-polar solvent like hexane to remove unreacted starting materials and then used directly in the next step or purified by recrystallization from ethanol.
Step 2: Thermal Cyclization to 7-Bromo-4-hydroxyquinolin-2(1H)-one
Add the crude N,N'-bis(3-bromophenyl)malonamide from Step 1 to a high-boiling point solvent such as Dowtherm A or polyphosphoric acid (PPA). PPA often serves as both a solvent and a catalyst for the cyclization.
Heat the mixture to 240-260 °C with vigorous stirring for 30-60 minutes.
Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.
Carefully cool the reaction mixture. If using PPA, pour the hot mixture onto crushed ice with stirring.
The precipitated solid product is collected by vacuum filtration.
Wash the solid thoroughly with water, followed by a cold solvent like ethanol or ether to remove impurities.
Further purification can be achieved by recrystallization from a high-boiling solvent such as dimethylformamide (DMF) or glacial acetic acid to yield pure 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Characterization
The synthesized compound should be characterized using standard analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Expect to see characteristic aromatic proton signals in the 7-8 ppm range. The C5, C6, and C8 protons will show distinct splitting patterns. A broad singlet corresponding to the N-H proton and another for the O-H proton will also be present, though their chemical shifts can vary and they may be exchangeable with D₂O.
¹³C NMR: Aromatic carbons will appear in the 110-140 ppm range, while the carbonyl carbon (C2) will be significantly downfield (>160 ppm).
Mass Spectrometry (MS): The mass spectrum should show a characteristic isotopic pattern for a molecule containing one bromine atom (two peaks of nearly equal intensity separated by 2 m/z units) corresponding to the molecular ion [M]⁺ and/or [M+H]⁺.
Infrared (IR) Spectroscopy: Key stretches to look for include a broad O-H peak (~3400 cm⁻¹), an N-H peak (~3200 cm⁻¹), a sharp carbonyl (C=O) peak (~1650 cm⁻¹), and C=C aromatic stretches (~1600 cm⁻¹).
Biological Activities and Therapeutic Potential
While specific biological data for 7-Bromo-4-hydroxyquinolin-2(1H)-one itself is limited in readily available literature, the broader class of 4-hydroxyquinolin-2-one derivatives has been extensively studied, revealing a wide range of pharmacological activities. This core scaffold is a proven pharmacophore, and the 7-bromo derivative is a key starting point for developing potent and selective agents.
Caption: Biological activities associated with the 4-hydroxyquinolin-2(1H)-one scaffold.
Key Therapeutic Areas:
Anticancer Activity: Numerous quinolinone derivatives have shown potent antiproliferative effects.[8] They can act as inhibitors of crucial signaling proteins like receptor tyrosine kinases (e.g., EGFR, HER-2).[9] The 7-bromo scaffold is an ideal starting point for synthesizing libraries of compounds to screen for kinase inhibitory activity.
Antiviral Research: The quinoline scaffold is present in many antiviral agents. Notably, a derivative of 7-Bromo-4-hydroxyquinolin-2(1H)-one, specifically 3,3′-Methylenebis(7-bromo-4-hydroxyquinolin-2(1H)-one), was predicted through in silico studies to inhibit the SARS-CoV-2 3C-like protease, highlighting its potential in the development of anti-COVID-19 drugs.[10]
Anticonvulsant Properties: 3-Acyl-4-hydroxyquinolin-2(1H)-ones have been identified as systemically active anticonvulsants that act by antagonizing the glycine binding site of the N-methyl-D-aspartate (NMDA) receptor complex.[11]
Antifungal and Herbicidal Activity: Studies on various ring-substituted 4-hydroxy-1H-quinolin-2-ones have demonstrated their potential as antifungal agents and as inhibitors of photosynthetic electron transport in plants, giving them herbicidal properties.[7]
Applications in Drug Discovery and Medicinal Chemistry
7-Bromo-4-hydroxyquinolin-2(1H)-one is not typically an end-product drug but rather a highly valuable intermediate or building block. Its utility stems from the reactivity of its functional groups.
Derivatization at the 4-position: The hydroxyl group can be alkylated or acylated to produce ethers and esters, which can modulate the compound's solubility and cell permeability.
Substitution at the 3-position: The 3-position is activated and can undergo various reactions, such as acylation or condensation with aldehydes, to introduce new pharmacophores.[9][11]
Cross-Coupling at the 7-position: The C-Br bond is the most powerful feature for diversification. It readily participates in palladium-catalyzed cross-coupling reactions, allowing for the attachment of a vast range of aryl, heteroaryl, alkyl, or alkyne groups. This enables medicinal chemists to systematically explore the chemical space around the core scaffold to optimize potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
The demonstrated synthetic utility of the related 7-bromoquinolin-2(1H)-one in amination and coupling reactions further underscores the potential for creating novel and complex molecules from this scaffold.[3]
Conclusion
7-Bromo-4-hydroxyquinolin-2(1H)-one is a strategically important molecule in the field of medicinal chemistry. Its synthesis is achievable through established chemical routes, and its structure embodies the pharmacologically validated 4-hydroxyquinolin-2-one core. The presence of the 7-bromo substituent provides a crucial reactive handle for extensive derivatization, making it an ideal scaffold for generating compound libraries in the pursuit of new therapeutic agents. The diverse biological activities demonstrated by its parent class—spanning anticancer, antiviral, and neurological applications—confirm that 7-Bromo-4-hydroxyquinolin-2(1H)-one will continue to be a valuable platform for future drug discovery and development endeavors.
References
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Elnaggar, N. N., Hamama, W. S., & Ghaith, E. A. (2025). Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications. RSC Advances.
covid19-help.org. (n.d.). 7-Bromo-3-[(7-bromo-4-hydroxy-2-oxo-1H-quinolin-3-yl)methyl]-4-hydroxy-1H-quinolin-2-one. Retrieved from [Link]
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Carling, R. W., et al. (1995). 3-Acyl-4-hydroxyquinolin-2(1H)-ones. Systemically active anticonvulsants acting by antagonism at the glycine site of the N-methyl-D-aspartate receptor complex. Journal of Medicinal Chemistry, 38(19), 3720-3733. Available from: [Link]
Beilstein Journal of Organic Chemistry. (2024). A mild and atom-efficient four-component cascade strategy for the construction of biologically relevant 4-hydroxyquinolin-2(1H)-one derivatives. Beilstein Journal of Organic Chemistry, 20, 1-13. Available from: [Link]
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The Quinolinone Core: A Technical Guide to its Discovery, Synthesis, and Therapeutic Evolution
Abstract The quinolinone scaffold, a bicyclic heterocyclic system, represents a privileged structure in medicinal chemistry, underpinning the development of a multitude of therapeutic agents with diverse pharmacological...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The quinolinone scaffold, a bicyclic heterocyclic system, represents a privileged structure in medicinal chemistry, underpinning the development of a multitude of therapeutic agents with diverse pharmacological activities. This in-depth technical guide provides a comprehensive exploration of the discovery and history of quinolinone compounds, from their conceptual origins in the 19th century to their contemporary applications in drug development. We will navigate the seminal synthetic methodologies that have enabled access to this versatile core, elucidate the mechanistic intricacies of key reactions, and chronicle the evolution of quinolinone-based drugs, including the revolutionary fluoroquinolone antibiotics and a growing portfolio of anticancer, antiviral, and anti-inflammatory agents. This guide is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of the foundational chemistry and therapeutic journey of quinolinone compounds.
Genesis of a Scaffold: The Discovery and Structural Elucidation of the Quinolinone Core
The story of the quinolinone core is intrinsically linked to the discovery of quinoline itself. In 1834, Friedlieb Ferdinand Runge first isolated quinoline from coal tar.[1] However, the specific recognition and synthesis of the quinolinone structure, characterized by a carbonyl group within the pyridine ring, emerged from the systematic exploration of quinoline chemistry in the late 19th century.
A pivotal aspect of quinolinone chemistry is the phenomenon of keto-enol tautomerism. 2-Hydroxy- and 4-hydroxyquinolines can exist in equilibrium with their respective keto forms, 2-quinolinone and 4-quinolinone.[2][3] Early synthetic chemists, upon preparing what they termed "hydroxyquinolines," were essentially creating compounds that predominantly existed as the more thermodynamically stable quinolone tautomer in most conditions.[2] Spectroscopic techniques, particularly NMR and IR spectroscopy, later provided definitive evidence for the predominance of the keto form in the solid state and in various solutions.[1][4] This understanding of tautomerism is crucial, as the biological activity of many quinolinone-based drugs is dependent on the presence of the keto-enol system.[4]
The first deliberate syntheses of compounds that we now recognize as quinolinones were achieved through several classical named reactions, which will be explored in detail in the following section. These early synthetic endeavors laid the groundwork for the vast and diverse field of quinolinone chemistry that exists today.
The Art of Synthesis: Architecting the Quinolinone Core
The construction of the quinolinone scaffold has been a subject of intense investigation for over a century, leading to a rich collection of synthetic methodologies. These can be broadly categorized into classical named reactions and modern synthetic innovations.
Classical Cornerstones: Named Reactions for Quinolinone Synthesis
Several foundational reactions, developed in the late 19th and early 20th centuries, remain cornerstones of quinolinone synthesis.
First reported in 1887, the Conrad-Limpach synthesis is a robust method for preparing 4-hydroxyquinolines (and thus 4-quinolinones).[5][6] It involves the condensation of an aniline with a β-ketoester. The reaction proceeds in two key steps: the initial formation of a β-aminoacrylate intermediate, followed by a high-temperature thermal cyclization.[5]
Experimental Protocol: Conrad-Limpach Synthesis of 2-Methyl-4-hydroxyquinoline [5]
Step 1: Formation of the β-Aminoacrylate Intermediate
In a round-bottom flask equipped with a Dean-Stark apparatus, combine aniline (1.0 eq) and ethyl acetoacetate (1.1 eq) in toluene.
Add a catalytic amount of glacial acetic acid.
Heat the mixture to reflux to facilitate the condensation and remove the water formed.
After the reaction is complete (monitored by TLC), cool the mixture and remove the toluene under reduced pressure to yield the crude intermediate.
Step 2: Thermal Cyclization
In a separate flask, heat a high-boiling inert solvent (e.g., Dowtherm A) to approximately 250 °C.
Slowly add the crude β-aminoacrylate intermediate to the hot solvent.
Maintain the temperature to effect the cyclization, during which ethanol is eliminated.
Upon completion, cool the reaction mixture. The 2-methyl-4-hydroxyquinoline product will precipitate and can be collected by filtration.
Wash the product with a non-polar solvent (e.g., toluene or hexanes) to remove the high-boiling solvent.
The crude product can be further purified by recrystallization from a suitable solvent like ethanol.
Caption: Workflow of the Conrad-Limpach Synthesis.
The Gould-Jacobs reaction, first described in 1939, is a versatile method for the synthesis of 4-hydroxyquinolines, particularly those with a carboxylic acid ester at the 3-position.[7] The reaction involves the condensation of an aniline with an alkoxymethylenemalonic ester, followed by thermal cyclization.[7] Subsequent hydrolysis and decarboxylation yield the 4-quinolinone.[7]
Experimental Protocol: Gould-Jacobs Synthesis of 4-Hydroxyquinoline [8]
Step 1: Condensation
In a round-bottom flask, combine aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.0-1.2 eq).
Heat the mixture at 100-130 °C for 1-2 hours. Monitor the reaction by TLC to confirm the formation of the anilidomethylenemalonate intermediate.
Remove the ethanol byproduct under reduced pressure. The crude intermediate can be used directly in the next step.
Step 2: Thermal Cyclization
Dissolve the anilidomethylenemalonate intermediate in a high-boiling solvent such as diphenyl ether.
Heat the solution to a vigorous reflux (around 250 °C) for 30-60 minutes.
Cool the reaction mixture to room temperature to precipitate the 4-hydroxy-3-carboethoxyquinoline product.
Collect the precipitate by filtration and wash with a non-polar solvent like cyclohexane.
Step 3: Saponification
Suspend the dried 4-hydroxy-3-carboethoxyquinoline in a 10% aqueous solution of sodium hydroxide.
Heat the mixture to reflux for 1-2 hours until hydrolysis is complete.
Cool the reaction mixture and acidify with concentrated hydrochloric acid to precipitate the quinoline-3-carboxylic acid.
Collect the solid by filtration, wash with cold water, and dry.
Step 4: Decarboxylation
Place the dried quinoline-3-carboxylic acid in a suitable flask.
Heat the solid above its melting point (typically 200-250 °C) until the evolution of carbon dioxide ceases.
The resulting crude 4-hydroxyquinoline can be purified by recrystallization.
Caption: Stepwise workflow of the Gould-Jacobs reaction.
Friedländer Synthesis: This reaction, reported in 1882, involves the condensation of a 2-aminobenzaldehyde or 2-aminoketone with a compound containing an α-methylene group, typically under acidic or basic catalysis, to form a quinoline.[9] This method can be adapted to produce quinolinones.
Camps Cyclization: Discovered in 1899, this reaction involves the intramolecular cyclization of an o-acylaminoacetophenone in the presence of a base to yield a mixture of 2-hydroxy- and 4-hydroxyquinolines.
Knorr Quinoline Synthesis: Developed in 1886, this method involves the acid-catalyzed cyclization of a β-ketoanilide to form a 2-hydroxyquinoline (2-quinolinone).
Modern Synthetic Approaches
While the classical methods remain valuable, modern organic synthesis has introduced more efficient and versatile routes to quinolinone derivatives. These include:
Palladium-Catalyzed Reactions: Cross-coupling reactions, such as the Suzuki and Heck reactions, have been employed to construct the quinolinone core or to functionalize pre-existing quinolinone scaffolds.[10][11]
Microwave-Assisted Synthesis: The use of microwave irradiation has been shown to significantly reduce reaction times and improve yields in many classical quinolinone syntheses, including the Gould-Jacobs reaction.[8]
Multi-component Reactions: One-pot reactions involving three or more components have been developed to rapidly assemble complex quinolinone structures, offering high atom economy and efficiency.[11]
The Therapeutic Saga of Quinolinones: From Antibacterials to Diverse Pharmacophores
The quinolinone scaffold has proven to be a remarkably fruitful starting point for the development of a wide array of therapeutic agents.
The Quinolone Antibiotics: A Revolution in Antibacterial Therapy
The era of quinolone antibiotics began serendipitously in the early 1960s with the discovery of nalidixic acid .[12][13] It was identified as a byproduct during the synthesis of the antimalarial drug chloroquine.[12] Although technically a naphthyridone, nalidixic acid is considered the first-generation quinolone and demonstrated activity against Gram-negative bacteria, primarily for treating urinary tract infections.[7][14]
The major breakthrough in this class of antibiotics came with the introduction of a fluorine atom at the C-6 position of the quinolinone ring, leading to the development of the fluoroquinolones .[15] This modification dramatically increased their potency and broadened their antibacterial spectrum.
Mechanism of Action: Quinolone and fluoroquinolone antibiotics exert their bactericidal effects by inhibiting two essential bacterial enzymes: DNA gyrase (a type II topoisomerase) and topoisomerase IV.[5][10][16] These enzymes are crucial for DNA replication, repair, and recombination. By forming a stable complex with the enzyme and DNA, the quinolones trap the enzyme in a state where it has cleaved the DNA but cannot reseal it, leading to the accumulation of double-strand breaks and ultimately cell death.[10][17]
Generations of Fluoroquinolones: The development of fluoroquinolones is often categorized into generations, each characterized by an expanded spectrum of activity and improved pharmacokinetic properties.
Generation
Key Structural Features
Representative Drugs
Spectrum of Activity
First
Basic quinolone/naphthyridone core
Nalidixic acid
Narrow spectrum, primarily against Gram-negative enteric bacteria.[7][18]
Second
C-6 fluorine, piperazine at C-7
Ciprofloxacin, Norfloxacin
Broadened Gram-negative coverage, including Pseudomonas aeruginosa, and some Gram-positive activity.[15][19]
Third
Modifications to N-1 and C-7 substituents
Levofloxacin, Gatifloxacin
Enhanced activity against Gram-positive bacteria, particularly Streptococcus pneumoniae.[15]
Fourth
Bulky C-7 substituents
Moxifloxacin, Trovafloxacin
Broadest spectrum, including activity against anaerobic bacteria.[15]
Caption: Mechanism of action of fluoroquinolone antibiotics.
Beyond Bacteria: The Expanding Therapeutic Landscape of Quinolinones
The versatility of the quinolinone scaffold has led to its exploration in numerous therapeutic areas beyond infectious diseases.
Numerous quinolinone derivatives have demonstrated potent anticancer activity through various mechanisms.[3][20][21] Some act as topoisomerase inhibitors, similar to the fluoroquinolones, but targeting human topoisomerases.[3] Others have been shown to inhibit protein kinases, disrupt cell cycle progression, and induce apoptosis in cancer cells.[3][22] The natural product camptothecin, a quinoline alkaloid, and its derivatives are notable examples of topoisomerase I inhibitors used in cancer chemotherapy.[23]
Quinolinone-based compounds have emerged as promising antiviral agents.[24][25] They have shown activity against a range of viruses, including HIV, dengue virus, and Venezuelan equine encephalitis virus.[24][26][27] The mechanisms of antiviral action are diverse and can involve the inhibition of viral enzymes, such as reverse transcriptase, or interference with viral entry and replication processes.[21][24]
The anti-inflammatory potential of quinolinone derivatives is an active area of research.[17][28][29] These compounds have been shown to inhibit key inflammatory mediators, such as cyclooxygenases (COX) and various cytokines.[28] Their ability to modulate the inflammatory response suggests potential applications in the treatment of chronic inflammatory diseases like rheumatoid arthritis.[29][30]
Cardiotonic Agents:Vesnarinone is a quinolinone derivative that was developed as a cardiotonic agent for the treatment of congestive heart failure.[23][31] Its mechanism of action involves the inhibition of phosphodiesterase and modulation of ion channels.[31][32]
Immunomodulators:Roquinimex is a quinolinone derivative that has been investigated for its immunomodulatory properties in autoimmune diseases and as an anticancer agent.
Future Perspectives and Conclusion
The journey of quinolinone compounds, from their early discovery to their current status as a cornerstone of medicinal chemistry, is a testament to the power of organic synthesis and the continuous quest for novel therapeutic agents. The foundational synthetic methods, while over a century old, continue to be refined and adapted, while modern synthetic strategies provide unprecedented access to structural diversity.
The remarkable success of the fluoroquinolone antibiotics has solidified the importance of the quinolinone scaffold in combating infectious diseases. However, the growing challenge of antibiotic resistance necessitates the development of new generations of quinolones and novel antibacterial agents.
Beyond their antibacterial prowess, the diverse biological activities of quinolinone derivatives in areas such as oncology, virology, and immunology highlight the immense potential of this versatile scaffold. The future of quinolinone research will undoubtedly focus on the rational design of new derivatives with enhanced potency, selectivity, and safety profiles. As our understanding of disease biology deepens, the quinolinone core is poised to remain a central and enduring theme in the discovery of next-generation therapeutics.
References
Mechanism of Quinolone Action and Resistance. PMC. [Link]
Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. [Link]
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Identification of Quinolinones as Antivirals against Venezuelan Equine Encephalitis Virus. ASM Journals. [Link]
Clinical characteristics of vesnarinone. PubMed. [Link]
Medicinal Chemistry of Quinolines As Emerging Anti-inflammatory Agents: An Overview. PubMed. [Link]
Synthetic Methods of Quinoline Derivatives as Potent Anticancer Agents. PubMed. [Link]
Antiviral Properties of Quinolone-based Drugs. ResearchGate. [Link]
Antiviral Activity of Novel Quinoline Derivatives against Dengue Virus Serotype 2. PMC. [Link]
Vesnarinone for congestive heart failure. ACP Journal Club. [Link]
Antiviral Properties of Quinolone-based Drugs. Bentham Science. [Link]
Studies on Disease-Modifying Antirheumatic Drugs: Synthesis of Novel Quinoline and Quinazoline Derivatives and Their Anti-inflammatory Effect. ACS Publications. [Link]
Synthetic Methods of Quinoline Derivatives as Potent Anticancer Agents. Bentham Science. [Link]
Neocryptolepine I (5-methyl-5H-indolo[2,3-b] quinoline) and its region isomer cryptolepine II (5-methyl-5H-indolo[3,2-b]quinoline) presented in (Scheme 1) have potent biological activity as anticancer, antimalarial and antimicrobial. PMC. [Link]
Comprehensive review on current developments of quinoline-based anticancer agents. ResearchGate. [Link]
The Versatile Quinoline and Its Derivatives as anti-Cancer Agents: An Overview. Taylor & Francis Online. [Link]
Synthesis of Quinolin-2-one Alkaloid Derivatives and Their Inhibitory Activities against HIV-1 Reverse Transcriptase. MDPI. [Link]
Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. MDPI. [Link]
Synthesis and antiviral activity of a series of novel quinoline derivatives as anti-RSV or anti-IAV agents. PubMed. [Link]
An In-depth Technical Guide to the Structure-Activity Relationship of 7-Bromo-4-hydroxyquinolin-2(1H)-one
For Researchers, Scientists, and Drug Development Professionals Abstract The 7-Bromo-4-hydroxyquinolin-2(1H)-one core is a privileged scaffold in medicinal chemistry, demonstrating a wide spectrum of biological activitie...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The 7-Bromo-4-hydroxyquinolin-2(1H)-one core is a privileged scaffold in medicinal chemistry, demonstrating a wide spectrum of biological activities. This technical guide provides a comprehensive analysis of the structure-activity relationship (SAR) of this heterocyclic system. We will delve into the key structural features governing its biological effects, with a particular focus on its potential as an anticancer agent and a modulator of N-methyl-D-aspartate (NMDA) receptors. This document synthesizes data from numerous studies to offer insights into the rational design of novel therapeutics based on this promising molecular framework. We will explore the impact of substitutions at the N-1 and C-3 positions and the critical role of the bromine and hydroxyl moieties in target engagement and overall activity.
Introduction: The Quinolinone Scaffold in Drug Discovery
The quinolinone motif is a cornerstone in the development of therapeutic agents, found in a variety of natural products and synthetic drugs.[1] Its rigid, planar structure and hydrogen bonding capabilities make it an ideal framework for interacting with diverse biological targets. The 4-hydroxy-2(1H)-one tautomer is of particular interest due to its unique electronic and steric properties, which can be finely tuned through chemical modification.
The introduction of a bromine atom at the 7-position of the quinolinone ring has been shown to significantly influence the molecule's physicochemical properties and biological activity. This guide will specifically focus on the 7-bromo substituted scaffold, exploring how modifications to this core structure impact its therapeutic potential.
Core Physicochemical Properties and Tautomerism
The 7-Bromo-4-hydroxyquinolin-2(1H)-one scaffold exists in a tautomeric equilibrium between the 4-hydroxy-2-oxo form and the 2,4-dihydroxy form. The predominant tautomer under physiological conditions is the 4-hydroxy-2(1H)-one, which features a hydrogen bond donor (N1-H), a hydrogen bond acceptor (C2=O), and a hydroxyl group at C4 that can also participate in hydrogen bonding. These features are crucial for its interaction with biological macromolecules.
The bromine atom at the C7 position is a key modulator of the scaffold's properties. It is an electron-withdrawing group that can influence the acidity of the N-H and O-H protons. Furthermore, its lipophilic nature can enhance membrane permeability and interactions with hydrophobic pockets in target proteins.
Structure-Activity Relationship (SAR) Analysis
The biological activity of the 7-Bromo-4-hydroxyquinolin-2(1H)-one scaffold can be significantly altered by substitutions at various positions. The following sections will detail the SAR for different biological targets.
Anticancer Activity
The 7-bromo-4-hydroxyquinolin-2(1H)-one core has emerged as a promising scaffold for the development of novel anticancer agents. The SAR studies in this area have primarily focused on substitutions at the N-1 and C-3 positions.
Key SAR Insights for Anticancer Activity:
Substitution at N-1: The introduction of various substituents at the N-1 position has been shown to modulate the cytotoxic activity. For instance, the incorporation of a cinnamic acid moiety at N-1 of a related dibromo-dihydroxy-methyl-quinolinone resulted in a compound with potent activity against the HCT-116 colon cancer cell line, with an IC50 value of 1.89 µM.[2] This suggests that extending from the N-1 position with a group capable of additional interactions can enhance potency.
Substitution at C-3: The C-3 position is another critical site for modification. Studies on related 4-hydroxyquinolin-2-ones have shown that the introduction of bulky aromatic groups at this position can lead to potent anticancer activity.[3]
Role of Bromine: The presence of bromine on the quinolinone ring is often associated with enhanced anticancer activity. For example, a study on substituted cinnamic acid-bearing 2-quinolone hybrids indicated that the presence of bromine at the C3 and C5 positions resulted in better anticancer activity against MCF-7, HepG2, and HCT-116 cell lines.[2] While this study does not specifically examine the 7-bromo isomer, it highlights the general importance of halogenation for this class of compounds.
Table 1: Anticancer Activity of Selected Quinolinone Derivatives
Note: The table presents data for structurally related compounds to infer the potential of the 7-bromo scaffold.
NMDA Receptor Antagonism
The 4-hydroxyquinolin-2(1H)-one scaffold has been identified as a novel class of antagonists for the glycine binding site of the N-methyl-D-aspartate (NMDA) receptor. Overactivation of NMDA receptors is implicated in various neurological disorders, making antagonists of this receptor a key therapeutic target.
Key SAR Insights for NMDA Receptor Antagonism:
Substitution on the Benzene Ring: A systematic study of 4-hydroxy-3-nitroquinolin-2(1H)-ones revealed that substitutions at the 5, 6, and 7-positions generally increase potency.[1] This strongly suggests that the 7-bromo substituent is in a favorable position for enhancing NMDA receptor antagonism. Conversely, substitutions at the 8-position were found to dramatically reduce potency.[1]
Role of the 3-Nitro Group: The presence of a nitro group at the C-3 position was a common feature in the series of potent NMDA receptor antagonists studied.[1] This electron-withdrawing group likely plays a crucial role in the binding to the glycine site.
Selectivity: These quinolinone-based antagonists have shown high selectivity for NMDA receptors over other glutamate receptors like AMPA receptors.[1]
Table 2: NMDA Receptor Antagonist Activity of Substituted 4-Hydroxy-3-nitroquinolin-2(1H)-ones
Note: This data for 3-nitro analogs provides strong evidence for the importance of substitution at the 7-position for NMDA receptor activity.
Potential for Allosteric Modulation
The structural features of 7-Bromo-4-hydroxyquinolin-2(1H)-one suggest its potential to act as an allosteric modulator. Allosteric modulators bind to a site on a receptor that is distinct from the primary (orthosteric) binding site, offering a more nuanced and potentially safer way to control receptor activity. The development of kinase inhibitors has seen a shift towards exploring allosteric mechanisms to achieve greater selectivity and overcome resistance. While direct evidence for allosteric modulation by this specific scaffold is still emerging, its ability to engage in multiple non-covalent interactions makes it a prime candidate for further investigation in this area.
Experimental Protocols
General Synthesis of 4-Hydroxyquinolin-2(1H)-one Derivatives
A common method for the synthesis of the 4-hydroxyquinolin-2(1H)-one core is the 'one-pot' cyclization of an appropriately substituted aniline with diethyl malonate in the presence of polyphosphoric acid (PPA).[3]
Step-by-Step Protocol:
A mixture of the substituted aniline (e.g., 3-bromoaniline) (1 equivalent) and diethyl malonate (1.2 equivalents) is heated with PPA (five to six times by weight) at 130°C for 2-6 hours, with the reaction progress monitored by TLC.
Upon completion, the reaction mixture is cooled and diluted with water.
The resulting precipitate is allowed to solidify overnight, then filtered, washed with water, and air-dried to yield the 4-hydroxyquinolin-2(1H)-one derivative.
In Vitro Anticancer Activity (MTT Assay)
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.[2][4]
Step-by-Step Protocol:
Human cancer cell lines are cultured in appropriate media and seeded into 96-well plates at a density of approximately 5 x 10^3 to 1 x 10^5 cells per well and incubated for 24 hours.[2][4]
The cells are then treated with various concentrations of the test compounds and incubated for a further 48 hours.[2]
After the incubation period, MTT solution is added to each well and incubated for 3-4 hours.
Viable cells with active mitochondrial reductase enzymes convert the yellow MTT to purple formazan crystals.[4]
The medium is removed, and the formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).[4]
The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm. The IC50 value is then calculated.
Visualization of Key Concepts
General SAR Workflow
The following diagram illustrates the iterative process of SAR studies in drug discovery.
Caption: Iterative cycle of Structure-Activity Relationship (SAR) studies.
Postulated Kinase Inhibition Mechanism
Many quinolinone derivatives exert their anticancer effects by inhibiting protein kinases. The diagram below illustrates a plausible mechanism of action.
Caption: Competitive inhibition of a protein kinase by a 7-bromo-4-hydroxyquinolin-2(1H)-one analog.
Conclusion and Future Directions
The 7-Bromo-4-hydroxyquinolin-2(1H)-one scaffold represents a versatile and highly druggable core for the development of novel therapeutics. The existing body of research strongly supports its potential in oncology and neurology. The key takeaways from this guide are:
The 7-bromo substituent is a critical determinant of biological activity, likely through a combination of electronic and steric effects.
The N-1 and C-3 positions are amenable to a wide range of chemical modifications, allowing for the fine-tuning of potency and selectivity.
Anticancer activity and NMDA receptor antagonism are two of the most promising therapeutic avenues for this class of compounds.
Future research should focus on the systematic exploration of the chemical space around the 7-Bromo-4-hydroxyquinolin-2(1H)-one core. The synthesis and screening of focused libraries of N-1 and C-3 substituted analogs against a panel of cancer cell lines and specific kinase targets will be crucial for elucidating more detailed SAR. Furthermore, dedicated studies to investigate the potential for allosteric modulation of various receptors are warranted. The integration of computational methods, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, will be invaluable in guiding the rational design of the next generation of quinolinone-based drugs.
References
Shafiee, A., et al. (2015). Synthesis and Anticancer Activity of N-substituted 2-arylquinazolinones Bearing Trans-Stilbene Scaffold. European Journal of Medicinal Chemistry, 96, 359-366. [Link]
Bigge, C. F., et al. (1995). Structure-activity Relationships of 4-hydroxy-3-nitroquinolin-2(1H)-ones as Novel Antagonists at the Glycine Site of N-methyl-D-aspartate Receptors. Journal of Medicinal Chemistry, 38(20), 3720-3740. [Link]
Abdel-Aziz, M., et al. (2021). Design, Synthesis and Anticancer Evaluation of Substituted Cinnamic Acid Bearing 2-Quinolone Hybrid Derivatives. Molecules, 26(15), 4683. [Link]
Musiol, R., et al. (2007). Ring-substituted 4-Hydroxy-1H-quinolin-2-ones: Preparation and Biological Activity. Molecules, 12(3), 547-561. [Link]
Hsieh, M. C., et al. (2012). Synthesis and SAR studies of novel 6,7,8-substituted 4-substituted benzyloxyquinolin-2(1H)-one derivatives for anticancer activity. British Journal of Pharmacology, 167(7), 1474-1490. [Link]
Drug Design Org (2005). Structure Activity Relationships. [Link]
Chemical-Konomics. Drug Discovery - Inhibitor. [Link]
S. S. Shinde, et al. (2012). SYNTHESIS OF 7-SUBSTITUTED-4-HYDROXYQUINOLIN-2(1H)-ONE FOR ANTI- BACTERIAL AND ANTI-FUNGAL ACTIVITY. International Journal of Pharmacy and Technology, 2(4), 4162-4167. [Link]
Lee, C. C., et al. (2015). Synthesis and Anticancer Activity of N-substituted 2-arylquinazolinones Bearing Trans-Stilbene Scaffold. European Journal of Medicinal Chemistry, 96, 359-366. [Link]
Ökten, S., et al. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Letters in Drug Design & Discovery, 14(12), 1415-1424. [Link]
Abdou, M. M., et al. (2018). Synthesis and chemical transformations of 3-acetyl-4-hydroxyquinolin-2(1H)-one and its N-substituted derivatives: bird's eye view. Monatshefte für Chemie - Chemical Monthly, 149(12), 2185-2204. [Link]
Kumar, S., et al. (2023). Insilico molecular modelling to identify PDK-1 targeting agents based on its protein-protein docking interaction. Journal of Biomolecular Structure and Dynamics, 42(18), 9361-9372. [Link]
Hanzl, M., et al. (2025). Biophysical Modeling Elucidates Mechanistic Principles for Rational Molecular Glue Design. bioRxiv. [Link]
Shin, W. H., et al. (2021). Quantitative estimate of protein-protein interaction targeting drug-likeness. ChemRxiv. [Link]
Daoui, O., et al. (2024). In Silico Molecular Modeling of Four New Afatinib Derived Molecules Targeting the Inhibition of the Mutated Form of BCR-ABL T315I. Molecules, 29(18), 4235. [Link]
Sharma, P., et al. (2015). Molecular Modeling In Drug Design: A Case Study On Discovery Of New Pdk1 Inhibitors As Anticarcinogenic Agents. International Journal of Advanced Research, 3(2), 524-536. [Link]
A Spectroscopic and Structural Elucidation Guide to 7-Bromo-4-hydroxyquinolin-2(1H)-one
This technical guide provides an in-depth analysis of the spectroscopic data for 7-Bromo-4-hydroxyquinolin-2(1H)-one, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The struc...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide provides an in-depth analysis of the spectroscopic data for 7-Bromo-4-hydroxyquinolin-2(1H)-one, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The structural elucidation of such molecules is fundamentally reliant on a suite of spectroscopic techniques, each providing a unique piece of the structural puzzle. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The narrative emphasizes the rationale behind experimental choices and the interpretation of spectral features, grounded in established scientific principles.
Introduction
7-Bromo-4-hydroxyquinolin-2(1H)-one belongs to the 4-hydroxy-2-quinolinone class of compounds, a scaffold present in numerous biologically active molecules. The presence of the bromine atom at the C7 position, along with the hydroxyl and lactam functionalities, imparts specific physicochemical properties that are crucial for its biological activity. Accurate and comprehensive spectroscopic characterization is paramount for confirming the identity, purity, and structure of this compound, which are critical prerequisites for any further investigation in a research or drug development pipeline.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone of molecular structure determination in organic chemistry. For 7-Bromo-4-hydroxyquinolin-2(1H)-one, both ¹H and ¹³C NMR provide invaluable information about the chemical environment of each atom.
¹H NMR Spectroscopy: Probing the Proton Environment
The ¹H NMR spectrum of 7-Bromo-4-hydroxyquinolin-2(1H)-one is anticipated to display distinct signals for each of the non-equivalent protons in the molecule. The chemical shifts are influenced by the electron-withdrawing and donating effects of the substituents on the quinolinone core.
Predicted ¹H NMR Spectral Data:
Proton
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Rationale for Prediction
H-3
~6.1 - 6.3
s
-
The proton at C3 is adjacent to the carbonyl group and is expected to appear as a singlet. Its chemical shift is influenced by the electronic effects of the lactam and hydroxyl groups.
H-5
~7.8 - 8.0
d
~8.5 - 9.0
This proton is part of the aromatic ring and is deshielded by the anisotropic effect of the neighboring carbonyl group. It will appear as a doublet due to coupling with H-6.
H-6
~7.3 - 7.5
dd
~8.5 - 9.0, ~1.5 - 2.0
The proton at C6 will be a doublet of doublets due to coupling with both H-5 and H-8.
H-8
~7.5 - 7.7
d
~1.5 - 2.0
This proton will appear as a doublet due to meta-coupling with H-6. The bromine at C7 will influence its chemical shift.
N-H
~11.5 - 12.5
br s
-
The lactam proton is typically broad and appears at a high chemical shift due to hydrogen bonding and its acidic nature.
O-H
~10.0 - 11.0
br s
-
The enolic hydroxyl proton is also expected to be broad and downfield, participating in hydrogen bonding.
Experimental Protocol for ¹H NMR Acquisition:
A standardized protocol for acquiring high-quality ¹H NMR spectra is crucial for accurate structural elucidation.
Caption: Workflow for ¹H NMR data acquisition and processing.
¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
The ¹³C NMR spectrum provides information on the number of non-equivalent carbons and their chemical environments.
Predicted ¹³C NMR Spectral Data:
Carbon
Predicted Chemical Shift (δ, ppm)
Rationale for Prediction
C-2
~160 - 165
The carbonyl carbon of the lactam is expected to be significantly downfield.
C-3
~100 - 105
This carbon is in a vinylogous amide system, influenced by the adjacent carbonyl and hydroxyl groups.
C-4
~165 - 170
The enolic carbon bearing the hydroxyl group will be highly deshielded.
C-4a
~138 - 142
A quaternary carbon at the ring junction.
C-5
~125 - 130
Aromatic carbon deshielded by the adjacent carbonyl group.
C-6
~120 - 125
Aromatic carbon.
C-7
~115 - 120
The carbon bearing the bromine atom will be shifted upfield compared to an unsubstituted carbon due to the heavy atom effect, but the electronic effect of bromine will also play a role.
C-8
~118 - 123
Aromatic carbon.
C-8a
~120 - 125
A quaternary carbon at the ring junction.
Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for the identification of functional groups. The IR spectrum of 7-Bromo-4-hydroxyquinolin-2(1H)-one is expected to show characteristic absorption bands for the N-H, O-H, C=O, and C=C bonds.
Predicted IR Absorption Bands:
Functional Group
Predicted Wavenumber (cm⁻¹)
Intensity
O-H stretch (hydroxyl)
3200 - 3400
Broad
N-H stretch (lactam)
3100 - 3200
Broad
C=O stretch (lactam)
1640 - 1660
Strong
C=C stretch (aromatic)
1550 - 1620
Medium to Strong
C-Br stretch
500 - 600
Medium
The broadness of the O-H and N-H stretches is indicative of intermolecular hydrogen bonding in the solid state. The position of the lactam C=O stretch is a key diagnostic feature for 2-quinolinones.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation.
Expected Mass Spectrometric Data (Electron Impact - EI):
The molecular ion peak (M⁺) for 7-Bromo-4-hydroxyquinolin-2(1H)-one (C₉H₆BrNO₂) is expected to show a characteristic isotopic pattern for bromine, with two peaks of nearly equal intensity at m/z 239 and 241, corresponding to the ⁷⁹Br and ⁸¹Br isotopes, respectively.
Plausible Fragmentation Pathway:
Caption: A plausible mass spectral fragmentation pathway for 7-Bromo-4-hydroxyquinolin-2(1H)-one.
A common fragmentation pathway for quinolinones involves the loss of a neutral carbon monoxide (CO) molecule.[1][2] This would result in fragment ions at m/z 211 and 213. Subsequent loss of a bromine radical would lead to a fragment at m/z 132.
Conclusion
This technical guide provides a comprehensive overview of the expected spectroscopic data for 7-Bromo-4-hydroxyquinolin-2(1H)-one. The predicted NMR, IR, and MS data, along with the provided experimental protocols and interpretation rationale, serve as a valuable resource for researchers working with this and related compounds. The synergistic use of these spectroscopic techniques allows for the unambiguous structural elucidation and characterization of this important heterocyclic scaffold.
References
Spectroscopic (FT-IR, FT-Raman) investigations and quantum chemical calculations of 4-hydroxy-2-oxo-1,2-dihydroquinoline-7-carboxylic acid. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]
Supporting Information for a scientific public
Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ)
Some reactions of 4-hydroxy-2(1H)-quinolinones. ResearchGate. Available at: [Link]
¹H- and ¹³C-NMR chemical shifts for compound 7. ResearchGate. Available at: [Link]
Spectroscopic and computational characterizations, Hirshfeld surface investigations, anticancer studies and molecular docking. Indian Academy of Sciences.
Spectroscopic Analysis of Quinolinone Compounds: A Technical Guide for Researchers. BenchChem.
Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. ResearchGate. Available at: [Link]
Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]
Synthesis of Some Hybrid 7-Hydroxy Quinolinone Derivatives As Anti Breast Cancer Drugs. ResearchGate. Available at: [Link]
Mass spectrometry of quinones. Part I. Reactions of 1,2-naphthaquinones in the mass spectrometer. Journal of the Chemical Society B: Physical Organic.
MASS SPECTRA OF OXYGENATED QUINOLINES. Semantic Scholar. Available at: [Link]
7-Bromoquinolin-4-ol. PubChem. Available at: [Link]
Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. PMC. Available at: [Link]
¹H and ¹³C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. TSI Journals.
Crystallographic and spectroscopic characterization of 2-[(7-acetyl-4-cyano-6-hydroxy-1,6-dimethyl-8-phenyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]-N-phenylacetamide. PMC. Available at: [Link]
An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of Ethyl 7-bromoheptano
Synthesis, Spectroscopic Studies and Antifungal Activity of 7-amino-4-methyl-quinolin-2(1H)-one. ChemSearch Journal. Available at: [Link]
The Tautomeric Landscape of 4-Hydroxyquinolin-2(1H)-ones: A Technical Guide for Rational Drug Design
Executive Summary The 4-hydroxyquinolin-2(1H)-one scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous antibacterial, antimalarial, and antitumor agents[1][2]. However, the struc...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 4-hydroxyquinolin-2(1H)-one scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous antibacterial, antimalarial, and antitumor agents[1][2]. However, the structural plasticity of this molecule—specifically its ability to undergo prototropic tautomerism—presents a complex challenge for drug development professionals. The spatial arrangement of hydrogen bond donors and acceptors dictates target binding affinity, making the precise identification of the dominant tautomer critical for in silico docking and pharmacophore mapping[3]. This whitepaper provides an in-depth mechanistic analysis of the tautomeric equilibrium of 4-hydroxyquinolin-2(1H)-ones, supported by quantitative spectroscopic data and self-validating experimental protocols.
Mechanistic Causality of the Tautomeric Equilibrium
Theoretically, the 2,4-dihydroxyquinoline system can exist in several tautomeric states via proton transfer:
2,4-Dihydroxyquinoline (Enol-Enol / Lactim form): Features two hydroxyl groups at the C2 and C4 positions.
4-Hydroxyquinolin-2(1H)-one (Enol-Keto / Lactam form): Features a carbonyl at C2 and a hydroxyl at C4.
Quinoline-2,4-dione (Keto-Keto form): Features carbonyls at both C2 and C4.
Despite the theoretical diversity, extensive experimental and Density Functional Theory (DFT) studies confirm that the equilibrium is overwhelmingly shifted toward the 4-hydroxyquinolin-2(1H)-one (enol-keto) tautomer in both solution and solid states[4].
The Thermodynamic Driver: The causality behind this preference lies in the thermodynamic stability of the cyclic amide (lactam) structure[4]. The enol-keto form perfectly balances the preservation of aromaticity in the fused benzene ring with the high resonance stabilization energy of the amide bond. DFT calculations (B3LYP/6-311++G(d,p)) demonstrate that the enol-enol form is significantly higher in energy (by approximately 27 to 38 kJ/mol, depending on substitution) compared to the dominant enol-keto form, rendering the lactim and keto-keto forms as transient or highly disfavored states under standard conditions[2][3].
Quantitative Spectroscopic Signatures
To accurately map the tautomeric landscape, researchers rely on a combination of computational modeling and nuclear magnetic resonance (NMR) spectroscopy. The table below summarizes the quantitative markers used to differentiate the theoretical tautomers.
Tautomeric State
Relative Energy (DFT)
¹H NMR Marker (ppm)
¹³C NMR Marker: C2 (ppm)
¹³C NMR Marker: C4 (ppm)
4-Hydroxyquinolin-2(1H)-one (Enol-Keto)
0.0 kJ/mol (Reference)
11.3 – 12.5 (N-H, br s)
161.0 – 165.0 (C=O)
158.0 – 163.0 (C-OH)
2,4-Dihydroxyquinoline (Enol-Enol)
+27 to +38 kJ/mol
N/A (O-H only)
~155.0 – 158.0 (C-OH)
~155.0 – 158.0 (C-OH)
Quinoline-2,4-dione (Keto-Keto)
> +50 kJ/mol
Present (N-H)
~165.0 – 170.0 (C=O)
> 180.0 (C=O)
Data synthesized from established spectroscopic libraries and computational studies[3][5][6][7].
Self-Validating Experimental Protocols
As a Senior Application Scientist, I mandate that analytical workflows must be self-validating. Relying on a single 1D NMR spectrum can lead to false interpretations due to rapid proton exchange. The following protocols are designed to definitively lock and confirm the tautomeric state.
Protocol A: Solution-State Characterization via Multinuclear NMR
This protocol utilizes 2D NMR to establish causality between the observed protons and the molecular skeleton, proving the lactam state.
Sample Preparation: Dissolve 15-20 mg of the compound in 0.5 mL of anhydrous DMSO-
d6
. Rationale: DMSO is a highly polar, hydrogen-bond accepting solvent that stabilizes the highly polar lactam form and slows down proton exchange, allowing the N-H proton to be observed[6][7].
1D ¹H and ¹³C Acquisition: Acquire standard 1D spectra. Identify the highly deshielded broad singlet at ~11.3–12.5 ppm. The presence of this peak immediately invalidates the enol-enol hypothesis, which lacks an N-H proton[5][7].
2D HMBC (Heteronuclear Multiple Bond Correlation) Cross-Validation: Acquire an HMBC spectrum to observe long-range (
2J
and
3J
) carbon-proton couplings.
Self-Validation Step: Trace the correlation from the C3-H enol proton (typically ~5.8–6.1 ppm) to the C2 and C4 carbons[5][6]. If the compound is in the enol-keto form, the C2 carbon will resonate at a characteristic amide shift (~164 ppm), while the C4 carbon will resonate at an enol shift (~161 ppm). This locks the hydroxyl group definitively at the C4 position[6].
Protocol B: Matrix-Isolation FTIR Spectroscopy
In the solid state, 4-hydroxyquinolin-2(1H)-ones form strong intermolecular hydrogen-bonded dimers, which can artificially shift tautomeric equilibria. This protocol isolates the monomeric state.
Cryogenic Matrix Deposition: Sublime the solid compound under high vacuum and co-deposit it with a massive excess of an inert gas (Argon or Xenon) onto a cryogenic window cooled to 10–15 K[2]. Rationale: This traps the molecules as isolated monomers, decoupling them from intermolecular forces and revealing their intrinsic thermodynamic preference[2][3].
FTIR Spectral Acquisition: Scan the mid-IR region (4000–400 cm⁻¹).
Self-Validation Step: Look for the strong C=O stretching vibration characteristic of the lactam ring (typically around 1650 cm⁻¹). The complete absence of a free C=N stretch confirms that no 4-oxoquinoline (enol-enol) tautomers are present in the ground state[2][3].
Photochemical Perturbation (Optional): Irradiate the matrix with broadband UV light (
λ
> 283 nm). This injects energy into the system, forcing the generation of higher-energy tautomers and fragmentation products (e.g., isocyanic acid), which validates the baseline stability of the initial enol-keto matrix[2].
Systemic Workflow Visualization
The following diagram illustrates the logical flow of the tautomeric equilibrium and the corresponding analytical validation strategy.
Figure 1: Tautomeric equilibrium and validation workflow for 4-hydroxyquinolin-2(1H)-ones.
References
The tautomeric equilibriums of 4-hydroxy-2(1H)-quinolinone (1)
Tautomerism of 2,4-Dihydroxyquinoline to 4-Hydroxy-2(1H)-quinolinone
Benchchem
Quinolone-Hydroxyquinoline Tautomerism in Quinolone 3-Esters.
4-Hydroxyquinolin-2(1H)-one isolated in cryogenic argon and xenon matrices: Tautomers and photochemistry
Sapientia
Photo-induced antimicrobial and DNA cleavage studies of indoloquinolines and 1,8-naphtharidine
Indian Academy of Sciences
4-Hydroxy-3-methyl-2(1H)-quinolone... determination of a preferred tautomer and antioxidant activity
Beilstein Journals
A Convenient One Pot Synthesis of 4 Hydroxycoumarin 4 Hydroxythiocoumarin and 4 Hydroxyquinolin 2 1H One
Scribd
An In-depth Technical Guide to the Chemical Properties of 7-Bromo-4-hydroxyquinolin-2(1H)-one
For Researchers, Scientists, and Drug Development Professionals Introduction 7-Bromo-4-hydroxyquinolin-2(1H)-one is a halogenated derivative of the 4-hydroxy-2-quinolone scaffold, a core structure of significant interest...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
7-Bromo-4-hydroxyquinolin-2(1H)-one is a halogenated derivative of the 4-hydroxy-2-quinolone scaffold, a core structure of significant interest in medicinal chemistry and materials science. The quinolinone ring system is a "privileged scaffold," found in numerous natural products and synthetic compounds exhibiting a wide array of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties[1]. The introduction of a bromine atom at the C7 position significantly modulates the electronic and lipophilic properties of the molecule, potentially enhancing its biological efficacy or altering its selectivity for specific molecular targets.
This guide provides a comprehensive overview of the chemical properties of 7-Bromo-4-hydroxyquinolin-2(1H)-one, including its structural features, a representative synthetic protocol, predicted spectroscopic data for characterization, and its anticipated chemical reactivity. The information herein is synthesized to provide researchers with the foundational knowledge required for its synthesis, identification, and further derivatization in research and development settings.
Physicochemical and Structural Properties
7-Bromo-4-hydroxyquinolin-2(1H)-one is a solid at room temperature, possessing a molecular structure that allows for interesting tautomeric equilibria.
Tautomerism
The 4-hydroxy-2-quinolone core can exist in several tautomeric forms. The predominant forms are the 4-hydroxy-2(1H)-one and the quinoline-2,4(1H,3H)-dione tautomers. Spectroscopic evidence for the parent compound in DMSO solution suggests the 4-hydroxy-2(1H)-one form is the major contributor, characterized by the presence of a vinyl proton at C3 and distinct hydroxyl and amide protons[2]. This equilibrium is crucial as it dictates the molecule's hydrogen bonding capabilities and its reactivity with electrophiles and nucleophiles.
Core Data Summary
The fundamental properties of 7-Bromo-4-hydroxyquinolin-2(1H)-one are summarized below. It is important to note that while the molecular formula and weight are exact, the melting point is an estimate based on related bromo-substituted quinolones, as specific experimental data is not widely published.
Poorly soluble in water; Soluble in polar aprotic solvents (e.g., DMSO, DMF)
Inferred from structure
Synthesis and Mechanistic Considerations
The synthesis of 4-hydroxy-2-quinolones is well-established, most commonly proceeding via the cyclization of N-arylmalonamates. A robust and frequently employed method involves the reaction of a substituted aniline with diethyl malonate, followed by a high-temperature thermal cyclization.
Representative Synthetic Protocol
The following two-step protocol describes a reliable method for the synthesis of 7-Bromo-4-hydroxyquinolin-2(1H)-one starting from 3-bromoaniline. This method is adapted from established procedures for analogous compounds[4].
Step 1: Synthesis of Diethyl (3-bromophenyl)malonamate
In a round-bottom flask equipped with a reflux condenser and a distillation head, combine 1.0 equivalent of 3-bromoaniline with 1.2 equivalents of diethyl malonate.
Heat the mixture gradually to approximately 150-160 °C. Ethanol will begin to distill off as the condensation reaction proceeds.
Maintain this temperature until the theoretical amount of ethanol has been collected, indicating the completion of the initial condensation to form the intermediate malonamate. The reaction can be monitored by TLC.
Allow the reaction mixture to cool. The crude diethyl (3-bromophenyl)malonamate can be used in the next step without further purification, or it can be purified by vacuum distillation if necessary.
Step 2: Thermal Cyclization to 7-Bromo-4-hydroxyquinolin-2(1H)-one
Materials: Diethyl (3-bromophenyl)malonamate, High-boiling point inert solvent (e.g., Diphenyl ether or Dowtherm A).
Procedure:
Add the crude diethyl (3-bromophenyl)malonamate from Step 1 to a suitable volume of a high-boiling point solvent (e.g., diphenyl ether) in a flask equipped for high-temperature reactions.
Heat the mixture to approximately 250 °C. This high temperature is necessary to induce the intramolecular cyclization (Conrad-Limpach-Knorr reaction).
Hold the reaction at this temperature for 20-30 minutes. The product will precipitate from the hot solution.
Allow the mixture to cool to room temperature.
Collect the precipitated solid by filtration.
Wash the solid thoroughly with a non-polar solvent like hexane or ether to remove the high-boiling solvent.
The crude product can be further purified by recrystallization from a high-boiling solvent such as DMF or acetic acid to yield pure 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Mechanistic Rationale
The synthesis relies on two key transformations: nucleophilic acyl substitution followed by an intramolecular cyclization.
Causality in Step 1: The initial reaction is a condensation where the nucleophilic amine of 3-bromoaniline attacks one of the electrophilic carbonyl carbons of diethyl malonate, leading to the elimination of ethanol. Using an excess of diethyl malonate and removing the ethanol byproduct drives the equilibrium towards product formation.
Causality in Step 2: The high temperature provides the necessary activation energy for the intramolecular Dieckmann-like condensation. The nitrogen atom's lone pair initiates an attack on the remaining ester carbonyl, leading to the formation of the six-membered ring and elimination of a second molecule of ethanol. The final product is formed after tautomerization to the more stable enol form. The use of an inert, high-boiling solvent is critical to reach the required temperature while ensuring a homogeneous reaction medium.
Workflow for the Synthesis of 7-Bromo-4-hydroxyquinolin-2(1H)-one
Caption: A two-step synthesis workflow for 7-Bromo-4-hydroxyquinolin-2(1H)-one.
m/z 241/239 (M⁺, isotopic pattern for Br), 213/211 ([M-CO]⁺)
Rationale for Predictions:
¹H NMR: The chemical shifts for the protons on the quinolone core (H-3, H-5, NH, OH) are based on the parent compound[2]. The aromatic protons (H-5, H-6, H-8) are predicted based on the deshielding/shielding effects of the bromine at C-7. H-8 is expected to be a singlet (or a narrow doublet), H-6 a doublet of doublets, and H-5 a doublet.
¹³C NMR: The bromine atom is expected to have a minor effect on the carbons of the pyridinone ring. The most significant effect will be on the carbon it is attached to (C-7, predicted to be shielded) and the adjacent carbons.
IR: The spectrum will be dominated by the broad O-H and N-H stretches and the strong amide carbonyl (C=O) absorption.
Mass Spectrometry: The molecular ion peak will show a characteristic M/M+2 isotopic pattern with approximately 1:1 intensity, which is definitive for a molecule containing one bromine atom. A common fragmentation pathway is the loss of carbon monoxide (CO).
Chemical Reactivity and Derivatization Potential
The chemical reactivity of 7-Bromo-4-hydroxyquinolin-2(1H)-one is dictated by its multiple functional groups: the nucleophilic C3 position, the acidic hydroxyl and amide groups, and the C-Br bond which can participate in cross-coupling reactions.
Reactions at the C3 Position
The C3 position is part of an enol system and is flanked by the electron-donating hydroxyl group and the electron-withdrawing amide carbonyl. This makes it highly nucleophilic and susceptible to electrophilic attack.
Halogenation: Further bromination or chlorination would likely occur at the C3 position.
Michael Addition: The C3 position can act as a nucleophile in Michael-type additions to α,β-unsaturated carbonyl compounds[4].
Mannich Reaction: Reaction with formaldehyde and a secondary amine (e.g., morpholine) would yield a Mannich base at the C3 position.
Reactions at the Hydroxyl and Amide Groups
O-Alkylation/Acylation: The C4-hydroxyl group can be alkylated or acylated under appropriate basic conditions.
N-Alkylation/Acylation: The N1-amide proton can also be substituted, though typically requiring stronger basic conditions than O-alkylation. The choice of base and solvent can often direct the selectivity between N- and O-alkylation[5].
Reactions Involving the C-Br Bond
The aryl bromide at the C7 position is a valuable synthetic handle for building molecular complexity via transition-metal-catalyzed cross-coupling reactions.
Suzuki Coupling: Palladium-catalyzed reaction with boronic acids can introduce new aryl or vinyl groups at the C7 position.
Buchwald-Hartwig Amination: This reaction allows for the formation of C-N bonds, introducing various amine functionalities.
Sonogashira Coupling: Palladium-catalyzed coupling with terminal alkynes can be used to install alkyne groups, which are versatile intermediates for further transformations.
Potential Derivatization Pathways
Caption: Key reactive sites and potential derivatization reactions of the title compound.
Applications in Research and Drug Discovery
The 4-hydroxy-2-quinolone scaffold is a cornerstone in the development of new therapeutic agents. Derivatives have demonstrated a wide range of pharmacological activities:
Antibacterial Agents: The quinolone core is famously associated with antibacterial drugs (fluoroquinolones), which inhibit bacterial DNA gyrase and topoisomerase IV. The introduction of a bromine atom can enhance antibacterial potency[1].
Anticancer Agents: Numerous quinolinone derivatives have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines. Some have been shown to act as inhibitors of key signaling pathways, such as the ERK pathway[6].
Antiviral and Antifungal Activity: The scaffold has also been explored for the development of agents against viral and fungal pathogens[7]. For instance, derivatives of the related compound have been predicted to inhibit the SARS-CoV-2 3C-like protease[8].
7-Bromo-4-hydroxyquinolin-2(1H)-one serves as a key intermediate for creating libraries of novel compounds. Its three distinct points of reactivity (C3, O/N, and C7) allow for systematic structural modifications to optimize biological activity, selectivity, and pharmacokinetic properties in drug discovery programs.
Safety and Handling
While a specific Safety Data Sheet (SDS) for 7-Bromo-4-hydroxyquinolin-2(1H)-one is not widely available, data from closely related bromo-substituted quinolones suggests appropriate precautions should be taken[9].
General Handling: Use in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust. Avoid contact with skin, eyes, and clothing.
Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.
Hazards: Based on analogous compounds, it may be harmful if swallowed and may cause skin and eye irritation. The toxicological properties have not been thoroughly investigated.
Storage: Store in a tightly sealed container in a cool, dry place.
Researchers should always consult the most current SDS from the supplier before handling this compound.
References
Synthesis of New Fused Heterocyclic 2-Quinolones and 3-Alkanonyl-4-Hydroxy-2-Quinolones. Molecules, 2019. [Link]
Abdou, M.M. Chemistry of 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and reactions. Arabian Journal of Chemistry, 2014. [Link]
Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications. RSC Publishing, 2025. [Link]
Jampilek, J. et al. Ring-substituted 4-Hydroxy-1H-quinolin-2-ones: Preparation and Biological Activity. Molecules, 2009. [Link]
Aly, Ashraf A. ERK2 inhibition, cytotoxicity and molecular docking studies. Helda - Helsinki.fi. [Link]
Synthesis and Antimicrobial Activity of Novel 4-Hydroxy-2-quinolone Analogs. PMC, 2020. [Link]
A mild and atom-efficient four-component cascade strategy for the construction of biologically relevant 4-hydroxyquinolin-2(1H)-one derivatives. PMC, 2024. [Link]
An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. Preprints.org, 2025. [Link]
Abdou, M.M. Chemistry of 4-hydroxy-2(1H)-quinolone. Part 2. As synthons in heterocyclic synthesis. ResearchGate, 2014. [Link]
MSDS of 6-Bromo-4-hydroxyquinolin-2(1H)-one. Capot Chemical, 2026. [Link]
Synthesis of Some Hybrid 7-Hydroxy Quinolinone Derivatives As Anti Breast Cancer Drugs. ResearchGate, 2025. [Link]
Application Notes: Evaluating the In Vitro Antibacterial Potential of 7-Bromo-4-hydroxyquinolin-2(1H)-one
Introduction The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new antibacterial agents.[1][2] The quinoline ring system is a well-establish...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new antibacterial agents.[1][2] The quinoline ring system is a well-established pharmacophore, forming the core of many successful synthetic drugs. 7-Bromo-4-hydroxyquinolin-2(1H)-one is a derivative of this privileged structure, and its unique substitution pattern warrants a thorough investigation of its antibacterial properties. While specific data on this exact compound is limited, its structural similarity to other biologically active quinolinones suggests potential as an antimicrobial agent.[3][4]
These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate the in vitro antibacterial activity of 7-Bromo-4-hydroxyquinolin-2(1H)-one. The protocols herein are designed to be self-validating, with integrated controls and clear endpoints, ensuring the generation of robust and reproducible data.
Physicochemical Properties and Preparation of Stock Solutions
A fundamental understanding of the test compound's physicochemical properties is paramount for accurate and reproducible assay results.
Solubility: Based on the quinoline scaffold, 7-Bromo-4-hydroxyquinolin-2(1H)-one is predicted to have poor solubility in aqueous media but should be soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol.[5][6] The solubility is also expected to be pH-dependent due to the presence of ionizable groups.[7]
Stability: Quinoline derivatives can be susceptible to photodegradation and oxidation.[5] It is recommended to store the compound protected from light and at a low temperature. Stock solutions should be prepared fresh for each experiment or stored in small aliquots at -20°C or below to minimize freeze-thaw cycles.
Protocol: Preparation of Stock Solution
Objective: To prepare a high-concentration stock solution of 7-Bromo-4-hydroxyquinolin-2(1H)-one for use in subsequent antibacterial assays.
Accurately weigh a precise amount of 7-Bromo-4-hydroxyquinolin-2(1H)-one powder in a sterile microcentrifuge tube.
Add the appropriate volume of DMSO to achieve a desired high-concentration stock (e.g., 10 mg/mL).
Vortex thoroughly until the compound is completely dissolved.
If not for immediate use, aliquot the stock solution into smaller volumes and store at -20°C or -80°C, protected from light.
Causality: DMSO is a common solvent for poorly water-soluble compounds and is generally well-tolerated by bacteria at the low final concentrations used in these assays. Preparing a high-concentration stock allows for minimal solvent carryover into the experimental wells.
Core Antibacterial Assays: Determining Inhibitory and Bactericidal Concentrations
The initial assessment of an antimicrobial agent's efficacy involves determining its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).[1][8]
Minimum Inhibitory Concentration (MIC) Assay
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[9][10] The broth microdilution method is a standardized and widely accepted technique for determining MIC values.[11][12]
Protocol: Broth Microdilution for MIC Determination
Objective: To determine the MIC of 7-Bromo-4-hydroxyquinolin-2(1H)-one against a panel of clinically relevant bacteria.
Positive control antibiotic (e.g., Ciprofloxacin, Vancomycin)
Spectrophotometer
Inoculum Preparation:
From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.[14]
Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.[14]
Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[12]
Plate Preparation and Inoculation:
In a 96-well microtiter plate, add 50 µL of CAMHB to wells 2 through 12.
Add 100 µL of the test compound at twice the highest desired final concentration to well 1.
Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and repeating down to well 10. Discard 50 µL from well 10.[12]
Well 11 will serve as the growth control (inoculum in broth) and well 12 as the sterility control (broth only).
Within 15 minutes of preparation, add 50 µL of the standardized bacterial inoculum to wells 1 through 11. The final volume in each well will be 100 µL.[12]
Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[14]
Interpretation: The MIC is the lowest concentration of the compound that completely inhibits visible growth, as observed by the unaided eye. The growth control well should be turbid, and the sterility control well should remain clear.[12]
Trustworthiness: The inclusion of a growth control validates that the bacteria can proliferate under the assay conditions, while the sterility control ensures that the broth is not contaminated. A positive control antibiotic with a known MIC range for the test strains should be run in parallel to validate the overall assay performance.
Minimum Bactericidal Concentration (MBC) Assay
The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[13] This assay is a direct extension of the MIC assay.
Protocol: MBC Determination
Objective: To determine the MBC of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Materials:
Completed MIC plate
Nutrient agar plates
Sterile pipette tips
Procedure:
Following the determination of the MIC, select the wells showing no visible growth (the MIC well and all wells with higher concentrations).
Mix the contents of each selected well thoroughly.
From each of these clear wells, subculture a 10-100 µL aliquot onto a fresh, antibiotic-free nutrient agar plate.[13]
Incubate the agar plates at 37°C for 24-48 hours.[13]
Interpretation: The MBC is the lowest concentration that results in a ≥99.9% reduction in CFUs compared to the initial inoculum count.[13] Practically, this is often identified as the lowest concentration with no colony growth on the subculture plate.[15]
Expertise & Experience: The MBC provides crucial information on whether a compound is bactericidal (kills bacteria) or bacteriostatic (inhibits growth). A compound is generally considered bactericidal if the MBC is no more than four times the MIC.
Workflow for MIC and MBC Determination
Caption: Workflow for MIC and MBC Determination.
Screening for Antibacterial Activity: Agar Well Diffusion Assay
For a more rapid, qualitative initial screening, the agar well diffusion method can be employed.[16] This method assesses the ability of a compound to diffuse through agar and inhibit bacterial growth.[17]
Protocol: Agar Well Diffusion
Objective: To qualitatively assess the antibacterial activity of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Materials:
Mueller-Hinton Agar (MHA) plates
Bacterial inoculum (0.5 McFarland standard)
Sterile cotton swabs
Sterile cork borer or pipette tip (6-8 mm diameter)
Test compound solutions at various concentrations
Procedure:
Using a sterile cotton swab, evenly inoculate the entire surface of an MHA plate with the standardized bacterial suspension to create a lawn culture.[18]
Allow the plate to dry for a few minutes.
With a sterile cork borer or the wide end of a sterile pipette tip, create wells of 6-8 mm in diameter in the agar.[18]
Add a defined volume (e.g., 100 µL) of the test compound solution into each well.[19] Include positive (known antibiotic) and negative (solvent) controls in separate wells.[20]
Allow the compound to diffuse into the agar for about 2 hours at room temperature.[19]
Interpretation: Measure the diameter of the clear zone of inhibition around each well in millimeters. A larger zone of inhibition generally indicates greater antibacterial activity.[17]
Advanced Assays: Exploring a Deeper Understanding of Antibacterial Action
Time-Kill Curve Assay
This assay provides insight into the pharmacodynamics of the compound, revealing the rate at which it kills bacteria over time.[21]
Protocol: Time-Kill Curve Assay
Objective: To evaluate the rate of bactericidal or bacteriostatic activity of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Materials:
Bacterial inoculum prepared as for the MIC assay.
CAMHB
Test compound at concentrations relative to the MIC (e.g., 0.5x, 1x, 2x, 4x MIC).
Sterile culture tubes or flasks.
Nutrient agar plates.
Procedure:
Prepare culture tubes with CAMHB containing the desired concentrations of the test compound and a growth control tube without the compound.[21]
Inoculate each tube with the bacterial suspension to a final concentration of ~5 x 10⁵ CFU/mL.
Incubate all tubes at 37°C with shaking.
At specified time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from each tube.[21]
Perform serial 10-fold dilutions of the aliquots in sterile saline.
Plate the dilutions onto nutrient agar plates and incubate for 18-24 hours.
Data Analysis:
Count the colonies on the plates to determine the CFU/mL at each time point.
Plot the log₁₀ CFU/mL versus time for each concentration.
A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[21] A bacteriostatic effect is a <3-log₁₀ reduction.[21]
Anti-Biofilm Assay
Many chronic bacterial infections are associated with biofilms, which are communities of bacteria encased in a protective matrix, making them more resistant to antibiotics.[22] The crystal violet assay is a common method to quantify biofilm formation.
Protocol: Crystal Violet Biofilm Assay
Objective: To determine if 7-Bromo-4-hydroxyquinolin-2(1H)-one can inhibit biofilm formation or eradicate existing biofilms.
Materials:
Sterile 96-well flat-bottom tissue culture plates
Bacterial culture
Tryptic Soy Broth (TSB) supplemented with glucose
0.1% Crystal Violet solution
30% Acetic Acid or absolute ethanol
Procedure for Biofilm Inhibition:
Prepare serial dilutions of the test compound in the wells of a 96-well plate.
Add the bacterial inoculum to each well.
Incubate the plate statically at 37°C for 24-48 hours to allow for biofilm formation.[23]
Staining and Quantification:
Carefully remove the planktonic (free-floating) cells by gently washing the wells with Phosphate-Buffered Saline (PBS).
Fix the remaining biofilms by air-drying or with heat (e.g., 60°C for 30-60 minutes).
Stain the biofilms with 0.1% crystal violet for 15 minutes.
Wash away the excess stain with water and allow the plate to dry.[24]
Solubilize the bound crystal violet with 30% acetic acid or absolute ethanol.[23]
Measure the absorbance of the solubilized stain at 590 nm using a plate reader.
Interpretation: A reduction in absorbance in the presence of the compound compared to the untreated control indicates inhibition of biofilm formation.
Potential Mechanism of Action
Caption: Potential Mechanisms of Action for Quinolone Compounds.
Data Presentation
All quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.
Table 1: Hypothetical MIC and MBC Data for 7-Bromo-4-hydroxyquinolin-2(1H)-one
Bacterial Strain
Type
MIC (µg/mL)
MBC (µg/mL)
Interpretation (MBC/MIC Ratio)
Staphylococcus aureus ATCC 29213
Gram-positive
16
32
Bactericidal (2)
Bacillus subtilis ATCC 6633
Gram-positive
8
16
Bactericidal (2)
Escherichia coli ATCC 25922
Gram-negative
64
>128
Bacteriostatic/Tolerant
Pseudomonas aeruginosa ATCC 27853
Gram-negative
>128
>128
Resistant
Table 2: Hypothetical Agar Well Diffusion Results
Bacterial Strain
Zone of Inhibition (mm) vs. Compound Concentration
Positive Control (Ciprofloxacin 5 µg)
50 µg/mL
100 µg/mL
Staphylococcus aureus
12
18
Escherichia coli
8
10
Conclusion
This application note provides a comprehensive suite of protocols to rigorously assess the antibacterial potential of 7-Bromo-4-hydroxyquinolin-2(1H)-one. By systematically determining its MIC, MBC, rate of killing, and anti-biofilm activity, researchers can build a robust data package to support its further development as a potential therapeutic agent. The inclusion of standardized methods and appropriate controls is essential for generating high-quality, reliable data in the quest for novel antimicrobials.
References
Andrews, J. M. (2001). Determination of minimum inhibitory concentrations. Journal of Antimicrobial Chemotherapy, 48(Suppl 1), 5–16. Available at: [Link]
Biology LibreTexts. (2024, November 23). 13.5A: Minimal Inhibitory Concentration (MIC). Available at: [Link]
Bio-protocol. (2022, September 8). Crystal violet assay. Available at: [Link]
Clinical and Laboratory Standards Institute. (2018). M07 Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition.
Wiegand, I., Hilpert, K., & Hancock, R. E. W. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163–175. Available at: [Link]
Bio-protocol. (2024, December 5). Minimal Bactericidal Concentration for Biofilms (MBC-B). Available at: [Link]
iGEM WPI Worcester 2018 Team. (2018). Crystal Violet Biofilm Assay. Available at: [Link]
Mokhtar, S. I., McBain, A. J., Ledder, R. G., Binsuwaidan, N., Rimmer, S., & Humphreys, G. J. (2020). The potential to form biofilms was compared in parent, P10 and X10 bacteria using a crystal violet assay. Frontiers in Microbiology, 11, 1902. Available at: [Link]
University of Babylon. (n.d.). Lab Six :. - Minimum Bacteriocidal Concentration (MBC). Retrieved from [Link]
Protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Available at: [Link]
Khan, R., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Journal of Applied Microbiology. Available at: [Link]
Emery Pharma. (2025, March 14). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. Available at: [Link]
Association for Biology Laboratory Education. (n.d.). Bacterial Biofilm Quantification: Using a Crystal Violet Assay to Assess Student-Selected Remedies. Retrieved from [Link]
Clinical and Laboratory Standards Institute. (2021, August 28). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. Available at: [Link]
Frontiers. (n.d.). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Available at: [Link]
Current Protocols. (2025, August 20). A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria. Available at: [Link]
ResearchGate. (2024, March 6). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Available at: [Link]
Acta Scientific. (2021, April 1). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Available at: [Link]
American Society for Microbiology. (2015, April 17). Novel Antibacterial Targets and Compounds Revealed by a High-Throughput Cell Wall Reporter Assay. Available at: [Link]
Karlsruhe Institute of Technology. (2012, January 15). Two-fold Broth Microdilution Method for Determination of MIC. Available at: [Link]
European Committee on Antimicrobial Susceptibility Testing. (2022, April 19). Broth microdilution reference methodology. Available at: [Link]
YouTube. (2020, November 1). Agar well diffusion assay. Available at: [Link]
Indian Journal of Pharmaceutical Sciences. (n.d.). Agar Well Diffusion | Bioautography Assay | Minimum Inhibitory Concentration | Multi-drug Resistant | Phytochemical Analysis. Retrieved from [Link]
Emery Pharma. (n.d.). Time-Kill Kinetics Assay. Retrieved from [Link]
ResearchGate. (n.d.). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Retrieved from [Link]
Wikipedia. (n.d.). Quinoline. Retrieved from [Link]
Novelty Journals. (2022, June 20). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Available at: [Link]
Application Note: Preparation, Handling, and Physicochemical Profiling of 7-Bromo-4-hydroxyquinolin-2(1H)-one Stock Solutions
Introduction & Chemical Profiling 7-Bromo-4-hydroxyquinolin-2(1H)-one (CAS: 100748-65-0) is a highly specialized halogenated heterocyclic building block. It is predominantly utilized in medicinal chemistry for the synthe...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Chemical Profiling
7-Bromo-4-hydroxyquinolin-2(1H)-one (CAS: 100748-65-0) is a highly specialized halogenated heterocyclic building block. It is predominantly utilized in medicinal chemistry for the synthesis of pharmaceutical agents, particularly in the development of novel antibacterial, antiviral, and target-specific quinolone derivatives.
Understanding the physicochemical behavior of this molecule is paramount for reliable assay preparation. The core scaffold is characterized by a tautomeric equilibrium between its keto-enol form (4-hydroxy-2-quinolone) and its di-enol form (2,4-quinolinediol)[1],[2]. In both the solid state and in most solutions, the 4-hydroxy-1H-quinolin-2-one tautomer predominates[1]. This specific structural motif facilitates strong intermolecular hydrogen bonding (acting as both a strong hydrogen-bond donor and acceptor), leading to a highly stable crystal lattice. Consequently, the compound exhibits poor aqueous solubility at neutral pH but demonstrates excellent solubility in polar aprotic solvents[1].
Physicochemical Properties & Handling Causality
To design an effective solvation strategy, we must first analyze the quantitative data that dictates the molecule's behavior in solution.
Table 1: Key Physicochemical Parameters
Parameter
Value
Causality / Impact on Experimental Handling
Chemical Formula
C9H6BrNO2
The presence of the bromine atom increases lipophilicity and molecular weight compared to the parent carbostyril[3].
Molecular Weight
240.05 g/mol
Critical for precise molarity calculations during stock preparation.
Tautomerism
Keto-enol predominant
Dictates hydrogen bonding capacity; requires strong hydrogen-bond accepting solvents (like DMSO) to disrupt the lattice[1].
Estimated pKa
~5.0 - 5.5
The 4-hydroxyl proton is mildly acidic. Deprotonation at pH > 7.0 yields a highly water-soluble anionic species[4].
Solubility Profile
DMSO/DMF: HighWater (pH 7): Very Low
Necessitates organic solvents for concentrated master stocks or targeted alkaline conditions for purely aqueous solutions.
Causality in Solvent Selection (Expertise & Experience)
Why do we default to Dimethyl Sulfoxide (DMSO) instead of aqueous buffers for stock solutions?
The parent scaffold, 4-hydroxycarbostyril, has a reported pKa of approximately 5.9[4]. The electron-withdrawing nature of the 7-bromo substituent via inductive effects further increases the acidity of the 4-hydroxyl group, lowering the pKa to an estimated 5.0–5.5.
At physiological pH (7.4), the compound is partially deprotonated, but the neutral fraction remains highly insoluble, often leading to micro-precipitation in biological assays. DMSO, a polar aprotic solvent, effectively disrupts the strong intermolecular hydrogen bonds of the quinolone lattice, allowing for complete dissolution at high concentrations (up to 50 mM).
If an entirely aqueous system is mandatory (e.g., for specific in vivo toxicity models where DMSO is contraindicated), the most scientifically sound approach is to exploit the molecule's pKa. By adding exactly 1.0 to 1.1 molar equivalents of a strong base (such as NaOH), the 4-hydroxyl group is fully deprotonated, forming a highly soluble sodium salt that remains stable in aqueous media.
Experimental Workflows and Protocols
Protocol A: Preparation of a 50 mM Master Stock in DMSO (In Vitro Assays)
Self-Validating System: The solution must remain optically clear upon reaching room temperature. Any turbidity indicates incomplete dissolution or solvent degradation, requiring gentle heating or fresh solvent.
Amber glass vials (to prevent photolytic degradation of the brominated aromatic system)
Step-by-Step Methodology:
Calculate Mass: To prepare 1 mL of a 50 mM stock solution, weigh exactly 12.00 mg of 7-Bromo-4-hydroxyquinolin-2(1H)-one (
240.05 g/mol×0.05 M×0.001 L=0.012 g
).
Transfer: Carefully transfer the powder into a sterile, amber glass vial.
Solvent Addition: Add 1.0 mL of room-temperature anhydrous DMSO.
Agitation: Vortex the vial continuously for 60 seconds.
Sonication (Conditional): If particulate matter remains, sonicate the vial in a water bath at 37°C for 5–10 minutes. Mechanistic insight: Mild thermal energy overcomes the lattice enthalpy without degrading the molecule.
Aliquoting: Divide the master stock into 50 µL aliquots in tightly sealed microcentrifuge tubes. Purge with argon if available. Mechanistic insight: This avoids repeated freeze-thaw cycles, which introduce atmospheric moisture and cause the hydrophobic compound to crash out of solution.
Storage: Store at -20°C.
Protocol B: Preparation of an Aqueous Salt Solution (In Vivo Applications)
Self-Validating System: The pH must be continuously monitored. If the pH drops below 6.5 during dilution, the neutral tautomer will precipitate, turning the solution cloudy.
Step-by-Step Methodology:
Suspension: Suspend 12.00 mg (50 µmol) of the compound in 900 µL of sterile, deionized water. The compound will remain insoluble at this stage.
Alkalization: Slowly add 1.0 M NaOH dropwise while stirring. For 50 µmol of compound, approximately 50–55 µL of 1.0 M NaOH (1.0–1.1 eq) is required to drive the equilibrium toward the deprotonated state.
Dissolution: Stir until the suspension clears completely. The deprotonation of the 4-OH group forms the soluble sodium salt.
Volume Adjustment: Adjust the final volume to 1.0 mL with water or a heavily buffered saline solution (e.g., PBS, pH 7.4).
Verification: Verify the final pH is between 7.2 and 7.8.
Workflow Visualization
Caption: Decision matrix and preparation workflow for 7-Bromo-4-hydroxyquinolin-2(1H)-one stock solutions.
Critical Handling and Storage Considerations
Hygroscopicity of Solvents: Anhydrous DMSO is highly hygroscopic. Absorption of water from the atmosphere will drastically reduce the solubility capacity of the DMSO stock, leading to delayed precipitation of the quinolone. Always seal vials tightly immediately after use.
Photostability: Halogenated quinolones can undergo photolytic debromination or radical-mediated degradation when exposed to prolonged ultraviolet or intense visible light. Amber vials are strictly recommended for all stock solutions.
References
ResearchGate. "TD-DFT study of the for coumarins". ResearchGate. URL:[Link]
PubChem. "2,4-Dihydroxyquinoline | CID 54680871". National Library of Medicine. URL:[Link]
PubChem. "7-Bromoquinolin-4-ol | CID 12403681". National Library of Medicine. URL:[Link]
analytical methods for 7-Bromo-4-hydroxyquinolin-2(1H)-one detection (HPLC)
An In-Depth Guide to the HPLC Analysis of 7-Bromo-4-hydroxyquinolin-2(1H)-one Authored by: A Senior Application Scientist Abstract This comprehensive application note provides a detailed framework for the development and...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the HPLC Analysis of 7-Bromo-4-hydroxyquinolin-2(1H)-one
Authored by: A Senior Application Scientist
Abstract
This comprehensive application note provides a detailed framework for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) method for the detection and quantification of 7-Bromo-4-hydroxyquinolin-2(1H)-one. Quinolinone derivatives are a significant class of heterocyclic compounds in medicinal chemistry and drug development, making reliable analytical methods for their characterization essential for quality control and research.[1][2] This guide delves into the scientific rationale behind chromatographic choices, offers a step-by-step protocol for analysis, and outlines the necessary validation parameters according to International Council for Harmonisation (ICH) guidelines to ensure a trustworthy and reproducible method.[3][4]
Introduction and Scientific Rationale
7-Bromo-4-hydroxyquinolin-2(1H)-one is a substituted quinolinone, a heterocyclic scaffold known for a wide range of biological activities.[1] Accurate quantification of this compound is critical, whether it is a final product, a key intermediate in a synthetic pathway, or a subject of metabolic studies. HPLC is the premier analytical technique for this purpose due to its high resolution, sensitivity, and quantitative accuracy for a vast array of pharmaceutical compounds.[4][5]
The molecular structure of the analyte—featuring a polar quinolinone core with hydroxyl and bromo substitutions—presents specific challenges and opportunities for chromatographic separation. Its aromatic nature provides strong UV absorbance for detection, while its polarity dictates the choice of chromatographic mode. Given these characteristics, Reversed-Phase HPLC (RP-HPLC) is the most suitable approach. In RP-HPLC, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar.[6] The analyte's retention is governed by its hydrophobic interactions with the stationary phase; adjusting the polarity of the mobile phase with an organic solvent allows for precise control over its elution.
Causality of Experimental Choices
Chromatographic Mode (RP-HPLC): The presence of polar functional groups (-OH, -NH, C=O) on the quinolinone structure suggests that it will be well-retained and separated on a nonpolar C18 stationary phase using a polar mobile phase. This mode is robust and widely applicable.[6][7] For extremely polar analytes where retention on a C18 column is insufficient, alternative techniques like Hydrophilic Interaction Liquid Chromatography (HILIC) could be explored.[6][8]
Mobile Phase Composition: A gradient of water (or an aqueous buffer) and an organic modifier like acetonitrile is chosen. Acetonitrile typically offers good elution strength and lower UV cutoff compared to methanol.[7] The addition of a small percentage of an acid, such as formic acid, is crucial. It serves to suppress the ionization of silanol groups on the silica-based stationary phase, which prevents peak tailing, and ensures that the analyte is in a consistent protonation state, leading to sharp, symmetrical peaks and reproducible retention times.[7][9]
Detector: The conjugated aromatic system of the quinolinone ring acts as a strong chromophore, making UV-Vis detection highly effective. A Photodiode Array (PDA) detector is recommended to determine the wavelength of maximum absorbance (λmax), thereby maximizing sensitivity for the analyte.[10]
Logical Workflow for HPLC Method Development
The development of a reliable HPLC method is a systematic process. The following diagram illustrates the logical flow from initial analyte characterization to a fully optimized method.
Caption: Logical workflow for HPLC method development.
Detailed Experimental Protocol
This protocol provides a robust starting point for the analysis. It is designed to be optimized and validated based on specific laboratory instrumentation and sample matrices.[9]
Instrumentation and Materials
Instrumentation: HPLC system equipped with a binary or quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.
Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).
Reagents:
Acetonitrile (HPLC grade)
Water (HPLC or Milli-Q grade)
Formic acid (≥98%)
7-Bromo-4-hydroxyquinolin-2(1H)-one reference standard
Preparation of Solutions
Mobile Phase A: 0.1% (v/v) Formic acid in Water.
Mobile Phase B: 0.1% (v/v) Formic acid in Acetonitrile.
Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of a 50:50 mixture of Acetonitrile/Water. This mixture serves as a good diluent.
Working Standards: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the diluent. These will be used to construct the calibration curve.
Sample Preparation
Accurately weigh the sample containing the analyte.
Dissolve the sample in the diluent (50:50 Acetonitrile/Water) to achieve a theoretical concentration within the calibration range.
Vortex thoroughly to ensure complete dissolution.
Filter the solution through a 0.45 µm syringe filter into an HPLC vial to remove any particulates before injection.[9]
Chromatographic Conditions
The following parameters should be programmed into the HPLC system.
Parameter
Recommended Setting
Rationale
Column
C18, 4.6 x 150 mm, 5 µm
General-purpose reversed-phase column for retaining nonpolar to moderately polar compounds.
Mobile Phase A
0.1% Formic Acid in Water
Aqueous phase; acid ensures consistent analyte protonation and good peak shape.[9]
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Organic modifier for eluting the analyte from the column.[9]
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temp.
30 °C
Controlled temperature ensures reproducible retention times.
Injection Vol.
10 µL
A typical volume that balances sensitivity and peak shape.
Detection
UV at λmax (approx. 230-240 nm & 330-340 nm)
Quinolinones often have multiple absorbance maxima; a PDA detector should be used to confirm the optimal wavelength for quantification.
Gradient Program
Time (min)
% Mobile Phase B
0.0
10
15.0
90
17.0
90
17.1
10
20.0
10
System Suitability and Method Validation
To ensure the trustworthiness of the analytical results, the method must be validated according to ICH guidelines.[3][11] Before analyzing samples, a system suitability test must be performed.
System Suitability Testing (SST)
Inject a mid-concentration working standard (e.g., 25 µg/mL) six consecutive times. The results must meet predefined criteria before proceeding.
SST Parameter
Acceptance Criteria
Purpose
Precision (%RSD)
≤ 2.0% for peak area and retention time
Ensures the HPLC system is operating consistently.[11]
Tailing Factor (T)
≤ 2.0
Measures peak symmetry; a value >2 may indicate undesirable column interactions.[12]
Theoretical Plates (N)
≥ 2000
Indicates the efficiency and separation power of the column.[12]
ICH Method Validation Parameters
The following parameters are essential for a full method validation.[4][11][12]
Validation Parameter
Description
Typical Acceptance Criteria
Specificity
Ability to detect the analyte in the presence of impurities, degradants, or matrix components.
Peak purity analysis (using PDA) should pass; no co-eluting peaks at the analyte's retention time.
Linearity
The method's ability to elicit results that are directly proportional to the analyte concentration within a given range.
Correlation coefficient (r²) ≥ 0.999 for a calibration curve of at least five concentration levels.
Range
The interval between the upper and lower concentrations for which the method has suitable linearity, accuracy, and precision.
The closeness of the test results to the true value, assessed via recovery studies.
Percent recovery typically between 98.0% and 102.0%.
Precision
The degree of scatter between a series of measurements. Assessed at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day/inter-analyst).
Relative Standard Deviation (%RSD) should be ≤ 2.0%.
Limit of Detection (LOD)
The lowest amount of analyte that can be detected but not necessarily quantified.
Typically determined by a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)
The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
Typically determined by a signal-to-noise ratio of 10:1.
Robustness
The method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±2°C in column temp, ±0.2 pH units).
System suitability parameters should remain within acceptable limits.
Data Analysis and Quantification Workflow
The concentration of 7-Bromo-4-hydroxyquinolin-2(1H)-one in an unknown sample is determined using the calibration curve generated from the working standards.
Caption: Workflow for quantitative data analysis.
The process involves plotting the peak area (y-axis) against the known concentration of the standards (x-axis). A linear regression provides an equation (y = mx + c), which is then used to calculate the concentration of the unknown sample from its measured peak area.[10]
Conclusion
This application note provides a scientifically grounded and detailed protocol for the HPLC analysis of 7-Bromo-4-hydroxyquinolin-2(1H)-one. By understanding the rationale behind the method development choices and adhering to rigorous validation and system suitability criteria as outlined by the ICH, researchers, scientists, and drug development professionals can implement this method with confidence. The described workflow ensures the generation of accurate, reliable, and reproducible data, which is fundamental to quality assurance and advanced pharmaceutical research.
References
Steps for HPLC Method Validation. (2024, December 11). Pharmaguideline.
Spectroscopic Analysis of Quinolinone Compounds: A Technical Guide for Researchers. (n.d.). Benchchem.
HPLC for the Retention and Resolution of Very Polar Compounds. (n.d.). Fisher Scientific.
HPLC-UV Method Development for Highly Polar Impurities. (2025, December 2). Resolian.
METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. (2024, March 26). Zenodo.
analytical method validation and validation of hplc. (n.d.). Slideshare.
Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025, June 18). Waters Blog.
Application Notes and Protocols for the Analytical Determination of Quinoline Compounds. (n.d.). Benchchem.
New Method Development by HPLC and Validation as per ICH Guidelines. (2020, March 23). Acta Scientific.
HPLC Analysis of Very Polar Compounds in Bioanalysis. (n.d.). LCGC International.
ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma.
Application Note: A Comprehensive Protocol for In Vitro Antifungal Activity Screening of 7-Bromo-4-hydroxyquinolin-2(1H)-one
Abstract The escalating threat of invasive fungal infections, compounded by the rise of antifungal resistance, underscores the urgent need for novel therapeutic agents. The quinolinone scaffold is a recognized pharmacoph...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The escalating threat of invasive fungal infections, compounded by the rise of antifungal resistance, underscores the urgent need for novel therapeutic agents. The quinolinone scaffold is a recognized pharmacophore with a broad range of biological activities, making its derivatives promising candidates for drug discovery.[1][2] This document provides a detailed, field-proven guide for researchers, scientists, and drug development professionals on how to conduct a comprehensive in vitro screening of the antifungal activity of 7-Bromo-4-hydroxyquinolin-2(1H)-one. The protocols herein are grounded in the rigorous standards set by the Clinical and Laboratory Standards Institute (CLSI) and are designed to ensure reproducible and reliable evaluation of the compound's minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC).[3][4]
The quinolone/quinolinone core is central to a class of antibiotics that historically target bacterial DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication.[7][8] This established mechanism of interfering with nucleic acid synthesis provides a strong rationale for exploring their activity against eukaryotic pathogens like fungi.[2][9] While the primary targets differ between bacteria and fungi, the fundamental process of DNA replication is conserved, suggesting that quinolinone derivatives may inhibit fungal growth through related or novel mechanisms.[10] Recent studies have demonstrated that various quinoline derivatives possess significant antifungal properties, some acting by disrupting fungal cell membrane integrity.[11][12][13] The specific bromine substitution at the 7-position of the 4-hydroxyquinolin-2(1H)-one core is a strategic modification intended to explore its impact on potency and spectrum of activity.
Principles of Antifungal Susceptibility Testing
The primary goal of this screening protocol is to quantify the antifungal effect of the test compound. This is achieved by determining two key parameters:
Minimum Inhibitory Concentration (MIC): This is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specified incubation period.[14] It is the fundamental measure of a compound's potency. A low MIC value indicates that less compound is required to inhibit fungal growth.
Minimum Fungicidal Concentration (MFC): This is the lowest concentration of an antimicrobial agent that results in a significant reduction (typically ≥99.9%) of the initial fungal inoculum.[15][16] The MFC distinguishes between compounds that merely inhibit growth (fungistatic) and those that actively kill the fungal cells (fungicidal).
The relationship between MIC and MFC (MFC/MIC ratio) is critical for classifying the compound's activity. An MFC/MIC ratio of ≤4 is generally considered indicative of fungicidal activity, whereas a ratio >4 suggests fungistatic activity.
Materials and Reagents
3.1. Test Compound and Controls
7-Bromo-4-hydroxyquinolin-2(1H)-one (Purity ≥95%)
Positive Control Antifungals:
Fluconazole (for yeasts)
Voriconazole or Amphotericin B (for filamentous fungi)
This section outlines the step-by-step methodologies for determining the MIC and MFC of 7-Bromo-4-hydroxyquinolin-2(1H)-one. The procedures are adapted from the CLSI M27 (for yeasts) and M38 (for molds) reference methods.[4][20]
Workflow for Antifungal Susceptibility Testing
The overall experimental process is depicted in the workflow diagram below.
Caption: Overall workflow for MIC and MFC determination.
Protocol 4.1: Preparation of Test Compound Stock Solution
Causality: A high-concentration, sterile stock solution is essential for accurate serial dilutions and to minimize the solvent concentration in the final assay, which could otherwise affect fungal growth. DMSO is a common choice for its ability to dissolve a wide range of organic compounds.
Accurately weigh 10 mg of 7-Bromo-4-hydroxyquinolin-2(1H)-one and dissolve it in 1 mL of 100% DMSO to create a 10 mg/mL (10,000 µg/mL) stock solution.
Vortex thoroughly until the compound is completely dissolved. If solubility is an issue, gentle warming or sonication may be applied.
Prepare identical stock solutions for the positive control antifungals (e.g., Fluconazole).
Sterilize the stock solutions by passing them through a 0.22 µm syringe filter into a sterile tube. Store at -20°C until use.
Protocol 4.2: Preparation of Fungal Inoculum
Causality: Standardizing the starting number of fungal cells is the most critical step for reproducibility.[19] A low inoculum can lead to falsely low MICs, while a high inoculum can result in falsely high MICs. The 0.5 McFarland standard provides a consistent starting point.
For Yeasts: From a fresh 24-48 hour culture on SDA, pick 3-5 distinct colonies and suspend them in 5 mL of sterile saline.
For Molds: From a mature (5-7 day) culture on PDA, gently flood the plate with sterile saline containing 0.05% Tween 80. Scrape the surface with a sterile loop to dislodge conidia. Transfer the suspension to a sterile tube and allow heavy particles to settle for 5 minutes. Collect the upper conidial suspension.
Vortex the fungal suspension vigorously for 15 seconds.
Adjust the turbidity of the suspension to match a 0.5 McFarland standard (equivalent to approximately 1-5 x 10⁶ CFU/mL for yeast) using a spectrophotometer (at 530 nm) or by visual comparison.
Perform a further dilution in the RPMI-1640 test medium. The goal is to achieve a final inoculum concentration in the wells of 0.5-2.5 x 10³ CFU/mL for yeasts and 0.4-5 x 10⁴ CFU/mL for molds .[14][19] This typically requires a 1:1000 dilution for yeasts and a 1:50 dilution for molds from the 0.5 McFarland stock.
Protocol 4.3: Broth Microdilution Assay for MIC Determination
Causality: This method systematically exposes the standardized fungal inoculum to a range of decreasing compound concentrations, allowing for the precise identification of the concentration that inhibits growth. The CLSI method is the gold standard for this determination.[3][21]
Add 100 µL of RPMI-1640 medium to wells in columns 2 through 12 of a 96-well microtiter plate.
Create a working solution of the test compound by diluting the stock solution in RPMI-1640 to twice the highest desired final concentration (e.g., for a top concentration of 128 µg/mL, create a 256 µg/mL working solution).
Add 200 µL of this working solution to the wells in column 1.
Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2. Mix by pipetting up and down, then transfer 100 µL from column 2 to column 3, and so on, until column 10. Discard 100 µL from column 10.
This leaves column 11 as the growth control (no compound) and column 12 as the sterility control (no compound, no inoculum).[22]
Add 100 µL of the standardized fungal inoculum (prepared in Protocol 4.2) to each well from columns 1 through 11. Do not add inoculum to column 12.
The final volume in wells 1-11 is now 200 µL. The compound concentrations are now half of the serial dilution concentrations, and the DMSO concentration is typically ≤1%.
Seal the plate with a breathable sealer and incubate at 35°C.
For Cryptococcus spp. and filamentous fungi, read after 48-72 hours.[24]
The MIC is the lowest concentration of the compound at which there is no visible growth (a clear well) when compared to the growth control (a turbid well in column 11).
Protocol 4.4: Determination of Minimum Fungicidal Concentration (MFC)
Causality: This protocol directly assesses cell viability after exposure to the compound by subculturing onto drug-free agar. This definitively determines whether the compound's effect at or above the MIC is lethal.[24]
Following MIC determination, select the wells corresponding to the MIC, 2x MIC, 4x MIC, and 8x MIC, as well as the growth control well.
Mix the contents of each selected well thoroughly by gentle pipetting.
From each well, spread a 20 µL aliquot onto a separate, clearly labeled SDA plate.[15]
Incubate the SDA plates at 35°C for 48-72 hours, or until growth is clearly visible on the plate corresponding to the growth control well.
Count the number of colonies (CFUs) on each plate.
The MFC is defined as the lowest concentration of the compound that results in a ≥99.9% reduction in CFUs compared to the colony count from the initial inoculum or the growth control subculture.[16] Often, a practical endpoint of ≤3 colonies is used to define the MFC.[15]
Data Analysis and Interpretation
The results from the screening should be recorded systematically. Below is a template for data presentation.
Table 1: Antifungal Activity of 7-Bromo-4-hydroxyquinolin-2(1H)-one
Fungal Strain
Compound MIC (µg/mL)
Control MIC (µg/mL)
Compound MFC (µg/mL)
MFC/MIC Ratio
Interpretation
C. albicans ATCC 90028
Fluconazole:
A. fumigatus ATCC 204305
Voriconazole:
| ... (other strains) | | | | | |
Interpreting the Results
The MFC/MIC ratio provides insight into the nature of the compound's antifungal effect.
Caption: Decision tree for interpreting compound activity.
Troubleshooting and Scientific Considerations
Compound Precipitation: If the compound precipitates in the RPMI medium, the MIC reading will be invalid. This may require using a co-solvent, adjusting the pH, or acknowledging the solubility limit.
Inconsistent Growth: Poor or inconsistent growth in the control well (column 11) invalidates the plate. This is almost always due to an improperly prepared inoculum.
Skipped Wells: Occasionally, growth may appear in a well with a higher drug concentration than in wells with lower concentrations. This is often due to contamination or resistant subpopulations and warrants a repeat of the assay.
Trailing Endpoints: Some drug-fungus combinations (especially with azoles) result in reduced but not absent growth over several dilutions, making the MIC difficult to determine. For this, a prominent reduction in growth (e.g., 50% reduction) is sometimes used as the endpoint, but this must be noted.
References
Wiederhold, N. P. (2023). Antifungal Susceptibility of Yeasts and Filamentous Fungi by CLSI Broth Microdilution Testing. Methods in Molecular Biology, 2658, 3–16. [Link]
Clinical and Laboratory Standards Institute. (2008). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Approved Standard—Second Edition (M38-A2). CLSI. [Link]
Clinical and Laboratory Standards Institute. (2017). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Fourth Edition (M27). CLSI. [Link]
Canton, E., et al. (2005). Testing Conditions for Determination of Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Aspergillus spp.: NCCLS Collaborative Study. Journal of Clinical Microbiology, 43(5), 2398–2403. [Link]
Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1574. [Link]
Clinical and Laboratory Standards Institute. (2020). Performance Standards for Antifungal Susceptibility Testing of Yeasts, 2nd Edition (M60). CLSI. [Link]
Canton, E., et al. (2005). Testing Conditions for Determination of Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Aspergillus spp.: NCCLS Collaborative Study. ResearchGate. [Link]
Vila, J., & Martinez-Guevara, J. (2009). Mechanism of action of and resistance to quinolones. Microbial Biotechnology, 2(1), 40–58. [Link]
Al-Fattani, M. A., et al. (2025). Antifungal Activity of 8-Hydroxyquinoline Derivatives Against Candida auris, Candida haemulonii, Cryptococcus neoformans, and Cryptococcus gattii Complex. MDPI. [Link]
Pfaller, M. A., & Diekema, D. J. (2012). Antifungal Susceptibility Testing: Current Approaches. Clinical Infectious Diseases, 54(suppl_1), S12–S23. [Link]
Wang, X., et al. (2021). Antifungal Exploration of Quinoline Derivatives against Phytopathogenic Fungi Inspired by Quinine Alkaloids. Journal of Agricultural and Food Chemistry, 69(42), 12549–12561. [Link]
Correia, S., et al. (2017). Mechanisms of quinolone action and resistance: where do we stand? Journal of Medical Microbiology, 66(5), 551–559. [Link]
Clinical and Laboratory Standards Institute. (2017). Method for Antifungal Disk Diffusion Susceptibility Testing of Yeasts; Fourth Edition (M44). CLSI. [Link]
Cuenca-Estrella, M. (2004). NCCLS guidelines for antifungal susceptibility testing of filamentous fungi. ResearchGate. [Link]
National Center for Biotechnology Information. (n.d.). 7-Bromoquinolin-4-ol. PubChem. [Link]
Manoharan, G., et al. (2018). Antifungal susceptibility testing for dermatophytes isolated from clinical samples by broth dilution method in a tertiary care hospital. The Journal of Medical Research, 4(6), 305-308. [Link]
Zhang, Y., et al. (2023). Optimization and antifungal activity of quinoline derivatives linked to chalcone moiety combined with FLC against Candida albicans. European Journal of Medicinal Chemistry, 262, 115878. [Link]
Clinical and Laboratory Standards Institute. (2017). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Third Edition (M38). CLSI. [Link]
Kumar, A., et al. (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Journal of Biomolecular Structure and Dynamics, 41(14), 6985-7000. [Link]
Espinel-Ingroff, A., et al. (2005). Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study. Journal of Clinical Microbiology, 43(8), 3787–3795. [Link]
Kiss, R., et al. (2026). A mild and atom-efficient four-component cascade strategy for the construction of biologically relevant 4-hydroxyquinolin-2(1H)-one derivatives. Beilstein Journal of Organic Chemistry, 22, 244-254. [Link]
de la Cruz-López, F., et al. (2018). Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. Journal of Visualized Experiments, (132), 56586. [Link]
ResearchGate. (n.d.). Selected quinoline derivatives with antifungal activity. [Link]
Regulations.gov. (2024). CLSI Submission to FDA on Voriconazole Breakpoints. [Link]
Centers for Disease Control and Prevention. (2024). Antifungal Susceptibility Testing of Yeasts using Gradient Diffusion Strips. [Link]
Arendrup, M. C., et al. (2017). MIC Distributions and Evaluation of Fungicidal Activity for Amphotericin B, Itraconazole, Voriconazole, Posaconazole and Caspofungin and 20 Species of Pathogenic Filamentous Fungi Determined Using the CLSI Broth Microdilution Method. Journal of Fungi, 3(2), 24. [Link]
Hameed, A., et al. (2019). Quinolone antibiotics. MedChemComm, 10(10), 1737-1754. [Link]
World Organisation for Animal Health. (2025). Antimicrobial susceptibility testing (Broth microdilution method). [Link]
Application Notes and Protocols: 7-Bromo-4-hydroxyquinolin-2(1H)-one in Neuroprotective Studies
For Researchers, Scientists, and Drug Development Professionals I. Introduction: The Therapeutic Promise of Quinolinone Scaffolds in Neurodegeneration The quinoline scaffold is a privileged structure in medicinal chemist...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
I. Introduction: The Therapeutic Promise of Quinolinone Scaffolds in Neurodegeneration
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of many pharmacologically active compounds.[1][2][3] Within this broad class, quinolin-2(1H)-one derivatives are of particular interest for their potential applications in treating neurodegenerative diseases such as Alzheimer's, Parkinson's, and cerebral ischemia.[1][4] These compounds often act as multi-target-directed ligands, capable of simultaneously modulating several pathological pathways implicated in neuronal damage, including oxidative stress, neuroinflammation, and apoptosis.[1][5]
This guide focuses on 7-Bromo-4-hydroxyquinolin-2(1H)-one , a halogenated derivative of the 4-hydroxyquinolin-2(1H)-one core. While direct, extensive research into the neuroprotective properties of this specific molecule is emerging, this document extrapolates from well-documented studies on structurally related quinoline and quinolinone derivatives to provide a foundational framework for its investigation.[1] The insights and protocols herein are designed to equip researchers with the necessary tools to explore the neuroprotective potential of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Based on the established activities of related quinolinone and heterocyclic compounds, 7-Bromo-4-hydroxyquinolin-2(1H)-one is hypothesized to exert neuroprotective effects through a combination of the following mechanisms.
A. Mitigation of Oxidative Stress
Oxidative stress is a key pathological feature in many neurodegenerative disorders, arising from an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify them.[5][8] Quinoline derivatives have demonstrated significant antioxidant properties.[2][4]
Causality: The 4-hydroxy group and the electron-rich aromatic system of the quinolinone core are likely to be the primary contributors to its antioxidant activity. These features may enable the molecule to:
Directly Scavenge Free Radicals: By donating a hydrogen atom or an electron, the compound can neutralize highly reactive species like hydroxyl (•OH) and superoxide (O₂•⁻) radicals.[1]
Chelate Transition Metals: Redox-active metal ions, such as iron (Fe²⁺) and copper (Cu²⁺), can catalyze the formation of ROS via Fenton chemistry. The quinolinone scaffold may chelate these ions, rendering them inactive.[5][9]
Activate Endogenous Antioxidant Pathways: The compound might upregulate the expression of key antioxidant enzymes, such as superoxide dismutase (SOD) and glutathione peroxidase (GPX), by activating transcription factors like Nrf2.[1][8]
Caption: Postulated antioxidant mechanisms of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
B. Inhibition of Excitotoxicity and Apoptosis
Glutamate-induced excitotoxicity is a major contributor to neuronal death in ischemic events and chronic neurodegeneration.[10] This process often culminates in apoptosis, or programmed cell death.
Causality: Structurally similar compounds have been shown to interfere with these cell death pathways.[10][11]
Modulation of Glutamate Receptors: The compound may act as an antagonist at NMDA receptors, preventing excessive calcium (Ca²⁺) influx that triggers excitotoxic cascades.[10]
Inhibition of Pro-Apoptotic Proteins: By interfering with the apoptotic machinery, the compound could reduce the activation of key executioner enzymes like Caspase-3 and modulate the balance of pro- and anti-apoptotic proteins from the Bcl-2 family (e.g., decreasing Bax, increasing Bcl-2).[10][12]
Caption: Hypothesized anti-apoptotic and anti-excitotoxic signaling pathways.
III. Experimental Protocols for In Vitro Neuroprotection Assays
The following protocols provide a robust framework for evaluating the neuroprotective efficacy of 7-Bromo-4-hydroxyquinolin-2(1H)-one. The SH-SY5Y human neuroblastoma cell line is recommended due to its widespread use in models of neurotoxicity.[1][5]
A. General Cell Culture and Compound Preparation
Cell Line: SH-SY5Y human neuroblastoma cells.
Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.
Culture Conditions: 37°C, 5% CO₂ in a humidified incubator.
Compound Stock Solution: Prepare a 10 mM stock solution of 7-Bromo-4-hydroxyquinolin-2(1H)-one in dimethyl sulfoxide (DMSO). Store at -20°C. Subsequent dilutions should be made in culture medium to ensure the final DMSO concentration does not exceed 0.1% to avoid solvent toxicity.
B. Protocol 1: Assessing Protection Against Oxidative Stress-Induced Toxicity
This protocol uses hydrogen peroxide (H₂O₂) or the mitochondrial complex I inhibitor rotenone to induce oxidative stress and cell death.[5][13]
Caption: Workflow for the oxidative stress neuroprotection assay.
Step-by-Step Methodology:
Cell Seeding: Plate SH-SY5Y cells in a 96-well microplate at a density of 2 x 10⁴ cells per well and allow them to adhere for 24 hours.
Pre-treatment: Remove the old medium and add fresh medium containing various concentrations of 7-Bromo-4-hydroxyquinolin-2(1H)-one (e.g., a serial dilution from 100 µM down to 0.1 µM). Incubate for 2 hours.
Controls:
Vehicle Control: Cells treated with medium containing 0.1% DMSO only.
Toxin Control: Cells treated with the neurotoxin only (H₂O₂ or rotenone).
Compound Control: Cells treated with the highest concentration of the test compound only to check for inherent toxicity.
Induction of Neurotoxicity: Add the neurotoxin (e.g., H₂O₂ to a final concentration of 100 µM) to all wells except the vehicle and compound control wells.[5] Incubate for 24 hours.
Viability Assessment (MTT Assay):
Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[13]
Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Neuroprotection is the percentage recovery of viability in compound-treated wells compared to the toxin control.
C. Protocol 2: Assessing Protection Against MPP⁺-Induced Parkinsonism Model
1-methyl-4-phenylpyridinium (MPP⁺) is a neurotoxin that selectively damages dopaminergic neurons, mimicking some aspects of Parkinson's disease pathology.[1]
Step-by-Step Methodology:
Cell Seeding & Pre-treatment: Follow steps 1 and 2 from Protocol 1.
Induction of Neurotoxicity: Induce neurotoxicity by adding MPP⁺ to a final concentration of 1 mM.[1] Incubate for 48 hours.
Controls: Establish controls as described in Protocol 1, using MPP⁺ as the toxin.
Viability Assessment: Perform the MTT assay as described in Protocol 1.
Mechanistic Follow-up (Optional):
Mitochondrial Membrane Potential (ΔΨm): Use a fluorescent dye like JC-1 to assess mitochondrial health. A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization, which should be mitigated by an effective neuroprotective agent.[13]
Apoptosis Assay: Use Annexin V/Propidium Iodide staining followed by flow cytometry to quantify apoptotic and necrotic cell death.[11]
IV. Framework for In Vivo Studies
Promising in vitro results should be validated in an appropriate animal model of neurodegeneration. A commonly used model for stroke and cerebral ischemia is Middle Cerebral Artery Occlusion (MCAO).
A. MCAO Model in Rodents
Animal Model: Adult male Sprague-Dawley rats or C57BL/6 mice.
Surgical Procedure: Induce transient focal cerebral ischemia by occluding the middle cerebral artery using the intraluminal filament method for a period of 60-90 minutes, followed by reperfusion.
Drug Administration: 7-Bromo-4-hydroxyquinolin-2(1H)-one can be administered via intraperitoneal (i.p.) injection or oral gavage. A dose-response study (e.g., 10, 25, 50 mg/kg) should be conducted. Administration can occur before ischemia (pre-treatment), during reperfusion (post-treatment), or both.[1]
Endpoint Analysis (24-72 hours post-MCAO):
Neurological Deficit Scoring: Assess motor and neurological function using a standardized scoring system.
Infarct Volume Measurement: Stain brain slices with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize and quantify the infarct volume.
Histopathology: Use stains like Hematoxylin and Eosin (H&E) or Nissl to assess neuronal damage and cell loss in the ischemic penumbra.[1]
Biochemical Assays: Homogenize brain tissue to measure markers of oxidative stress (malondialdehyde, MDA), antioxidant enzyme activity (SOD, GPX), and inflammation (cytokines like TNF-α, IL-1β).[1][8]
V. Conclusion and Future Directions
7-Bromo-4-hydroxyquinolin-2(1H)-one represents a compelling candidate for neuroprotective drug discovery, building on the established potential of the quinolinone scaffold. The multi-target nature of this compound class suggests it could offer a holistic therapeutic approach by simultaneously combating oxidative stress, excitotoxicity, and apoptosis. The protocols detailed in this guide provide a comprehensive starting point for a thorough in vitro and in vivo evaluation. Future research should focus on elucidating the precise molecular targets and signaling pathways modulated by this specific compound, as well as assessing its pharmacokinetic and safety profiles to pave the way for potential preclinical development.
VI. References
Benchchem. (n.d.). Neuroprotective Effects of Quinoline Derivatives: A Technical Guide for Researchers. Retrieved from
Gkeka, P., et al. (2021). Synthesis, characterization and pharmacological evaluation of quinoline derivatives and their complexes with copper(ΙΙ) in in vitro cell models of Alzheimer's disease. PubMed. Retrieved from
Marco-Contelles, J., et al. (2023). Quinones as Neuroprotective Agents. MDPI. Retrieved from
Herrera-Aco, D. F., et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. ResearchGate. Retrieved from
Herrera-Aco, D. F., et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. PMC. Retrieved from
Sigma-Aldrich. (n.d.). 7-Bromo-4-hydroxyquinolin-2(1H)-one. Retrieved from
Alfa Chemistry. (n.d.). CAS 54675-23-9 6-bromo-4-hydroxyquinolin-2(1H)-one. Retrieved from
MDPI. (2025). Synthesis of Novel 7-Phenyl-2,3-Dihydropyrrolo[2,1-b]Quinazolin-9(1H)-ones as Cholinesterase Inhibitors Targeting Alzheimer's Disease Through Suzuki–Miyaura Cross-Coupling Reaction. Retrieved from
ResearchGate. (n.d.). An Innovative Approach for the Synthesis of 7-Hydroxyquinolin-2(1H)-one: A Key Intermediate of Brexpiprazole. Retrieved from
PMC. (n.d.). Synthesis, physicochemical characterization and neuroprotective evaluation of novel 1-hydroxypyrazin-2(1H)-one iron chelators in an in vitro cell model of Parkinson's disease. Retrieved from
PMC. (n.d.). Ring-substituted 4-Hydroxy-1H-quinolin-2-ones: Preparation and Biological Activity. Retrieved from
covid19-help.org. (n.d.). 7-Bromo-3-[(7-bromo-4-hydroxy-2-oxo-1H-quinolin-3-yl)methyl]-4-hydroxy-1H-quinolin-2-one. Retrieved from
CymitQuimica. (n.d.). 7-Bromo-4-hydroxyquinoline. Retrieved from
MDPI. (n.d.). Discovery of Novel 4-Hydroxyquinazoline Derivatives: In Silico, In Vivo and In Vitro Studies Using Primary PARPi-Resistant Cell Lines. Retrieved from
PubChem. (n.d.). 7-Bromoquinolin-4-ol. Retrieved from
RSC Publishing. (n.d.). Discovery and characterization of novel potent PARP-1 inhibitors endowed with neuroprotective properties: From TIQ-A to HYDAMTIQ. Retrieved from
Sigma-Aldrich. (n.d.). 7-Bromo-4-hydroxyquinoline AldrichCPR. Retrieved from
DocsDrive. (2016). In vitro Neuroprotective Effects of Seven Natural Products Against Rotenone-induced Toxicity in a SH-SY5Y Neuroblastoma Cells Mo. Retrieved from
PMC - NIH. (n.d.). Inhibition of Drp1 provides neuroprotection in vitro and in vivo. Retrieved from
ChemicalBook. (2025). 7-bromoquinoxalin-2(1H)-one. Retrieved from
PMC - NIH. (n.d.). In Vivo and Mechanistic Studies on Antitumor Lead 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one and Its Modification as a Novel Class of Tubulin-Binding Tumor-Vascular Disrupting Agents. Retrieved from
PubMed. (2006). The mechanism of 1,2,3,4-tetrahydroisoquinolines neuroprotection: the importance of free radicals scavenging properties and inhibition of glutamate-induced excitotoxicity. Retrieved from
Frontiers. (2022). In Vivo Dopamine Neuron Imaging-Based Small Molecule Screen Identifies Novel Neuroprotective Compounds and Targets. Retrieved from
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals
Compound: 7-Bromo-4-hydroxyquinolin-2(1H)-one (CAS No. 100748-65-0)
Executive Summary & Molecular Profile
The quinolin-2(1H)-one (carbostyril) motif is universally recognized as a "privileged scaffold" in medicinal chemistry, frequently serving as the core pharmacophore for a diverse array of biological targets[1]. Specifically, 7-Bromo-4-hydroxyquinolin-2(1H)-one (CAS: 100748-65-0) has emerged as a highly versatile, bifunctional building block.
This molecule possesses two orthogonal reactive sites:
The C4-Hydroxyl Group: Capable of tautomerization, but predominantly reacts as an enol/phenol equivalent. It can be readily converted into a pseudohalide (e.g., triflate) or subjected to O-alkylation.
The C7-Bromide: A classic handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings)[2].
In drug discovery, derivatives of this scaffold have been successfully developed into KDR/VEGFR-2 kinase inhibitors[3], GSK-3β inhibitors for Alzheimer's disease[4], and mutant-isocitrate dehydrogenase (mt-IDH) inhibitors[5]. Furthermore, functionalization of the 7-position is a critical step in the synthesis of atypical antipsychotics like brexpiprazole[1].
Mechanistic Rationale: Orthogonal Reactivity
The true synthetic power of 7-Bromo-4-hydroxyquinolin-2(1H)-one lies in the chemoselectivity of its reactive sites.
When the C4-hydroxyl is converted to a trifluoromethanesulfonate (triflate, -OTf), the resulting molecule possesses both a C4-OTf and a C7-Br. Because the C4 position of the electron-deficient quinolinone ring is highly activated, the C4-OTf undergoes oxidative addition with Palladium(0) significantly faster than the C7-Br. This kinetic difference allows chemists to perform sequential, chemoselective cross-couplings :
First Pass: Suzuki coupling at the C4-OTf position at lower temperatures (e.g., 80–90 °C) using standard catalysts like Pd(PPh3)4.
Second Pass: Subsequent Suzuki or Buchwald-Hartwig coupling at the C7-Br position requiring elevated temperatures (100–110 °C) and highly active ligands (e.g., dppf or XPhos).
Alternatively, the C4-OH can be selectively O-alkylated using mild bases (e.g., K2CO3) in polar aprotic solvents, leaving the C7-Br intact for downstream functionalization[6].
Fig 1: Orthogonal functionalization pathways of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Experimental Protocols
The following protocols are designed as self-validating systems. In-process controls (e.g., TLC/LC-MS) and specific quenching mechanisms are embedded to ensure reproducibility.
Protocol A: C4-Triflation and Chemoselective Suzuki Coupling
Objective: Synthesize a 4-aryl-7-bromoquinolin-2(1H)-one derivative.
Step 1: Synthesis of 7-Bromo-2-oxo-1,2-dihydroquinolin-4-yl trifluoromethanesulfonate
Causality Check: Pyridine is utilized over stronger bases (like NaH) because it acts as both a mild base and a nucleophilic catalyst, forming a highly reactive N-trifluoromethylsulfonylpyridinium intermediate. This ensures exclusive O-triflation and prevents unwanted N- or C-alkylation.
Preparation: Suspend 7-Bromo-4-hydroxyquinolin-2(1H)-one (1.0 equiv, 10 mmol) in anhydrous Dichloromethane (DCM, 50 mL) under an inert Argon atmosphere.
Activation: Add anhydrous Pyridine (2.5 equiv, 25 mmol) and cool the reaction mixture to 0 °C using an ice bath.
Triflation: Dropwise add Trifluoromethanesulfonic anhydride (Tf2O, 1.2 equiv, 12 mmol) over 15 minutes. The suspension will gradually clarify into a homogenous solution.
Reaction: Stir at 0 °C for 1 hour, then allow it to warm to room temperature for an additional 2 hours. Monitor via LC-MS (disappearance of the m/z 240/242 peak).
Workup: Quench the reaction with saturated aqueous NaHCO3 (30 mL). Extract the aqueous layer with DCM (2 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to yield the C4-triflate.
Step 2: Chemoselective C4-Suzuki-Miyaura Coupling
Preparation: Dissolve the C4-triflate intermediate (1.0 equiv) and an Arylboronic acid (1.05 equiv) in a degassed mixture of Toluene/Ethanol (4:1, 0.2 M).
Catalysis: Add 2.0 M aqueous Na2CO3 (2.0 equiv) followed by Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh3)4] (0.05 equiv).
Reaction: Heat the mixture to 85 °C for 8–12 hours. The lower temperature and choice of Pd(PPh3)4 favor the oxidative addition of the C4-OTf over the C7-Br.
Validation: TLC should show complete consumption of the triflate while preserving the C7-Br (confirmed by the characteristic 1:1 isotopic bromine pattern in LC-MS).
Workup: Filter through a Celite pad, concentrate, and purify via column chromatography.
Protocol B: C4-O-Alkylation for Side-Chain Extension
Objective: Introduce an alkoxy side-chain at the C4 position (common in antipsychotic drug synthesis)[1].
Preparation: Charge a flame-dried flask with 7-Bromo-4-hydroxyquinolin-2(1H)-one (1.0 equiv) and anhydrous K2CO3 (2.5 equiv) in anhydrous DMF (0.3 M).
Deprotonation: Stir at room temperature for 30 minutes to generate the phenoxide equivalent.
Alkylation: Add the desired alkyl halide (e.g., 1-bromo-4-chlorobutane, 1.2 equiv). Heat the mixture to 80 °C for 6–8 hours.
Workup: Cool the mixture to room temperature and pour it into ice-cold distilled water. The product typically precipitates. Filter the solid, wash with cold water, and dry under a vacuum to yield the C4-O-alkylated product.
Quantitative Data & Yield Analysis
The table below summarizes the typical reaction parameters and expected yields based on optimized literature precedents for this specific scaffold[7].
DMF enhances the nucleophilicity of the oxygen anion.
C4-Suzuki Coupling
Ar-B(OH)2, Pd(PPh3)4, Na2CO3
85
8–12
70–85
4-OTf reacts preferentially over 7-Br due to lower activation energy.
C7-Suzuki Coupling
Ar'-B(OH)2, Pd(dppf)Cl2, K2CO3
100–110
16
65–80
Requires stronger heating and a bidentate ligand to activate the C7-Br.
Application in Drug Discovery: Kinase Inhibition
Beyond serving as a synthetic intermediate, the quinolin-2(1H)-one core is a potent pharmacophore. When appropriately substituted at the C4 and C7 positions, these molecules act as competitive inhibitors of the ATP-binding pocket in Receptor Tyrosine Kinases (RTKs), such as VEGFR-2 (KDR)[3]. Inhibition of VEGFR-2 blocks downstream PI3K/AKT and MAPK/ERK signaling cascades, effectively halting tumor angiogenesis and inducing apoptosis.
Fig 2: Mechanism of action for quinolin-2(1H)-one derived VEGFR-2/KDR kinase inhibitors.
BenchChem. "A Closer Look at 7-(4-Hydroxybutoxy)Quinolin-2(1H)-One: a Key Synthetic Intermediate". BenchChem Research. 1
The Journal of Organic Chemistry. "Synthesis of Novel KDR Kinase Inhibitors through Catalytic Reductive Cyclization of o-Nitrobenzylcarbonyl Compounds". ACS Publications. 3
RSC Advances. "Suzuki-type reactions of tautomerizable heterocycles activated by BOP reagent with various boronic acids". The Royal Society of Chemistry.
Google Patents. "Pyridin-2(1H)-one quinolinone derivatives as mutant-isocitrate dehydrogenase inhibitors" (US11498913B2). 5
ResearchGate. "Palladium-Catalysed Synthesis and Transformation of Quinolones". 2
Application Notes & Protocols: Strategic Derivatization of 7-Bromo-4-hydroxyquinolin-2(1H)-one for Biological Screening
Abstract The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast number of pharmacologically active compounds.[1][2] This application note pro...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast number of pharmacologically active compounds.[1][2] This application note provides a detailed guide for the chemical modification of 7-Bromo-4-hydroxyquinolin-2(1H)-one, a versatile starting material for generating novel derivatives for biological evaluation. We present three primary derivatization strategies targeting distinct reactive sites on the molecule: C7-arylation/alkylation via Suzuki-Miyaura cross-coupling, O-alkylation at the 4-hydroxy position, and N-alkylation at the 1-position of the quinolinone ring. Each section elucidates the chemical rationale behind the modification, followed by a robust, step-by-step protocol suitable for implementation in a drug discovery or medicinal chemistry laboratory. The aim is to provide researchers with the foundational methods to create a diverse chemical library for screening against various therapeutic targets, including those relevant to oncology, infectious diseases, and neurodegenerative disorders.[3][4]
Introduction: The Quinolinone Core as a Platform for Drug Discovery
Quinoline and its derivatives are heterocyclic compounds that have consistently captured the attention of medicinal chemists.[5][6] Their rigid bicyclic structure provides a fixed orientation for appended functional groups, making them ideal for probing interactions within biological targets. The 4-hydroxyquinolin-2(1H)-one core, in particular, exhibits a rich chemical reactivity profile and is a key structural motif in compounds with demonstrated anticancer, antibacterial, antimalarial, and antiviral activities.[1][7]
The subject of this guide, 7-Bromo-4-hydroxyquinolin-2(1H)-one, is an excellent starting point for library synthesis. Its structure presents three primary, orthogonal sites for chemical modification:
The C7-Bromo Group: A versatile handle for modern cross-coupling reactions, enabling the introduction of diverse aromatic, heteroaromatic, and alkyl substituents.[8]
The 4-Hydroxy Group: A nucleophilic site prone to O-alkylation, allowing for the modulation of lipophilicity and hydrogen-bonding capabilities.[9][10]
The N1-Amide Proton: A site for N-alkylation, which can significantly alter the compound's steric and electronic properties.[11][12]
This document details validated protocols for exploiting these reactive centers to build a library of novel compounds primed for biological testing.
Strategic Derivatization Pathways
The derivatization of the 7-Bromo-4-hydroxyquinolin-2(1H)-one scaffold can be systematically approached by targeting its key functional groups. The following sections outline the rationale and protocols for three high-impact synthetic strategies.
Strategy 1: C7-Position Modification via Suzuki-Miyaura Cross-Coupling
Causality and Experimental Choice: The carbon-bromine bond at the C7 position is an ideal electrophilic partner in palladium-catalyzed cross-coupling reactions.[8] The Suzuki-Miyaura coupling is particularly advantageous due to its mild reaction conditions, exceptional functional group tolerance, and the commercial availability of a vast array of boronic acids and esters.[13][14] This reaction allows for the direct formation of a C-C bond, enabling the strategic installation of aryl and heteroaryl moieties to probe for key π-stacking or hydrophobic interactions within a biological target's binding site.
Caption: C7-Arylation via Suzuki-Miyaura Coupling.
Reaction Setup: To a flame-dried round-bottom flask or microwave vial, add 7-Bromo-4-hydroxyquinolin-2(1H)-one (1.0 eq.), the desired aryl or heteroaryl boronic acid (1.2-1.5 eq.), and potassium carbonate (2.0-3.0 eq.).
Inert Atmosphere: Seal the flask with a septum, and purge with dry nitrogen or argon for 10-15 minutes.
Catalyst Addition: Under a positive pressure of inert gas, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05-0.10 eq.).
Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and deionized water via syringe.
Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.
Work-up: Upon completion, cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography to yield the desired 7-substituted product.
Strategy 2: 4-Position Modification via O-Alkylation
Causality and Experimental Choice: The 4-hydroxy group of the quinolinone exists in tautomeric equilibrium with the 4-oxo form.[15] Under basic conditions, the hydroxyl proton is readily abstracted to form a nucleophilic phenoxide-like species. This allows for facile Williamson ether synthesis (O-alkylation) with various alkyl halides.[9][10] This modification is crucial for altering solubility, membrane permeability, and for introducing linkers for conjugation to other molecules. The use of a polar aprotic solvent like DMF and a moderate base like potassium carbonate favors O-alkylation over potential C-alkylation at the 3-position.[9]
Caption: 4-Position Derivatization via O-Alkylation.
Reaction Setup: In a dry round-bottom flask, suspend 7-Bromo-4-hydroxyquinolin-2(1H)-one (1.0 eq.) and anhydrous potassium carbonate (1.5-2.0 eq.) in anhydrous DMF.
Stirring: Stir the mixture at room temperature for 20-30 minutes to ensure deprotonation.
Reagent Addition: Add the desired alkyl halide (e.g., benzyl bromide, allyl bromide) (1.1-1.2 eq.) dropwise to the suspension.
Reaction: Heat the mixture to 60-70 °C and stir until TLC or LC-MS indicates the consumption of the starting material.
Work-up: Cool the reaction to room temperature and pour it into ice-cold water. A precipitate will often form. Collect the solid by vacuum filtration and wash thoroughly with water. Alternatively, if no solid forms, extract the aqueous mixture with ethyl acetate (3x).
Purification: Wash the combined organic extracts with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product by recrystallization or silica gel column chromatography.
Strategy 3: N1-Position Modification via N-Alkylation
Causality and Experimental Choice: The amide nitrogen at the N1 position can also be alkylated under basic conditions.[11] This modification eliminates a hydrogen bond donor and introduces a substituent that can profoundly influence the molecule's conformation and interaction with biological macromolecules. Stronger bases like sodium hydride (NaH) are often required to deprotonate the less acidic N-H proton compared to the 4-OH proton. To achieve selective N-alkylation, it is often necessary to first protect the 4-OH group (e.g., as a benzyl ether) and then deprotect it after N-alkylation. However, direct N-alkylation can sometimes be achieved under specific conditions.[12][16]
Caption: N1-Position Derivatization via N-Alkylation.
Protocol 2.3: N-Alkylation (on a 4-O-Protected Substrate)
Parameter
Value
Reaction
N-Alkylation
Key Reagents
4-O-Benzyl-7-bromoquinolin-2(1H)-one, Alkyl Halide, NaH
Solvent
Tetrahydrofuran (THF), Anhydrous
Temperature
0 °C to Room Temperature
Time
2-12 hours
Detailed Procedure:
Prerequisite: This protocol assumes the 4-OH group has been protected (e.g., as a benzyl ether using Protocol 2.2).
Reaction Setup: To a flame-dried, three-necked flask under an argon atmosphere, add a solution of the 4-O-protected quinolinone (1.0 eq.) in anhydrous THF.
Base Addition: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise.
Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes.
Reagent Addition: Cool the mixture back to 0 °C and add the desired alkyl halide (1.1 eq.) dropwise.
Reaction: Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.
Work-up: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C. Extract the mixture with ethyl acetate.
Purification: Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate. Purify the N-alkylated intermediate by column chromatography. Subsequent deprotection of the 4-OH group (e.g., by hydrogenolysis for a benzyl ether) yields the final product.
Workflow for Synthesis and Biological Screening
The generation of a chemical library from 7-Bromo-4-hydroxyquinolin-2(1H)-one follows a logical progression from chemical synthesis to biological evaluation.
Once a library of derivatives has been synthesized and characterized, a primary biological screen is often conducted to assess their potential as anticancer agents.[4][17] The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.
Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells, in part by mitochondrial dehydrogenase enzymes, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
Complete cell culture medium (e.g., DMEM with 10% FBS)
MTT solution (5 mg/mL in PBS)
Dimethyl sulfoxide (DMSO)
96-well microplates
Multichannel pipette, incubator (37 °C, 5% CO₂)
Microplate reader (570 nm wavelength)
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds in culture medium from a concentrated DMSO stock. The final DMSO concentration should not exceed 0.5%. Replace the medium in the wells with 100 µL of medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include wells for "untreated" (medium only) and "vehicle" (DMSO only) controls.
Incubation: Incubate the plate for 48-72 hours at 37 °C in a 5% CO₂ incubator.
MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 3-4 hours.
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.
Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).
Conclusion
The 7-Bromo-4-hydroxyquinolin-2(1H)-one scaffold is a highly tractable platform for generating novel chemical entities. The protocols detailed in this application note for C-C coupling, O-alkylation, and N-alkylation provide a robust and versatile toolkit for medicinal chemists. By systematically applying these derivatization strategies, researchers can efficiently build diverse compound libraries, enabling the exploration of structure-activity relationships and the identification of potent lead candidates for a wide range of therapeutic applications.
References
Musiol, R., & Polanski, J. (2016). 260 quinolones for applications in medicinal chemistry: synthesis and structure. RSC Advances, 6(7), 5484-5502. Available at: [Link]
Verma, A., et al. (2021). Quinolines, a perpetual, multipurpose scaffold in medicinal chemistry. Bioorganic & Medicinal Chemistry, 38, 116122. Available at: [Link]
Abonia, R., et al. (2022). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers in Chemistry, 10, 969792. Available at: [Link]
Bräse, S. (2015). Chapter 6: Quinolines: Privileged Scaffolds in Medicinal Chemistry. In Heterocyclic Scaffolds II (pp. 132-146). Royal Society of Chemistry. Available at: [Link]
Okten, S., et al. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Letters in Drug Design & Discovery, 14(12), 1415-1424. Available at: [Link]
Takagi, Y., et al. (2013). Efficient preparation of 4-hydroxyquinolin-2(1H)-one derivatives with silver-catalyzed carbon dioxide incorporation and intramolecular rearrangement. Organic Letters, 15(14), 3710-3713. Available at: [Link]
Okten, S., et al. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Letters in Drug Design & Discovery, 14(12), 1415-1424. Available at: [Link]
ResearchGate. (2022). Chemistry of Quinoline Based Heterocycle Scaffolds: A Comprehensive Review. Available at: [Link]
Adhikari, P., et al. (2021). Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid. Organic Letters, 23(7), 2437–2442. Available at: [Link]
ResearchGate. (2017). (PDF) A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Available at: [Link]
Ökten, S., et al. (2019). Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. Journal of Biochemical and Molecular Toxicology, 33(3), e22260. Available at: [Link]
UW Tacoma. (n.d.). N-Alkylation of 2 Chloro-quinazolinone for the preparation of Di-substituted Quinazoline derivatives. UW Tacoma Digital Commons. Available at: [Link]
Adhikari, P., et al. (2021). Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid. Organic Letters, 23(7), 2437–2442. Available at: [Link]
Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Polycyclic Aromatic Compounds. Available at: [Link]
ResearchGate. (n.d.). Alkylation of 4-hydroxyquinolin-2(1H)-ones. Available at: [Link]
Jorda, R., et al. (2011). Ring-substituted 4-Hydroxy-1H-quinolin-2-ones: Preparation and Biological Activity. Molecules, 16(5), 3724-3741. Available at: [Link]
Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]
Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]
Chemistry LibreTexts. (2023). Suzuki cross-coupling. Retrieved from [Link]
Technical Support Center: Synthesis of 7-Bromo-4-hydroxyquinolin-2(1H)-one
Welcome to the technical support center for the synthesis of 7-Bromo-4-hydroxyquinolin-2(1H)-one. This guide is designed for researchers, scientists, and professionals in drug development who are working with this import...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 7-Bromo-4-hydroxyquinolin-2(1H)-one. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important scaffold. Here, we address common challenges and provide in-depth, field-proven insights to help you optimize your synthetic route, improve yields, and ensure the highest purity of your final product.
I. Synthesis Overview: The Gould-Jacobs Reaction
The most common and effective method for synthesizing 7-Bromo-4-hydroxyquinolin-2(1H)-one is a variation of the Gould-Jacobs reaction.[1] This reaction provides a reliable pathway to construct the quinolinone core.
The synthesis proceeds in two main stages:
Condensation: 3-Bromoaniline reacts with diethyl ethoxymethylenemalonate (DEEMM) to form an enamine intermediate, diethyl 2-((3-bromophenylamino)methylene)malonate.
Thermal Cyclization: The enamine intermediate undergoes an intramolecular cyclization at high temperatures, followed by the elimination of ethanol, to yield the desired 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Reaction Pathway
Caption: General workflow for the Gould-Jacobs synthesis of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
II. Troubleshooting Guide & FAQs
This section addresses specific issues you may encounter during the synthesis.
Low Yield of the Final Product
Q1: My overall yield is consistently low. What are the most likely causes?
A1: Low yields can stem from several factors throughout the two-step process. The most critical step to optimize is the thermal cyclization, which often requires harsh conditions.[2][3]
Incomplete Cyclization: The intramolecular cyclization requires high temperatures, typically around 250°C. Insufficient temperature or reaction time will result in a significant amount of unreacted enamine intermediate.
Side Reactions: At high temperatures, side reactions such as polymerization and decomposition can occur, leading to the formation of tar and other impurities.[4]
Sub-optimal Condensation: An incomplete initial condensation reaction will carry over unreacted starting materials, reducing the overall yield.
Q2: How can I improve the yield of the thermal cyclization step?
A2: Optimizing the cyclization is key to a successful synthesis.
High-Boiling Point Solvents: Using a high-boiling point, inert solvent such as Dowtherm A or mineral oil can help maintain a consistent and high reaction temperature, which can improve yields.
Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times and often improves yields by providing rapid and uniform heating.[5][6]
Catalysts: While the traditional Gould-Jacobs reaction is often performed without a catalyst, some modern variations for related quinolinone syntheses utilize catalysts like Eaton's reagent (a mixture of phosphorus pentoxide in methanesulfonic acid) to facilitate cyclization under milder conditions.[6]
Comparison of Cyclization Conditions
Reaction Condition
Temperature
Typical Yield
Notes
Neat (No Solvent)
250°C
Moderate
Can lead to charring and difficult workup.
Dowtherm A
250-260°C
Good
Excellent heat transfer, but can be difficult to remove.
Q3: My final product is discolored (yellow, brown, or orange). What causes this and how can I prevent it?
A3: Discoloration is a common issue with quinolinone derivatives and is often due to oxidation or the presence of impurities.
Oxidation: The 4-hydroxyquinoline scaffold can be susceptible to oxidation, especially when exposed to air, light, or heat.[7]
Tarry Byproducts: High-temperature reactions can generate colored, polymeric byproducts that are difficult to remove.[4]
To minimize discoloration:
Inert Atmosphere: Whenever possible, conduct high-temperature reactions and subsequent workup under an inert atmosphere (e.g., nitrogen or argon).[7]
Degassed Solvents: Using degassed solvents for purification can help prevent oxidation.[7]
Proper Storage: Store the final product in a cool, dark place, preferably under an inert atmosphere.[7]
Q4: I'm having difficulty purifying the crude product. What are the best methods?
A4: Purification of 7-Bromo-4-hydroxyquinolin-2(1H)-one can be challenging due to its low solubility in many common organic solvents.
Recrystallization: This is often the most effective method for purification. High-boiling point solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are good candidates.
Washing: Thoroughly washing the crude solid with a solvent like hexane or ether can remove residual high-boiling solvent and some soluble impurities.
Column Chromatography: If recrystallization is ineffective, column chromatography can be used. However, the low solubility can be an issue. A common mobile phase for similar compounds is a mixture of dichloromethane (DCM) and methanol (MeOH).[7]
Troubleshooting Purification
Caption: A decision-making workflow for the purification of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
III. Detailed Experimental Protocols
Step 1: Synthesis of Diethyl 2-((3-bromophenylamino)methylene)malonate (Enamine Intermediate)
High-boiling point solvent (e.g., Dowtherm A or mineral oil)
Procedure:
In a suitable reaction vessel equipped for high-temperature reactions, add the enamine intermediate to a high-boiling point solvent (e.g., Dowtherm A).
Heat the mixture to approximately 250°C with vigorous stirring.
Maintain this temperature and monitor the reaction for completion (typically 30 minutes to a few hours).
Once the reaction is complete, allow the mixture to cool to room temperature. The product will precipitate as a solid.
Collect the solid by vacuum filtration.
Thoroughly wash the collected solid with a solvent like hexane or ether to remove the high-boiling solvent.
Further purify the crude product by recrystallization from a high-boiling solvent such as DMF.
IV. References
Synthesis of 4-hydroxyquinoline-2(1H)-ones Based on Ag(I)-catalyzed Carbon Dioxide Fixation on 2-alknylanilines. Letters in Organic Chemistry. (2025).
Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. MDPI. (2022).
side reactions in the synthesis of quinoline derivatives. Benchchem.
A mild and atom-efficient four-component cascade strategy for the construction of biologically relevant 4-hydroxyquinolin-2(1H)-one derivatives. PMC.
An In-depth Technical Guide to the Synthesis of 7-Bromo-4-hydroxy-2-phenylquinoline. Benchchem.
Efficient preparation of 4-hydroxyquinolin-2(1H)-one derivatives with silver-catalyzed carbon dioxide incorporation and intramolecular rearrangement. PubMed. (2013).
Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. (2025).
Technical Support Center: Purification of 7-Bromo-4-hydroxy-2-phenylquinoline. Benchchem.
Gould–Jacobs reaction. Wikipedia.
(PDF) Efficient Synthesis of 4-Hydroxybenzo[h]Quinoline-2(1H)-One and Some Derivatives. ResearchGate. (2025).
"Toward Demonstrating the Synthetic Utility of 7-substituted-quinolin-2" by Jason R. Stewart.
(PDF) Synthesis of New Quinolinones from 3-Nitropyranoquinolinones. ResearchGate. (2016).
Regioselective Synthesis of Quinolinones. PDF.
Synthesis method of 7-hydroxyquinoline-4-carboxylic acid. Google Patents.
Ring-substituted 4-Hydroxy-1H-quinolin-2-ones: Preparation and Biological Activity. PMC.
Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PMC. (2020).
Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300.
Technical Support Center: Recrystallization of 7-Bromo-4-hydroxyquinolin-2(1H)-one
This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth technical support for the purification of 7-Bromo-4-hydroxyquinolin-2(1H)-one via recrystallization. Here...
Author: BenchChem Technical Support Team. Date: March 2026
This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth technical support for the purification of 7-Bromo-4-hydroxyquinolin-2(1H)-one via recrystallization. Here, we address common challenges and frequently asked questions, grounding our advice in established chemical principles to ensure you can achieve the highest possible purity for your compound.
Troubleshooting Guide
This section is formatted as a direct response to issues you may encounter in the lab.
Question: My compound "oiled out" instead of forming crystals. What happened and how can I fix it?
Answer:
"Oiling out" occurs when the solid melts in the hot solvent before it dissolves, or when the solution becomes supersaturated at a temperature above the compound's melting point. This is a common issue, particularly with compounds that have a melting point lower than the boiling point of the selected solvent or when significant impurities are present, which can depress the melting point.[1][2]
Causality & Remediation:
Melting Point vs. Solvent Boiling Point: The primary cause is often a solvent with too high a boiling point. The energy from the hot solvent melts the compound into a liquid (an "oil") rather than dissolving it into a solution.
Solution: Re-heat the mixture to dissolve the oil, add a small amount of a lower-boiling point "good" solvent to ensure complete dissolution, and then allow it to cool slowly. For future experiments, select a solvent with a boiling point well below the melting point of your pure compound.[1]
High Impurity Concentration: Impurities can significantly lower the melting point of your crude material, making it more prone to oiling out.[2]
Solution: If solvent choice isn't the issue, consider a preliminary purification step. Running the crude product through a short silica plug using a suitable solvent system (e.g., ethyl acetate/hexane) can remove many impurities.[1] The resulting partially-purified material will have a higher melting point and be less likely to oil out during recrystallization.
Rapid Cooling: Cooling the solution too quickly can shock the system, causing the compound to crash out as an oil rather than forming an ordered crystal lattice.[1]
Solution: Allow the flask to cool slowly on the benchtop, insulated with a beaker of warm water or paper towels. Only after it has reached room temperature and you see no crystallization should you move it to an ice bath.[1]
Question: I've cooled my solution, but no crystals have formed. What should I do?
Answer:
The failure of crystals to form from a clear solution indicates that the solution is not yet supersaturated at that temperature. This can be due to using too much solvent or the inherent kinetics of nucleation being slow.[2][3]
Inducing Crystallization:
Induce Nucleation: Crystal growth requires a starting point, or a "nucleus."
Scratching Method: Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface.[1][2] The microscopic scratches on the glass provide a rough surface that can initiate crystal formation.
Seed Crystals: If you have a small amount of pure 7-Bromo-4-hydroxyquinolin-2(1H)-one, add a single tiny crystal to the solution.[2] This "seed" provides a template for new crystals to grow upon.
Increase Concentration: It is very likely you used too much solvent to dissolve the crude product.[2][3]
Solution: Gently heat the solution and boil off a portion of the solvent. Allow it to cool again. Be careful not to evaporate too much solvent, as this can cause the compound to crash out too quickly, trapping impurities.[2]
Consider an Anti-Solvent: If you are using a single solvent system and the above methods fail, you may need to use a solvent/anti-solvent pair. Find a second solvent (the "anti-solvent") in which your compound is insoluble but that is fully miscible with your primary solvent. Add the anti-solvent dropwise to your solution at room temperature until it just begins to turn cloudy (turbid). Then, add a drop or two of the primary solvent to redissolve the cloudiness and allow it to stand.[4]
Question: My final yield is very low. Where did my compound go?
Answer:
A low recovery is a frustrating but common problem in recrystallization. The primary culprits are using an excessive amount of solvent or choosing a solvent in which the compound has significant solubility even at low temperatures.[1][2]
Maximizing Recovery:
Excessive Solvent Use: This is the most frequent cause of low yield. The more solvent you use, the more of your compound will remain dissolved in the mother liquor after filtration.[2]
Principle: The goal is to use the minimum amount of hot solvent necessary to fully dissolve the crude solid.[4]
Recovery: If you have saved the mother liquor, you can try to recover more product by evaporating some of the solvent and cooling the concentrated solution again to obtain a second crop of crystals. Be aware that this second crop may be less pure than the first.
Sub-optimal Solvent Choice: The ideal solvent is one in which the compound has high solubility at high temperatures and very low solubility at low temperatures. If your compound is still quite soluble in the cold solvent, you will lose a significant amount in the mother liquor.[1]
Solution: Before a large-scale recrystallization, perform a small-scale solvent screen with a few milligrams of your crude product in different solvents to identify the optimal one.
Premature Crystallization: If the compound crystallizes in the funnel during a hot filtration step, you will lose product.
Solution: Use a heated or stemless funnel and preheat the filtration apparatus (funnel and receiving flask) with hot solvent before filtering your solution.[1]
Recrystallization Workflow Diagram
The following diagram outlines the standard procedure for recrystallization.
Caption: A standard workflow for the recrystallization of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Troubleshooting Decision Tree
If you encounter issues, this decision tree can help guide you to a solution.
Caption: A decision tree for troubleshooting common recrystallization problems.
Frequently Asked Questions (FAQs)
Question: What is the best solvent for recrystallizing 7-Bromo-4-hydroxyquinolin-2(1H)-one?
Answer:
There is no single "best" solvent, as the optimal choice depends on the specific impurities present in your crude material. However, based on the polar nature of the quinolinone core and the hydroxyl group, a good starting point is to screen polar protic and aprotic solvents.
A systematic solvent screening is highly recommended.[4] Test small amounts of your crude product against the solvents listed in the table below. The ideal solvent will dissolve the compound when hot but result in significant precipitation upon cooling. For quinolinone derivatives, common successful solvents include ethanol, ethyl acetate, or mixtures like ethanol/water.[5] Given that the synthesis may involve very high-boiling solvents like Dowtherm A, purification by recrystallization from a solvent like dimethylformamide (DMF) can also be effective.[6]
Table 1: Recommended Solvents for Screening
Solvent System
Type
Boiling Point (°C)
Rationale & Use Case
Ethanol (EtOH)
Single Solvent
78
Good general-purpose polar solvent for many quinolinone-type structures.
Ethyl Acetate (EtOAc)
Single Solvent
77
A moderately polar solvent that is often effective.
Dimethylformamide (DMF)
Single Solvent
153
A high-boiling polar aprotic solvent, useful for compounds that are difficult to dissolve or for removing high-boiling impurities from the synthesis.
Ethanol / Water
Solvent/Anti-solvent
Variable
Dissolve in hot ethanol, then add water dropwise until turbidity persists. Good for moderately polar compounds.
Dichloromethane / Hexane
Solvent/Anti-solvent
Variable
Dissolve in dichloromethane at room temperature, then add hexane as the anti-solvent. Useful if the compound is very soluble in many common solvents.[5]
Question: What kind of impurities should I expect?
Answer:
Impurities largely depend on the synthetic route used. If, for example, a Conrad-Limpach or similar synthesis was employed, you can expect:
Unreacted Starting Materials: Such as 3-bromoaniline or β-ketoesters.[5]
Side-Products: Isomers or products from competing reaction pathways. Strict temperature control during synthesis is key to minimizing these.[5]
Residual Solvents: High-boiling point solvents (e.g., Dowtherm A, mineral oil) used in the cyclization step are common and can be difficult to remove.[6]
Degradation Products: The compound may be susceptible to oxidation, leading to discoloration (yellow or brown).[4] Storing the compound in a cool, dark place under an inert atmosphere can minimize this.[4]
Question: Recrystallization isn't working. What are my alternatives for purification?
Answer:
If recrystallization fails to yield a pure product, or if your compound is an oil that will not crystallize, column chromatography is the most effective alternative.[1][7]
Stationary Phase: Silica gel is the standard choice. However, due to the acidic nature of the 4-hydroxy group, you may observe "tailing" of the peak on the column. This can sometimes be mitigated by deactivating the silica with a small amount of a base like triethylamine mixed into the mobile phase.[1][4]
Mobile Phase: A good starting point for determining the solvent system is thin-layer chromatography (TLC).[1] A mixture of a non-polar solvent (like hexane) and a more polar solvent (like ethyl acetate) is common. You are aiming for an Rf value of 0.2-0.4 for your target compound.[1]
For achieving very high purity on a smaller scale, High-Performance Liquid Chromatography (HPLC) is also an excellent option.[1]
References
Benchchem. (n.d.). Technical Support Center: Purification of Quinolizinone Derivatives.
Benchchem. (n.d.). Technical Support Center: Purification of 7-Bromo-4-hydroxy-2-phenylquinoline.
Benchchem. (n.d.). Technical Support Center: Synthesis of Quinolinone Derivatives.
Benchchem. (n.d.). Navigating the Solubility Landscape of 7-Bromo-4-hydroxy-2-phenylquinoline: A Technical Guide.
Benchchem. (n.d.). Stability issues of 7-Bromo-4-hydroxy-2-phenylquinoline in solution.
Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis of 7-Bromo-4-hydroxy-2-phenylquinoline.
Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
Benchchem. (n.d.). Addressing challenges in the purification of quinoline derivatives.
Beilstein Journals. (2026, February 9). A mild and atom-efficient four-component cascade strategy for the construction of biologically relevant 4-hydroxyquinolin-2(1H)-one derivatives.
University of York. (n.d.). Problems with Recrystallisations.
Technical Support Center: Stability and Handling of 7-Bromo-4-hydroxyquinolin-2(1H)-one
Welcome to the Technical Support Center for (CAS: 100748-65-0). As a halogenated quinolinone derivative, this compound is a critical intermediate in drug discovery and heterocyclic synthesis.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for (CAS: 100748-65-0). As a halogenated quinolinone derivative, this compound is a critical intermediate in drug discovery and heterocyclic synthesis. However, its planar aromatic system, lipophilic bromine atom, and tautomeric nature present unique challenges in solution stability and assay formulation. This guide provides field-proven troubleshooting strategies, causality-driven protocols, and FAQs to ensure experimental reproducibility.
Section 1: Frequently Asked Questions (FAQs)
Q1: Why does 7-Bromo-4-hydroxyquinolin-2(1H)-one precipitate when diluted from DMSO into aqueous assay buffers?
Causality & Mechanism: The parent scaffold,1, is notoriously insoluble in neutral water due to strong intermolecular hydrogen bonding and π-π stacking of the planar quinolinone core[1]. The addition of a bromine atom at the 7-position further increases the lipophilicity (LogP). When a concentrated DMSO stock is rapidly introduced into a neutral aqueous buffer, the local solvent polarity shifts abruptly, causing the compound to crash out before it can disperse.
Solution: Pre-warm the buffer to 37°C. Ensure the final DMSO concentration does not exceed 1% v/v. If precipitation persists, incorporate a non-ionic surfactant (e.g., 0.05% Tween-20) or utilize basic pH conditions (pH > 7.5) to deprotonate the 4-hydroxyl group, which significantly enhances aqueous solubility.
Q2: How does tautomerism affect my analytical results (e.g., NMR, LC-MS)?
Causality & Mechanism: 7-Bromo-4-hydroxyquinolin-2(1H)-one exists in a dynamic solvent-dependent equilibrium between the lactam form (4-hydroxyquinolin-2(1H)-one) and the lactim form (2,4-quinolinediol), a phenomenon well-documented in2[2]. In polar aprotic solvents like DMSO, the lactam form is heavily favored. However, in protic environments or upon addition of base, the equilibrium shifts. This tautomerization can result in peak broadening in ¹H-NMR or split peaks in reverse-phase HPLC if the interconversion rate is similar to the chromatographic timescale.
Solution: For NMR, use anhydrous DMSO-d6 and ensure the sample is fully dissolved. For HPLC, use a buffered mobile phase (e.g., 0.1% Formic Acid) to lock the compound into a single protonation state, ensuring sharp, reproducible peaks.
Q3: Is the compound stable in DMSO for long-term storage?
Causality & Mechanism: While chemically stable in the , solutions in DMSO are susceptible to oxidative degradation over time. DMSO is highly hygroscopic; absorbed atmospheric water introduces dissolved oxygen, which can mediate the oxidation of the electron-rich quinolinone core, especially under light exposure.
Solution: Aliquot DMSO stock solutions immediately upon preparation. Store at -20°C in amber vials purged with argon or nitrogen. Avoid repeated freeze-thaw cycles, which accelerate the introduction of moisture.
Section 2: Quantitative Data & Solvent Compatibility
Table 1: Solubility and Stability Profile of 7-Bromo-4-hydroxyquinolin-2(1H)-one
Solvent System
Solubility Limit
Stability (25°C)
Recommended Storage
Mechanistic Note
Water (pH 7.0)
< 0.1 mg/mL
High
N/A
Highly insoluble due to lipophilic Br and planar stacking[1].
Water (pH 9.0)
~ 2-5 mg/mL
Moderate
Freshly prepare
Deprotonation of 4-OH (pKa ~4-6) yields a highly soluble anion.
DMSO (100%)
> 50 mg/mL
Low (if exposed to O₂)
-20°C, Argon purged
Excellent solubility; prone to oxidation if hydrated.
Protocol A: Preparation of Self-Validating DMSO Stock Solutions (10 mM)
Objective: Create a stable master stock while verifying compound integrity to prevent downstream assay failure.
Weighing: Accurately weigh 2.40 mg of 7-Bromo-4-hydroxyquinolin-2(1H)-one (MW: 240.06 g/mol ) into a sterile, amber glass vial.
Dissolution: Add 1.0 mL of anhydrous, cell-culture grade DMSO. Vortex for 30 seconds until the solution is completely clear.
Self-Validation Step: Remove a 10 µL aliquot and dilute into 990 µL of pure DMSO. Measure the UV-Vis absorbance at 320 nm. A sharp, distinct peak confirms the intact quinolinone chromophore. A broadened peak or significant baseline shift indicates pre-existing oxidation or impurities. Do not proceed if the spectrum is broad.
Aliquoting & Storage: Divide the remaining solution into 50 µL single-use aliquots in tightly sealed microcentrifuge tubes. Purge the headspace with Argon gas before sealing. Store immediately at -20°C.
Protocol B: LC-MS Workflow for Tracking Solution Degradation
Objective: Monitor the stability of the compound in assay buffers over time and diagnose the root cause of compound loss.
Sample Prep: Incubate the compound at 10 µM in the target aqueous buffer (e.g., PBS, pH 7.4) at 37°C.
Time-Course Sampling: Extract 50 µL aliquots at t = 0, 2, 4, 8, and 24 hours. Immediately quench the reaction by adding 50 µL of ice-cold Acetonitrile containing an internal standard.
Phase Separation (Self-Validation): Centrifuge the quenched samples at 14,000 x g for 10 minutes to pellet any precipitated compound. Crucial: Analyze both the supernatant and the resolubilized pellet (dissolved in 100% DMSO). If the parent mass is found in the pellet, the issue is physical precipitation. If the parent mass is missing from both, the issue is chemical degradation.
Chromatography: Inject 5 µL onto a C18 column. Use a gradient of Water/Acetonitrile with 0.1% Formic Acid to suppress tautomeric peak splitting.
Detection: Monitor the[M+H]⁺ ion at m/z 240.0 / 242.0 (characteristic 1:1 bromine isotope pattern).
Section 4: Visualizations & Workflows
Troubleshooting workflow for 7-Bromo-4-hydroxyquinolin-2(1H)-one stability and solubility.
Tautomeric equilibrium, pH-dependent ionization, and degradation pathway in solution.
References
Title: A Convenient Route to Heterocyclization Reactions with 3-Substituted 4-Hydroxyquinolin-2(1H)-one
Source: ResearchGate (M. Abdel-Megid et al.)
URL: [Link]
avoiding decomposition of 7-Bromo-4-hydroxyquinolin-2(1H)-one during purification
Welcome to the Technical Support Center for 7-Bromo-4-hydroxyquinolin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the purif...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 7-Bromo-4-hydroxyquinolin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the purification of this compound. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a deeper understanding of the chemical principles at play to empower you to troubleshoot and optimize your experiments effectively.
Understanding the Molecule: Tautomerism and Stability
7-Bromo-4-hydroxyquinolin-2(1H)-one exists in a state of tautomeric equilibrium. The 4-hydroxyquinolin-2(1H)-one form can tautomerize to the quinoline-2,4-dione form. This characteristic is crucial as it influences the compound's solubility, reactivity, and potential decomposition pathways during purification. The presence of the electron-rich aromatic ring and the hydroxyl group also makes the molecule susceptible to oxidation, which often manifests as discoloration.
This section addresses specific issues you may encounter during the purification of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Question 1: My purified 7-Bromo-4-hydroxyquinolin-2(1H)-one is a brown or off-white solid, not the expected color. What is causing this discoloration and how can I prevent it?
Answer:
Discoloration, typically a brown, orange, or yellow hue, is a common indicator of degradation, primarily through oxidation.[1] Quinoline derivatives, especially those with hydroxyl groups, can be sensitive to air, light, and heat, leading to the formation of colored impurities.[1]
Causality: The phenolic hydroxyl group in your compound is susceptible to oxidation, which can be accelerated by exposure to atmospheric oxygen, light, and elevated temperatures. This process can lead to the formation of quinone-like structures or other colored byproducts.
Troubleshooting Workflow:
Caption: Workflow for troubleshooting product discoloration.
Preventative Measures & Protocols:
Inert Atmosphere: Handle the compound under an inert atmosphere, such as nitrogen or argon, whenever possible, especially during solvent evaporation and storage.[1][2]
Light Protection: Protect the compound from light by using amber-colored vials or wrapping flasks in aluminum foil.
Temperature Control: Avoid excessive heat during purification steps. If heating is necessary for dissolution during recrystallization, do so for the minimum time required.
Degassed Solvents: Use solvents that have been degassed by sparging with nitrogen or argon, or by sonication under vacuum. This is particularly important for HPLC and column chromatography to minimize oxidation.[1]
Protocol for Recrystallization under Inert Atmosphere:
Solvent Selection: Choose a solvent in which your compound is sparingly soluble at room temperature but highly soluble when hot. Common choices include ethanol, methanol, or dimethylformamide (DMF).[1][3]
Setup: Use a two-necked round-bottom flask equipped with a condenser and a nitrogen/argon inlet.
Dissolution: Add the crude compound to the flask and introduce a slow stream of inert gas. Add the minimum amount of hot, degassed solvent required to fully dissolve the compound.
Cooling: Allow the solution to cool slowly to room temperature under the inert atmosphere to promote the formation of pure crystals. Cooling too rapidly can trap impurities.
Isolation: Collect the crystals by filtration, washing with a small amount of cold solvent. Dry the purified crystals under vacuum.
Question 2: I'm experiencing low yields after purification by silica gel column chromatography. Where is my compound going?
Answer:
Low recovery from silica gel chromatography is often due to the acidic nature of standard silica gel, which can lead to irreversible adsorption or decomposition of sensitive compounds like 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Causality: The acidic silanol groups (Si-OH) on the surface of silica gel can strongly interact with the basic nitrogen atom and the hydroxyl group of your quinolinone. This can lead to strong adsorption, causing your compound to remain on the column, or it can catalyze decomposition reactions.
Troubleshooting and Optimization:
Deactivation of Silica Gel: Neutralize the acidic sites on the silica gel by preparing a slurry with your eluent containing a small amount of a base, such as 1% triethylamine (Et3N).[1] This will cap the acidic silanol groups and reduce unwanted interactions.
Alternative Stationary Phases:
Neutral or Basic Alumina: Consider using neutral or basic alumina as your stationary phase, which is more suitable for basic compounds.
Reverse-Phase Silica (C18): If your compound has sufficient hydrophobic character, reverse-phase chromatography can be an excellent alternative, using polar mobile phases like methanol/water or acetonitrile/water mixtures.
Protocol for Column Chromatography with Deactivated Silica Gel:
Slurry Preparation: In a fume hood, prepare a slurry of silica gel in your chosen mobile phase (e.g., a mixture of ethyl acetate and hexane).[1] Add triethylamine to the mobile phase to a final concentration of 1% (v/v).
Column Packing: Pack the column with the silica gel slurry.
Equilibration: Flush the packed column with at least two column volumes of the mobile phase containing 1% triethylamine.
Loading: Dissolve your crude compound in a minimum amount of the mobile phase and load it onto the column.
Elution: Elute the column with the mobile phase, collecting fractions and monitoring by TLC.
Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure. Be mindful that triethylamine is volatile and should be removed during this step.
Question 3: My compound shows broad or tailing peaks in HPLC analysis. What is the likely cause and how can I improve the peak shape?
Answer:
Broad or tailing peaks in HPLC are often a result of interactions between the analyte and the stationary phase or other components of the HPLC system. For 4-hydroxyquinolines, a primary cause is chelation with metal ions.[1]
Causality: The 4-hydroxyquinolin-2(1H)-one scaffold is a known chelating agent. Trace metal ions present in the HPLC system, such as from stainless steel frits and tubing, can coordinate with your compound, leading to poor peak shape.[1]
Solutions for Improved HPLC Peak Shape:
Mobile Phase Additives: Add a competing chelating agent to your mobile phase. A small amount of ethylenediaminetetraacetic acid (EDTA), typically 0.1-0.5 mM, can bind to the metal ions, preventing them from interacting with your compound.
Metal-Free (PEEK) Systems: If available, use an HPLC system with PEEK (polyether ether ketone) tubing and column hardware, which are metal-free and bio-inert.[1]
Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 7-Bromo-4-hydroxyquinolin-2(1H)-one?
A1: To ensure long-term stability, store the compound in a tightly sealed container in a cool, dry, and dark place.[2] For optimal preservation, storing under an inert atmosphere (argon or nitrogen) is recommended to prevent oxidation.[1]
Q2: What is the solubility profile of 7-Bromo-4-hydroxyquinolin-2(1H)-one?
Q3: Can I use a solvent/anti-solvent system for recrystallization?
A3: Yes, this is an excellent strategy if finding a single suitable recrystallization solvent is difficult.[1] Dissolve your compound in a "good" solvent (like DMF or DMSO) at room temperature, and then slowly add a miscible "anti-solvent" (a solvent in which your compound is insoluble, such as water or hexane) until the solution becomes turbid. Gentle heating to redissolve, followed by slow cooling, can yield high-purity crystals.
Q4: What are the key safety precautions when handling this compound?
A4: Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2] Handle the compound in a well-ventilated area or a fume hood to avoid inhaling dust.[2][6] Avoid contact with skin and eyes.[2]
optimizing reaction conditions for quinolinone synthesis
An Expert's Guide to Quinolinone Synthesis: Technical Troubleshooting & Optimization Welcome to the Technical Support Center for Quinolinone Synthesis. As a Senior Application Scientist, my goal is to provide you with a...
Author: BenchChem Technical Support Team. Date: March 2026
An Expert's Guide to Quinolinone Synthesis: Technical Troubleshooting & Optimization
Welcome to the Technical Support Center for Quinolinone Synthesis. As a Senior Application Scientist, my goal is to provide you with a practical, in-depth guide to navigate the complexities of synthesizing this critical heterocyclic scaffold. Quinolinones are central to numerous areas of drug discovery, from antibiotics to anticancer agents, yet their synthesis is often fraught with challenges such as low yields, side reactions, and regioselectivity issues.[1][2]
This resource is structured to address the specific problems you encounter at the bench. We will move from general troubleshooting applicable to most syntheses to method-specific guides, providing not just solutions but the chemical reasoning behind them.
Before delving into specific named reactions, let's address the universal challenges that can derail a quinolinone synthesis. Low yields or the formation of intractable mixtures often stem from a few core parameters.
Q1: My reaction is resulting in a low yield of the desired product, with a significant amount of starting material unreacted. What should I investigate first?
A1: This is a classic problem of insufficient reaction activation. The primary factors to scrutinize are temperature, reaction time, and catalyst activity.
Thermal Insufficiency: Many quinolinone syntheses, particularly classical methods like the Gould-Jacobs and Conrad-Limpach, involve a high-energy thermal cyclization step.[3][4] Temperatures around 250 °C are often required to overcome the activation barrier for ring closure.[5][6]
Solution: Ensure your heating apparatus is accurately calibrated. Use a high-boiling, inert solvent like diphenyl ether, mineral oil, or Dowtherm A to achieve and maintain the necessary temperature uniformly.[3][6][7] If conventional heating is insufficient, microwave irradiation can be a highly effective alternative, often reducing reaction times from hours to minutes and improving yields.[8][9]
Catalyst Inefficiency: For catalyzed reactions like the Friedländer or Knorr synthesis, the choice and state of the catalyst are paramount.[10][11]
Solution: If using an acid catalyst (e.g., H₂SO₄, PPA, p-TsOH), ensure it is not hydrated, as water can inhibit the reaction. For solid-supported or nanocatalysts, verify the catalyst's activity and ensure proper mixing.[12] Sometimes, switching from a Brønsted acid to a Lewis acid (e.g., ZnCl₂, Sc(OTf)₃) can dramatically improve results depending on the substrate.[10]
Substrate Reactivity: The electronic nature of your starting materials, particularly substituted anilines, plays a crucial role. Electron-withdrawing groups can deactivate the aniline ring, making the crucial cyclization step more difficult and requiring more forcing conditions.[3][13]
Solution: For deactivated substrates, you may need to increase the reaction temperature, use a stronger acid catalyst, or consider modern, transition-metal-catalyzed methods that can proceed under milder conditions.[13][14]
Below is a general workflow for troubleshooting low-yield reactions.
Technical Support Center: Troubleshooting Broad HPLC Peaks for 7-Bromo-4-hydroxyquinolin-2(1H)-one
Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals struggling with poor peak shape when an...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals struggling with poor peak shape when analyzing 7-Bromo-4-hydroxyquinolin-2(1H)-one (also known as 7-bromo-4-hydroxycarbostyril).
This molecule presents a unique "perfect storm" of chromatographic challenges due to its lactam-lactim tautomerism, acidic hydroxyl group, and metal-chelating capabilities. This guide will move beyond generic advice, explaining the exact physicochemical causality behind your broad peaks and providing self-validating protocols to achieve sharp, symmetrical chromatography.
Part 1: Mechanistic FAQs & Troubleshooting
Q1: I am using a brand-new C18 column, but my peak for 7-Bromo-4-hydroxyquinolin-2(1H)-one is extremely broad and tails heavily. Is the column defective?A: It is highly unlikely that the column is defective. The issue is almost certainly metal chelation . 7-Bromo-4-hydroxyquinolin-2(1H)-one contains a 4-hydroxyl group adjacent to a 2-oxo group (a 1,3-dicarbonyl-like motif). This structural arrangement acts as a powerful bidentate ligand that chelates transition metals (such as Fe³⁺ and Ni²⁺) present in stainless steel HPLC tubing, frits, and column hardware[1]. As the compound travels through the system, it continuously binds and releases from these metal sites, resulting in severe peak broadening and tailing[1].
Solution: You must interrupt this secondary interaction. Switch to PEEK (polyetheretherketone) tubing or a bio-inert HPLC system. Alternatively, passivate your current system (see Protocol A) or add a trace amount of a chelator (e.g., 5 µM medronic acid) to your mobile phase.
Q2: The peak width seems to fluctuate depending on the batch of mobile phase I prepare. What is the optimal pH for this compound?A: Your peak width fluctuations are caused by mixed ionization states . The 4-hydroxyl group on the quinolin-2(1H)-one core is acidic. Based on structurally similar halogenated 4-hydroxyquinolinones, the pKa of this proton is approximately 8.2[2]. If your mobile phase pH is unbuffered or sits anywhere between pH 6.0 and 9.0, the molecule exists in a dynamic equilibrium between its neutral and anionic forms. Because these two forms have drastically different partition coefficients (logD), they elute at different rates, smearing the peak across the baseline[3][4].
Solution: The golden rule of chromatography is to buffer the mobile phase at least 2 pH units away from the pKa[3][4]. For this compound, you must suppress ionization entirely by lowering the pH to < 3.0 using 0.1% Formic Acid or Trifluoroacetic Acid (TFA).
Q3: My peak looks like a broad "hump" or even a split peak at room temperature. When I change the flow rate, the shape changes slightly. What is happening?A: You are observing tautomeric peak broadening . 7-Bromo-4-hydroxyquinolin-2(1H)-one exhibits lactam-lactim tautomerism (interconverting between the quinolin-2(1H)-one and 2-hydroxyquinoline forms). At room temperature (20°C - 25°C), the kinetic rate of this structural interconversion is roughly equal to the mass transfer rate of the HPLC column. The column partially resolves the two tautomers, causing a split or severely broadened peak.
Solution: You must provide thermal energy to accelerate the interconversion rate so that the detector sees a single, time-averaged molecular state. Increase your column compartment temperature to 40°C - 50°C[4].
Q4: Because of the bromine atom, the compound is very lipophilic and only dissolves well in 100% DMSO. Could my injection solvent be causing the broad peaks?A: Yes. This is a classic injection solvent mismatch . When you inject a strong solvent like 100% DMSO into a highly aqueous mobile phase, the DMSO disrupts the local partitioning equilibrium at the head of the column. Furthermore, if the compound is insoluble in the mobile phase, it will temporarily precipitate upon injection and slowly redissolve, leading to massive band broadening[5][6].
Solution: Never inject in 100% strong solvent. Dilute your DMSO stock solution with the initial mobile phase conditions (e.g., 20% DMSO / 80% Mobile Phase A) before injection, and reduce your injection volume to ≤ 5 µL[3][5].
Part 2: Quantitative Data & Optimization Parameters
To successfully chromatograph 7-Bromo-4-hydroxyquinolin-2(1H)-one, adjust your method parameters according to the validated targets below.
Parameter
Current State (Causing Broadening)
Optimized Target State
Mechanistic Rationale
Mobile Phase pH
pH 5.0 - 8.0 (Unbuffered)
pH 2.0 - 3.0
Suppresses ionization of the C4-hydroxyl (pKa ~8.2)[2][3].
Prevents column-head precipitation and solvent mismatch[5].
Buffer Concentration
< 10 mM
20 mM - 50 mM
Masks residual silanols and improves mass transfer[4].
Data Acquisition
1 Hz
≥ 10 Hz
Ensures enough data points across the peak to prevent artificial broadening[4].
Part 3: Self-Validating Experimental Protocols
Protocol A: HPLC System Passivation (Eliminating Metal Chelation)
Objective: To strip active transition metals from the stainless steel flow path that chelate the 1,3-dicarbonyl motif of the analyte.
Remove Analytical Components: Disconnect the analytical column and guard column. Replace them with a zero-dead-volume PEEK union[5].
Flush Organic Solvents: Flush the entire system (lines, pump, autosampler, detector) with 100% Isopropanol for 15 minutes at 1.0 mL/min to remove residual organics[1].
Aqueous Flush: Flush with HPLC-grade water for 15 minutes at 1.0 mL/min.
Acid Passivation: Prepare a solution of 20% (v/v) Nitric Acid in water. Pump this solution through the system at 1.0 mL/min for 30 minutes. (Warning: Ensure the detector flow cell is compatible with nitric acid; if not, bypass the detector).
Neutralization: Flush the system with HPLC-grade water until the effluent pH is neutral (approx. 45-60 minutes).
Validation: Reinstall the column. Inject a known metal-sensitive standard (e.g., hinokitiol or a dilute solution of your compound). The peak tailing factor should drop from >2.0 to <1.2.
Protocol B: Mobile Phase Optimization & Tautomer Coalescence
Objective: To force the analyte into a single ionization state and a time-averaged tautomeric state.
Prepare Aqueous Phase (A): Dissolve 20 mM Ammonium Formate in HPLC-grade water. Adjust the pH to 2.8 using concentrated Formic Acid. Filter through a 0.2 µm membrane.
Prepare Organic Phase (B): Use 100% LC-MS grade Acetonitrile.
Set Column Temperature: Activate the column oven and set it to 45°C. Allow 20 minutes for thermal equilibration[4].
Equilibrate Column: Pump 80% A / 20% B at 1.0 mL/min for 15 column volumes.
Sample Preparation: Dilute your 7-Bromo-4-hydroxyquinolin-2(1H)-one stock solution to 0.1 mg/mL using a diluent of 20% DMSO / 80% Phase A.
Validation: Inject 2 µL. Calculate the theoretical plates (N) and symmetry factor (As). If As > 1.5, suspect residual silanol interactions and consider switching to a polar-embedded C18 column.
Part 4: Diagnostic Workflow Diagram
Below is the logical decision tree for troubleshooting broad peaks specific to this compound.
Diagnostic workflow for resolving broad peaks of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Technical Support Center: 7-Bromo-4-hydroxyquinolin-2(1H)-one
Introduction Welcome to the technical support guide for 7-Bromo-4-hydroxyquinolin-2(1H)-one. This document is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Welcome to the technical support guide for 7-Bromo-4-hydroxyquinolin-2(1H)-one. This document is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout the experimental workflow. Improper storage and handling can lead to compound degradation, resulting in inconsistent data and compromised research outcomes. This guide provides a series of frequently asked questions (FAQs) and troubleshooting protocols to address common challenges encountered in the lab.
Part 1: Compound Identification and Safety Overview
Before handling, it is crucial to be familiar with the compound's properties and associated safety hazards. 7-Bromo-4-hydroxyquinolin-2(1H)-one exists in tautomeric equilibrium with 7-bromoquinolin-4-ol and is typically supplied as a solid.
Respiratory Irritation (Category 3): May cause respiratory irritation.[3][4]
Always handle this chemical with appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[5] All handling of the solid powder should be performed in a certified chemical fume hood to avoid inhalation.[6]
Part 2: FAQs - Storage and Handling of Solid Compound
Q1: What are the officially recommended storage conditions for solid 7-Bromo-4-hydroxyquinolin-2(1H)-one?
The compound in its solid form should be stored in a cool, dry, and well-ventilated place.[3][7][8] The container must be kept tightly closed to prevent moisture uptake and contamination.[7][8]
Q2: Why is a "cool, dry, and dark" environment so critical for the stability of this solid?
The specific storage recommendations are based on the chemical nature of quinolinone derivatives.
Causality of "Cool": Elevated temperatures can provide the activation energy needed for slow-decomposition reactions, even in the solid state. For quinone-type structures, thermal degradation is a known risk.[9] Storing in a cool environment minimizes the rate of any potential degradation pathways.
Causality of "Dry": The hydroxyl group and the lactam moiety in the quinolinone ring system can be susceptible to hydrolysis, especially in the presence of acidic or basic impurities. Keeping the container tightly sealed in a dry environment (e.g., a desiccator for long-term storage) is the primary defense against moisture-induced degradation.
Causality of "Dark" (Implied): Quinoline derivatives can be sensitive to light.[10] Photons can induce photochemical reactions, leading to the formation of impurities. While not always explicitly stated for the solid, storing the material away from direct light is a standard best practice to ensure long-term stability.
Q3: My solid compound appears clumpy and has changed color from off-white to brownish. Is it still usable?
A visible change in the physical appearance of the compound, such as color change or clumping, is a strong indicator of degradation. Clumping often suggests moisture absorption, while a color change can signify the formation of chromophoric (colored) degradation products. It is strongly advised not to use the compound for sensitive quantitative experiments if its appearance has changed. For critical applications, using a fresh, unopened vial is the only way to guarantee the integrity of your results.
Caption: Workflow for receiving and storing solid compound.
Part 3: FAQs - Preparation and Storage of Solutions
Q1: What is a reliable, step-by-step protocol for preparing a stock solution?
Preparing a stable stock solution is critical for reproducible results. The following protocol is a validated starting point.
Protocol 1: General Procedure for Preparing a Stock Solution
Pre-Equilibration: Allow the vial of solid 7-Bromo-4-hydroxyquinolin-2(1H)-one to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder.
Weighing: In a chemical fume hood, accurately weigh the desired amount of the solid into a new, clean vial.
Solubilization: Add a small amount of an appropriate solvent (e.g., DMSO). The choice of solvent can significantly impact stability.[10]
Dissolution: Vortex or sonicate the vial briefly to ensure the solid is completely dissolved. Visually inspect against a light source to confirm no particulates remain.
Final Volume: Bring the solution to the final desired concentration by adding more solvent.
Storage: Store the stock solution in a tightly capped amber vial to protect it from light.[10] For long-term storage, create single-use aliquots to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.
Q2: My solution has turned yellow/brown and a precipitate has formed. What happened?
This is a classic sign of compound instability in solution.
Color Change: A change in solution color indicates chemical degradation. The original molecular structure has likely been altered, forming new byproducts that absorb light differently.[10]
Precipitation: This can occur for two primary reasons:
Degradation: The compound may be degrading into new products that are less soluble in your chosen solvent system.[10]
Solubility Limit Exceeded: The concentration of your solution may be too high for the storage temperature (e.g., a compound soluble at room temperature may crash out of solution at -20°C).
In either case, the solution should be considered compromised. The effective concentration of the active compound is no longer known, and the degradation products could interfere with your assay. The recommended action is to discard the solution and prepare a fresh one.
Part 4: Troubleshooting Experimental Inconsistencies
Q1: My biological assay results are highly variable. Could my compound be the source of the problem?
Absolutely. Inconsistent assay results are a common consequence of using a degraded compound.[10] Degradation reduces the effective concentration of your active molecule, meaning you are adding less active compound than intended. Furthermore, the degradation byproducts themselves could have unintended biological activity or interfere with assay detection methods (e.g., fluorescence quenching), leading to unreliable data.
Q2: How can I proactively test the stability of my compound in my specific experimental buffer or media?
A proactive stability test is the best way to validate your experimental conditions. High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis.
Protocol 2: Basic HPLC-Based Stability Assessment
Prepare Solution: Prepare a solution of 7-Bromo-4-hydroxyquinolin-2(1H)-one at a typical experimental concentration in your specific buffer or cell culture media.
Time-Zero Sample (T=0): Immediately after preparation, filter a small aliquot of the solution (e.g., through a 0.22 µm syringe filter) and inject it into an HPLC system. Record the chromatogram. The main peak corresponds to your intact compound.
Incubate: Incubate the remaining solution under your exact experimental conditions (e.g., 37°C, 5% CO₂).
Time-Point Samples: At various time points (e.g., 2h, 6h, 24h), take additional aliquots, filter, and inject them into the HPLC.
Analyze Data: Compare the chromatograms.
Stable: The peak area of your main compound remains consistent across all time points.
Unstable: You will observe a decrease in the main peak's area over time and potentially the appearance of new peaks corresponding to degradation products.[10] This data allows you to determine the time window in which your compound is stable enough for reliable experiments.
Caption: Logical workflow for troubleshooting experimental inconsistency.
Part 5: Summary of Storage Recommendations
Form
Condition
Recommendation
Rationale
Solid
Temperature
Store in a cool place.
Minimizes thermal degradation.
Atmosphere
Keep container tightly closed in a dry, well-ventilated area.[3][7][8]
Prevents moisture absorption and hydrolysis.
Light
Store protected from light (e.g., in an opaque container or cabinet).
Protects from light and prevents solvent evaporation.
Usage
Prepare single-use aliquots.
Avoids detrimental freeze-thaw cycles.
Lifespan
Prepare fresh solutions for critical experiments.[10]
Guarantees known concentration and purity.
References
Time in Pasuruan, ID. (n.d.). Google.
Capot Chemical. (n.d.). MSDS of 7-BROMO-4-METHYLQUINOLIN-2(1H)-ONE. Retrieved March 12, 2026, from [Link]
PubChem. (n.d.). 7-Bromoquinolin-4-ol. National Center for Biotechnology Information. Retrieved March 12, 2026, from [Link]
Alfa Aesar. (2025). SAFETY DATA SHEET - 7-Bromoquinoline. Retrieved March 12, 2026, from [Link]
Capot Chemical. (n.d.). MSDS of 6-Bromo-4-hydroxyquinolin-2(1H)-one. Retrieved March 12, 2026, from [Link]
Abdou, M. M., et al. (2018). Synthesis and chemical transformations of 3-acetyl-4-hydroxyquinolin-2(1H)-one and its N-substituted derivatives: bird's eye view. ResearchGate. Retrieved March 12, 2026, from [Link]
Raval, M., & Panchal, I. (2025). Stability-Indicating Forced Degradation Study of Thymoquinone Using RP-HPLC. South Eastern European Journal of Public Health. Retrieved March 12, 2026, from [Link]
Technical Support Center: Preventing Oxidation of 7-Bromo-4-hydroxyquinolin-2(1H)-one
Welcome to the technical support center for 7-Bromo-4-hydroxyquinolin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently a...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for 7-Bromo-4-hydroxyquinolin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the prevention of its oxidation. Understanding and mitigating the oxidative degradation of this compound is critical for ensuring experimental reproducibility, maintaining compound integrity, and achieving reliable results in your research endeavors.
Introduction to the Challenge: The Inherent Instability of 7-Bromo-4-hydroxyquinolin-2(1H)-one
7-Bromo-4-hydroxyquinolin-2(1H)-one, a member of the quinoline family, is a valuable scaffold in medicinal chemistry due to the diverse biological activities of its derivatives.[1][2] However, the presence of the hydroxyl group on the quinolinone ring makes the compound susceptible to oxidation. This degradation can be triggered by several factors, including exposure to atmospheric oxygen, light, elevated temperatures, and incompatible chemical environments. The resulting degradation products can lead to a decrease in the effective concentration of the active compound, the appearance of interfering byproducts, and ultimately, inconsistent experimental outcomes.[3] This guide will equip you with the knowledge and protocols to effectively prevent and troubleshoot the oxidation of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Troubleshooting Guide: Diagnosing and Resolving Oxidation Issues
This section is structured in a question-and-answer format to directly address common problems encountered during the handling and use of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Question 1: My solid 7-Bromo-4-hydroxyquinolin-2(1H)-one has changed color from a light to a darker brown powder. What is happening and how can I prevent this?
Answer:
A change in the color of the solid compound is a primary indicator of degradation, likely due to oxidation. This can occur over time even in what is perceived as a stable environment.
Causality: The hydroxyl group on the quinoline ring is susceptible to oxidation, which can be initiated by atmospheric oxygen. This process can be accelerated by exposure to light and ambient temperatures. The resulting oxidized species are often colored, leading to the observed change in the solid's appearance.
Prevention Protocol:
Inert Atmosphere Storage: Upon receipt, and after each use, store the solid compound under an inert atmosphere.[4] This can be achieved by blanketing the compound with an inert gas like argon or nitrogen before sealing the container.
Controlled Environment: Store the tightly sealed container in a cool, dry, and dark place.[5][6] A refrigerator or freezer is often suitable, but always refer to the supplier's specific storage temperature recommendations.[4]
Minimize Exposure: When weighing or handling the solid, do so in a controlled environment with minimal exposure to ambient air and light. A glove box or a well-ventilated fume hood with minimized airflow can be beneficial.[7]
Question 2: I'm observing a color change in my 7-Bromo-4-hydroxyquinolin-2(1H)-one solution over time. What is causing this and how can I maintain solution stability?
Answer:
A change in solution color is a clear sign of compound degradation.[3] Several factors in the solution state can accelerate oxidation compared to the solid state.
Causality:
Photodegradation: Quinoline derivatives can be sensitive to light, which can catalyze oxidative reactions.[3][8]
Solvent Effects: The choice of solvent can significantly impact the stability of the compound. Protic solvents, for instance, may facilitate oxidation pathways.
pH Instability: The pH of the solution can influence the ionization state of the hydroxyl group, potentially making it more susceptible to oxidation.[3][9][10]
Dissolved Oxygen: Solvents can contain dissolved oxygen, which can directly react with the compound.
Metal Ion Contamination: Trace metal ions in the solvent or from labware can catalyze oxidation reactions.[11][12]
Prevention and Mitigation Strategies:
Prepare Fresh Solutions: The most effective strategy is to prepare solutions fresh before each experiment to minimize the time for degradation to occur.[3]
Solvent Selection and Preparation:
Use high-purity, HPLC-grade solvents to minimize contaminants.
Consider de-gassing solvents prior to use to remove dissolved oxygen. This can be done by sparging with an inert gas (argon or nitrogen) or by sonication under vacuum.
pH Control: If your experimental conditions allow, use buffered solutions to maintain a stable pH.[3] The optimal pH for stability may need to be determined empirically.
Light Protection:
Store stock and working solutions in amber vials or wrap containers in aluminum foil to protect them from light.[3]
Minimize exposure to ambient light during experimental procedures.
Use of Antioxidants: For longer-term experiments, consider adding a small amount of a compatible antioxidant to the solution. Common antioxidants include butylated hydroxytoluene (BHT) or ascorbic acid. The compatibility and concentration of the antioxidant should be validated to ensure it does not interfere with your assay.
Table 1: Recommended Storage Conditions
Form
Storage Condition
Rationale
Solid
Store in a tightly sealed container under an inert atmosphere (Argon or Nitrogen) in a cool, dry, and dark place.[4][5][6]
Minimizes exposure to oxygen, moisture, and light, which can all promote oxidation.
Stock Solution (e.g., in DMSO)
Store in tightly capped amber vials at -20°C or -80°C.[3]
Low temperature slows down degradation kinetics, and amber vials protect from light.
Working Solution (Aqueous)
Prepare fresh before use. If short-term storage is necessary, keep on ice and protected from light.
Minimizes the risk of degradation in an aqueous environment which can be more reactive.
Question 3: My analytical results (e.g., HPLC, LC-MS) show the appearance of new peaks and a decrease in the parent compound peak over time. How can I confirm this is oxidation and what are the likely degradation products?
Answer:
The appearance of new peaks alongside a decrease in the main compound peak in a chromatogram is a classic sign of chemical degradation.[3]
Confirmation of Oxidation:
LC-MS Analysis: Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool to identify degradation products.[3] Look for masses corresponding to the addition of one or more oxygen atoms to the parent molecule (M+16, M+32, etc.).
Forced Degradation Studies: Intentionally expose a sample of the compound to oxidative stress (e.g., by adding a small amount of hydrogen peroxide) and analyze the resulting mixture by HPLC or LC-MS. If the degradation peaks in your experimental sample match those from the forced degradation study, it strongly suggests oxidation is the cause.
Potential Oxidative Degradation Pathway:
The hydroxyl group on the quinolinone ring is a likely site of oxidation. This can lead to the formation of quinone-like structures, which are often colored. Further oxidation and ring-opening reactions can also occur, leading to a variety of degradation products.
Diagram 1: Potential Oxidation of 7-Bromo-4-hydroxyquinolin-2(1H)-one
Caption: A simplified diagram illustrating the potential oxidative degradation pathway.
Experimental Protocol: Monitoring Stability with HPLC
This protocol provides a general framework for assessing the stability of your compound.
Preparation of Standards: Prepare a stock solution of 7-Bromo-4-hydroxyquinolin-2(1H)-one in a suitable solvent (e.g., DMSO) at a known concentration. From this, prepare a series of working standards.[13]
Sample Preparation: Prepare your experimental samples as you normally would.
Time-Course Analysis:
Inject a freshly prepared sample (t=0) into the HPLC system to obtain a baseline chromatogram.
Store your samples under your typical experimental conditions.
At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), inject an aliquot of the sample into the HPLC.
Data Analysis:
Monitor the peak area of the parent compound at each time point. A decrease in peak area indicates degradation.
Observe the appearance and increase in the peak area of any new peaks, which represent degradation products.[3]
Frequently Asked Questions (FAQs)
Q1: What are the ideal solvents for dissolving 7-Bromo-4-hydroxyquinolin-2(1H)-one to minimize oxidation?
A1: Aprotic, anhydrous solvents are generally preferred. Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are common choices for creating stock solutions. For aqueous buffers, it is crucial to use high-purity water and consider de-gassing to remove dissolved oxygen.
Q2: Can I use a rotary evaporator to remove solvent from a solution of 7-Bromo-4-hydroxyquinolin-2(1H)-one?
A2: While a rotary evaporator can be used, it's important to use moderate temperatures to avoid thermal degradation. More importantly, after removing the solvent, the solid residue should be immediately stored under an inert atmosphere to prevent oxidation upon exposure to air.
Q3: Are there any specific chemical incompatibilities I should be aware of?
A3: Avoid strong oxidizing agents. Also, be cautious with strong acids or bases as they can alter the electronic properties of the molecule and potentially increase its susceptibility to oxidation.
Q4: How can I safely handle and dispose of 7-Bromo-4-hydroxyquinolin-2(1H)-one?
A4: Always handle this compound in a well-ventilated area, preferably a fume hood, while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.[5][7] Dispose of the compound and any contaminated materials as hazardous waste in accordance with your institution's and local regulations.[7]
Q5: What analytical techniques are best for detecting and quantifying oxidation?
A5: High-Performance Liquid Chromatography (HPLC) with UV detection is excellent for routine quantification and monitoring the disappearance of the parent compound and the appearance of degradation products.[3][13] Liquid Chromatography-Mass Spectrometry (LC-MS) is superior for identifying the molecular weights of the degradation products, which is key to confirming an oxidative pathway.[3]
Diagram 2: Troubleshooting Workflow for Suspected Oxidation
Caption: A step-by-step workflow for troubleshooting suspected oxidation issues.
By adhering to the principles and protocols outlined in this guide, you can significantly minimize the risk of oxidative degradation of 7-Bromo-4-hydroxyquinolin-2(1H)-one, leading to more robust and reliable scientific outcomes.
References
Capot Chemical. (2026, March 6). MSDS of 6-Bromo-4-hydroxyquinolin-2(1H)-one. Retrieved from [Link]
PubChem. 7-Bromoquinolin-4-ol. Retrieved from [Link]
Molecules. (2023, October 12). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Retrieved from [Link]
Molecules. (2011). Metal Complexes of Quinolone Antibiotics and Their Applications: An Update. Retrieved from [Link]
Alfa Aesar. (2025, October 24). SAFETY DATA SHEET. Retrieved from [Link]
MDPI. (2022, December 30). New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. Retrieved from [Link]
MDPI. (2025, April 30). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Retrieved from [Link]
Journal of Biological Chemistry. Detection, identification, and quantification of oxidative protein modifications. Retrieved from [Link]
MDPI. (2020, December 14). Photocatalytic Degradation of Quinoline Yellow over Ag3PO4. Retrieved from [Link]
Google Patents. CN112500341A - Synthesis method of 7-hydroxyquinoline-4-carboxylic acid.
RSC Advances. (2025, December 4). State-of-the-art transition metal-catalyzed approaches to quinoline frameworks via multicomponent reactions. Retrieved from [Link]
ResearchGate. (2026, February 26). Electrochemical Oxidation Mechanisms of the Antioxidants Daidzein and 7-Hydroxy-4-chromone. Retrieved from [Link]
UI Scholars Hub. (2023, June 2). Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. Retrieved from [Link]
Environmental Toxicology and Pharmacology. (2016, September 30). Studies on photodegradation process of psychotropic drugs: a review. Retrieved from [Link]
Analytical Chemistry. Metal Complexation Reactions of Quinolone Antibiotics in a Quadrupole Ion Trap. Retrieved from [Link]
ResearchGate. (2018, December 22). Synthesis and chemical transformations of 3-acetyl-4-hydroxyquinolin-2(1H)-one and its N-substituted derivatives: bird's eye view. Retrieved from [Link]
Bentham Science. (2017, April 1). Quinoline Derivatives as Novel Depigmenting and Antioxidant Agents. Retrieved from [Link]
Molecules. (2000, December 20). Hydroxyquinones: Synthesis and Reactivity. Retrieved from [Link]
Journal of Pharmaceutical Sciences. Photodegradation of some quinolones used as antimicrobial therapeutics. Retrieved from [Link]
ResearchGate. An Innovative Approach for the Synthesis of 7-Hydroxyquinolin-2(1H)-one: A Key Intermediate of Brexpiprazole. Retrieved from [Link]
Oriental Journal of Chemistry. (2023, June 30). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Retrieved from [Link]
Atlantis Press. Synthesis of 6-bromo-4-iodoquinoline. Retrieved from [Link]
ResearchGate. (2026, January 5). Comparative photodegradation studies on 3-hydroxyflavone: Influence of different media, pH and light sources. Retrieved from [Link]
PubMed. (2019, September 15). The role of photodegradation in the environmental fate of hydroxychloroquine. Retrieved from [Link]
A Comparative Guide to the Biological Activity of 7-Bromo-4-hydroxyquinolin-2(1H)-one Analogs
Introduction: The Quinolinone Scaffold in Drug Discovery The quinolinone motif is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide spectrum of pharmacological activitie...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Quinolinone Scaffold in Drug Discovery
The quinolinone motif is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide spectrum of pharmacological activities.[1] This privileged scaffold, a bicyclic aromatic heterocycle, offers a versatile platform for synthetic modification, enabling the fine-tuning of biological effects. The introduction of various substituents onto the quinolinone core can profoundly influence the resulting compound's potency and selectivity. Among these, the 7-Bromo-4-hydroxyquinolin-2(1H)-one core has emerged as a particularly promising starting point for the development of novel therapeutic agents, with demonstrated potential in both oncology and infectious disease research.
This technical guide provides a comparative analysis of the biological activities of 7-Bromo-4-hydroxyquinolin-2(1H)-one analogs. We will delve into their anticancer and antimicrobial properties, supported by experimental data from literature on structurally related compounds. Furthermore, this guide will furnish detailed, field-proven protocols for key biological assays and elucidate the underlying mechanisms of action, offering researchers, scientists, and drug development professionals a comprehensive resource to navigate the therapeutic potential of this compelling class of molecules.
Comparative Analysis of Biological Activity
While a direct head-to-head comparison of a comprehensive library of 7-Bromo-4-hydroxyquinolin-2(1H)-one analogs is not extensively documented in a single study, we can synthesize data from various sources on structurally similar bromo-substituted quinolinones to infer structure-activity relationships (SAR). The following sections present a comparative overview of their anticancer and antimicrobial activities.
Bromo-substituted quinolinone derivatives have consistently demonstrated potent antiproliferative effects against a range of cancer cell lines. The presence of the bromine atom is often associated with enhanced lipophilicity, which can lead to improved cell membrane permeability and target engagement.[2]
Table 1: Comparative Anticancer Activity of Bromo-Substituted Quinolone Analogs
The limited available data on bromo-substituted quinolinones suggests that the position of the bromine atom and the nature of other substituents can significantly impact cytotoxic potency. For instance, studies on related quinazolinone scaffolds indicate that substitutions at the C6 and C7 positions can lead to a loss of activity, highlighting the sensitivity of the scaffold to modification.[3] The anticancer mechanism of quinolinone derivatives often involves the inhibition of key enzymes in cellular signaling pathways crucial for cancer cell proliferation and survival, such as receptor tyrosine kinases (RTKs) like the Epidermal Growth Factor Receptor (EGFR).[6] By competing with ATP for the binding site on the kinase domain, these compounds can block downstream signaling, leading to cell cycle arrest and apoptosis.
Antimicrobial Activity: A Renewed Front Against Resistance
The quinolone core is famously associated with a major class of antibiotics. The introduction of a bromine atom at the C7 position, in particular, has been a strategy to enhance antibacterial potency.
Table 2: Comparative Antimicrobial Activity of Bromo-Substituted Quinolone Analogs
Note: The presented MIC values are a range observed for a series of N(7) position-modified balofloxacin analogs, a fluoroquinolone with a bromine-like fluorine at a similar position, providing a strong indication of the potential for potent antibacterial activity in 7-bromo-4-hydroxyquinolin-2(1H)-one analogs.
The antibacterial activity of quinolones is primarily mediated through the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair. The substituent at the C7 position plays a critical role in determining the spectrum and potency of antibacterial activity. For instance, modifications at this position can enhance activity against Gram-positive bacteria like Methicillin-resistant Staphylococcus aureus (MRSA).[7] The data suggests that even small modifications at the C7 position can lead to significant changes in antibacterial efficacy.
Experimental Protocols: A Guide to Biological Evaluation
To ensure the scientific integrity and reproducibility of findings, the following detailed protocols for key biological assays are provided.
In Vitro Anticancer Activity: MTT Assay for Cytotoxicity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability. It is based on the principle that mitochondrial dehydrogenases in living cells cleave the tetrazolium ring of MTT, yielding purple formazan crystals.
Step-by-Step Methodology:
Cell Seeding:
Culture human cancer cell lines (e.g., HCT116, A549, PC3, MCF-7) in appropriate media supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.
Harvest cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well.
Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.
Compound Treatment:
Prepare a stock solution of the 7-Bromo-4-hydroxyquinolin-2(1H)-one analog in dimethyl sulfoxide (DMSO).
Perform serial dilutions of the stock solution in culture medium to obtain the desired final concentrations. The final DMSO concentration should not exceed 0.5%.
Replace the medium in the wells with the medium containing the different concentrations of the test compound. Include a vehicle control (DMSO only) and a positive control (e.g., doxorubicin).
Incubation:
Incubate the plates for 48-72 hours at 37°C and 5% CO₂.
MTT Addition and Formazan Solubilization:
Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
Incubate for an additional 4 hours.
Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Data Acquisition:
Measure the absorbance at 570 nm using a microplate reader.
Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.
In Vitro Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay
The MIC assay is the gold standard for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.
Step-by-Step Methodology:
Preparation of Bacterial Inoculum:
From a fresh agar plate, inoculate a single colony of the test bacterium (e.g., S. aureus, E. coli) into a suitable broth medium.
Incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase of growth (turbidity equivalent to a 0.5 McFarland standard).
Dilute the bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.
Serial Dilution of Test Compound:
Prepare a stock solution of the 7-Bromo-4-hydroxyquinolin-2(1H)-one analog in an appropriate solvent (e.g., DMSO).
In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in cation-adjusted Mueller-Hinton broth (CAMHB).
Inoculation and Incubation:
Add the prepared bacterial inoculum to each well containing the diluted compound.
Include a growth control (no compound) and a sterility control (no bacteria).
Incubate the plate at 37°C for 18-24 hours.
Determination of MIC:
Visually inspect the wells for bacterial growth (turbidity).
The MIC is the lowest concentration of the compound at which there is no visible growth.
Visualizing the Mechanism of Action and Experimental Workflow
To provide a clearer understanding of the concepts discussed, the following diagrams have been generated using Graphviz.
Postulated Signaling Pathway Inhibition
Many quinolinone-based anticancer agents are known to target protein kinases. The diagram below illustrates a simplified, postulated mechanism of action where a 7-Bromo-4-hydroxyquinolin-2(1H)-one analog inhibits the Epidermal Growth Factor Receptor (EGFR) signaling pathway, a critical regulator of cell proliferation and survival in many cancers.
Caption: Postulated inhibition of the EGFR signaling pathway by a 7-Bromo-4-hydroxyquinolin-2(1H)-one analog.
Experimental Workflow for Biological Activity Screening
The following diagram outlines the general workflow for the initial screening of 7-Bromo-4-hydroxyquinolin-2(1H)-one analogs for their biological activity.
Caption: General workflow for the synthesis and biological evaluation of 7-Bromo-4-hydroxyquinolin-2(1H)-one analogs.
Conclusion and Future Directions
The 7-Bromo-4-hydroxyquinolin-2(1H)-one scaffold represents a fertile ground for the discovery of novel therapeutic agents with potential applications in oncology and infectious diseases. The available data on structurally related compounds strongly suggest that analogs of this core structure are likely to exhibit significant biological activities. The structure-activity relationships, although not yet fully elucidated for a comprehensive series of these specific analogs, indicate that modifications at various positions on the quinolinone ring can profoundly modulate their potency and selectivity.
Future research should focus on the systematic synthesis and biological evaluation of a diverse library of 7-Bromo-4-hydroxyquinolin-2(1H)-one analogs. Such studies will be instrumental in building a robust SAR model, which will, in turn, guide the rational design of next-generation compounds with improved efficacy and safety profiles. The detailed experimental protocols and mechanistic insights provided in this guide offer a solid foundation for researchers to embark on this exciting avenue of drug discovery.
References
COVID-19 Help. 7-Bromo-3-[(7-bromo-4-hydroxy-2-oxo-1H-quinolin-3-yl)methyl]-4-hydroxy-1H-quinolin-2-one. Available at: [Link]
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Stewart, J. R. (2021). Toward Demonstrating the Synthetic Utility of 7-substituted-quinolin-2(1H)-ones in Organic Synthesis. University of Lynchburg.
Fan, G., et al. (2022). Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins. Frontiers in Chemistry, 10, 963991.
Yilmaz, V. T., et al. (2023). Structure-activity relationship of anticancer drug candidate quinones. Turkish Journal of Chemistry, 47(6), 1181-1193.
Qi, Y., et al. (2025). Synthesis and biological activity evaluation of a novel pleuromutilin derivative 22-((2-methyl-1-(1H-pyrrole-2-carboxamido)propan-2-yl)thio)-deoxypleuromutilin. Frontiers in Pharmacology, In Press.
Wang, Y., et al. (2025). Design, Synthesis and Biological Evaluation of Novel Bromophenol Derivatives Incorporating Indolin-2-One Moiety as Potential Anticancer Agents. Molecules, In Press.
7-Bromo-4-hydroxyquinolin-2(1H)-one vs other quinolinone derivatives
Comparative Evaluation of 7-Bromo-4-hydroxyquinolin-2(1H)-one in Advanced Drug Discovery As a Senior Application Scientist, selecting the optimal heterocyclic building block requires moving beyond simple structural match...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Evaluation of 7-Bromo-4-hydroxyquinolin-2(1H)-one in Advanced Drug Discovery
As a Senior Application Scientist, selecting the optimal heterocyclic building block requires moving beyond simple structural matching to anticipate late-stage synthetic trajectories. The quinolinone (carbostyril) core is a privileged scaffold in medicinal chemistry, forming the backbone of blockbuster therapeutics like aripiprazole and rebamipide. However, the specific substitution pattern dictates the molecule's utility in complex drug discovery programs.
This guide objectively compares 7-Bromo-4-hydroxyquinolin-2(1H)-one (CAS: 100748-65-0) against other common quinolinone derivatives, detailing the causality behind its superior performance in synthesizing polycyclic antiproliferative agents and plasma kallikrein inhibitors.
The strategic advantage of 7-Bromo-4-hydroxyquinolin-2(1H)-one lies in its bifunctional nature, which provides orthogonal reactivity vectors that simpler derivatives lack:
The C4-Hydroxyl Group (Nucleophilic/Tautomeric Vector): Unlike 7-hydroxy-3,4-dihydroquinolin-2(1H)-one (the standard aripiprazole precursor), the presence of the C4-OH allows for keto-enol tautomerism. This activates the C3 position for electrophilic attack (e.g., Knoevenagel condensations) and allows the C4-oxygen to participate in intramolecular cyclizations, enabling the fusion of pyran rings.
The C7-Bromide (Cross-Coupling Vector): Compared to unsubstituted 4-hydroxyquinolin-2(1H)-one, the C7-bromide acts as a latent handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig). This allows researchers to build the core polycyclic pharmacophore first, and perform late-stage Structure-Activity Relationship (SAR) diversification at the C7 position without disrupting the delicate fused ring systems.
Comparative Performance Analysis
The following table summarizes the quantitative and strategic differences between 7-Bromo-4-hydroxyquinolin-2(1H)-one and alternative quinolinone derivatives.
The true value of 7-Bromo-4-hydroxyquinolin-2(1H)-one is its ability to act as a central hub for divergent synthesis. As demonstrated in the development of natural product-inspired therapeutics, the molecule can be driven toward either rigid polycyclic architectures or highly functionalized linear systems.
Fig 1: Divergent synthetic utility of 7-Bromo-4-hydroxyquinolin-2(1H)-one in drug discovery.
Validated Experimental Workflows
To ensure scientific integrity, the following protocols are designed as self-validating systems. The causality behind the reagent selection and physical conditions is explicitly defined to aid in troubleshooting and scale-up.
Protocol A: Stereoselective Synthesis of Pyrano[3,2-c]quinolones
Recent breakthroughs by Kumari et al. utilized 7-Bromo-4-hydroxyquinolin-2(1H)-one to synthesize carbohydrate-fused pyrano[3,2-c]quinolones, which exhibited selective antiproliferative activity against MCF-7 and HepG2 cancer cell lines (IC50: 3.53–9.68 μM).
Methodology:
Preparation: Combine equimolar amounts of 7-Bromo-4-hydroxyquinolin-2(1H)-one and a 2-C-formyl glycal (e.g., 2-C-formyl galactal) in a microwave-safe reaction vial.
Reaction Conditions: Irradiate the mixture under microwave conditions for 15–20 minutes.
Causality: Microwave irradiation is critical here. Prolonged thermal heating leads to the thermodynamic degradation of the sensitive glycal intermediate. Microwave conditions provide rapid kinetic control, driving the Knoevenagel condensation at C3 before degradation can occur.
Cyclization: The intermediate undergoes spontaneous intramolecular cyclization via the C4-hydroxyl group attacking the activated alkene, requiring no transition metal catalysts.
Isolation: Cool the reaction mixture, precipitate the crude product using cold ethanol, and purify via flash chromatography to isolate the pure stereoisomer.
Fig 2: Mechanistic pathway for the metal-free synthesis of antiproliferative pyranoquinolones.
Protocol B: Synthesis of Plasma Kallikrein Inhibitor Precursors
For the development of polycyclic inhibitors of plasma kallikrein, the carbostyril core must be converted into a highly reactive, differentially halogenated intermediate[2].
Methodology:
Activation: Suspend 7-Bromo-4-hydroxyquinolin-2(1H)-one in a solvent mixture of toluene and acetone[1].
Chlorination: Add phosphorus oxychloride (POCl3) and potassium carbonate (K2CO3). Reflux the mixture for exactly 10.0 hours[1].
Causality: POCl3 acts as both a chlorinating and dehydrating agent. The K2CO3 neutralizes the generated HCl, preventing the protonation of the quinoline nitrogen, which would otherwise stall the Vilsmeier-type chlorination of the C2 and C4 positions.
Selective Methoxylation: The resulting 7-bromo-2,4-dichloroquinoline is subjected to selective nucleophilic aromatic substitution (SNAr) at the more electrophilic C4 position using methanol/base, yielding 7-bromo-2-chloro-4-methoxyquinoline [1][2].
Validation: The presence of the C7-bromide remains intact throughout this harsh process, preserving the site for subsequent cross-coupling to build the final polycyclic kallikrein inhibitor[2].
References
Kumari, P., Narayana, C., Dubey, S., Gupta, A., & Sagar, R. (2018). "Stereoselective synthesis of natural product inspired carbohydrate fused pyrano[3,2-c]quinolones as antiproliferative agents." Organic & Biomolecular Chemistry, 16, 2049-2059. Available at: [Link]
Molaid Chemical Database. "7-bromo-4-hydroxyquinolin-2(1H)-one | 100748-65-0 Reaction Information & Polycyclic Inhibitors of Plasma Kallikrein." Molaid.com. Available at: [Link][1][2]
El-Shennawy, A. M., & Mohamed, A. H. (2007). "Studies on Parasitologic and Haematologic Activities of an Enaminone Derivative of 4-Hydroxyquinolin-2(1H)-one Against Murine Schistosomiasis Mansoni." Journal of Parasitology Research. Available at: [Link][3]
A Senior Application Scientist's Guide to the Synthesis of 7-Bromo-4-hydroxyquinolin-2(1H)-one: A Comparative Validation
This guide provides an in-depth technical comparison of validated synthesis methods for 7-Bromo-4-hydroxyquinolin-2(1H)-one, a key heterocyclic scaffold in medicinal chemistry and drug discovery. The quinolinone core is...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison of validated synthesis methods for 7-Bromo-4-hydroxyquinolin-2(1H)-one, a key heterocyclic scaffold in medicinal chemistry and drug discovery. The quinolinone core is prevalent in a wide array of therapeutic agents, and understanding its synthesis is crucial for developing novel derivatives.[1] This document moves beyond simple protocols to explain the underlying chemical principles and rationale behind experimental choices, offering researchers a robust framework for selecting and optimizing a synthetic route.
Introduction to the Quinolinone Scaffold
The 4-hydroxyquinolin-2(1H)-one moiety is a privileged structure in drug development, exhibiting a broad spectrum of biological activities, including antibacterial, antiviral, and anticancer properties.[1][2] The introduction of a bromine atom at the 7-position can significantly modulate the compound's pharmacokinetic and pharmacodynamic properties, making 7-Bromo-4-hydroxyquinolin-2(1H)-one a valuable intermediate for structure-activity relationship (SAR) studies.[3][4] This guide will focus on the most reliable and efficient methods for its preparation, primarily centered around the versatile Gould-Jacobs reaction and its modern adaptations.
Method 1: The Classic Gould-Jacobs Reaction Pathway
The Gould-Jacobs reaction, first reported in 1939, is the cornerstone for synthesizing 4-hydroxyquinoline derivatives from anilines.[5][6] The pathway involves the condensation of an aniline with a malonic ester derivative, followed by a high-temperature intramolecular cyclization. For our target molecule, the synthesis commences with 3-bromoaniline.
The overall reaction proceeds in two critical stages:
Condensation: 3-Bromoaniline reacts with diethyl ethoxymethylenemalonate (DEEM). This is a nucleophilic attack from the aniline's amino group on the electron-deficient double bond of DEEM, followed by the elimination of ethanol to form a stable intermediate, diethyl (3-bromoanilino methylene)malonate.[5]
Thermal Cyclization: The intermediate undergoes a high-temperature 6-electron electrocyclization to form the quinoline ring.[5] This step is typically the most demanding, requiring temperatures upwards of 240-250 °C. The high energy barrier is overcome by using a high-boiling point inert solvent, such as diphenyl ether or Dowtherm A.
Experimental Protocol: Gould-Jacobs Synthesis
Step 1: Synthesis of Diethyl (3-bromoanilino methylene)malonate
Materials:
3-Bromoaniline (1.0 eq)
Diethyl ethoxymethylenemalonate (DEEM) (1.1 eq)
Ethanol (anhydrous, as solvent if not running neat)
Procedure:
In a round-bottom flask, combine 3-bromoaniline and diethyl ethoxymethylenemalonate.
Heat the mixture with stirring at 110-120 °C for 1.5 to 2 hours.[7] The reaction can be monitored by Thin Layer Chromatography (TLC) until the starting aniline is consumed.
Cool the reaction mixture to room temperature. The product, diethyl (3-bromoanilino methylene)malonate, often crystallizes upon cooling.
If crystallization does not occur, concentrate the mixture under reduced pressure to remove the ethanol generated during the reaction.[7]
The crude product can be purified by recrystallization from ethanol or by column chromatography to yield the pure intermediate. A reported protocol achieved a 94% yield for this step.[7]
Step 2: Thermal Cyclization to Ethyl 7-bromo-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate
Diphenyl ether (or Dowtherm A) as a high-boiling solvent
Procedure:
In a suitable reaction vessel equipped for high-temperature reactions (e.g., a three-neck flask with a thermometer and reflux condenser), add diphenyl ether and heat it to 240-250 °C.
Slowly add the diethyl (3-bromoanilino methylene)malonate from Step 1 to the hot solvent with vigorous stirring.[7] The addition should be controlled to maintain the reaction temperature.
Maintain the temperature for 30-60 minutes. The cyclization product will precipitate from the hot solution.
Allow the mixture to cool to room temperature.
Dilute the mixture with hexane or petroleum ether to further precipitate the product and facilitate filtration.
Collect the solid product by vacuum filtration and wash thoroughly with hexane to remove the high-boiling solvent.
The collected solid is the ethyl ester of 7-bromo-4-hydroxy-quinoline-3-carboxylic acid.
Suspend the crude ester from Step 2 in an aqueous solution of sodium hydroxide.
Heat the mixture to reflux for 1-2 hours to facilitate hydrolysis of the ester to the corresponding carboxylic acid.[5]
Cool the reaction mixture and acidify with concentrated hydrochloric acid until the product precipitates.
Collect the resulting 7-bromo-4-hydroxyquinoline-3-carboxylic acid by filtration, wash with cold water, and dry.
For decarboxylation, place the dried carboxylic acid in a flask and heat it above its melting point (typically >250 °C) until the evolution of CO₂ gas ceases.[5]
The resulting crude 7-Bromo-4-hydroxyquinolin-2(1H)-one can be purified by recrystallization from a suitable solvent like ethanol or DMF.
Workflow for Classic Gould-Jacobs Synthesis
Caption: Workflow of the multi-step Gould-Jacobs synthesis.
Method 2: Modern Microwave-Assisted Synthesis
A significant drawback of the classical Gould-Jacobs reaction is the requirement for high temperatures and long reaction times. Modern adaptations, particularly the use of microwave irradiation, can dramatically improve reaction efficiency.[5] Microwave-assisted synthesis often leads to shorter reaction times, higher yields, and cleaner reaction profiles.
In a microwave reaction vial, add 3-bromoaniline and DEEM. An excess of DEEM can serve as both reagent and solvent.[5][8]
Seal the vial and place it in a microwave reactor.
Heat the mixture to a target temperature (e.g., 170 °C) and hold for a short duration (e.g., 7 minutes).[8]
After the reaction is complete, cool the vial to room temperature. A precipitate of the product should form.
Filter the solid product and wash it with a cold solvent like acetonitrile.[5]
Dry the resulting solid under vacuum. This intermediate can then be carried forward to the thermal cyclization step as described previously.
Method 3: Alternative Synthesis from Brominated Isatin
An alternative, though less common, route involves using a pre-brominated heterocyclic starting material like 6-bromoisatin. This method builds the quinoline ring through a different ring-opening and rearrangement mechanism.
Conceptual Pathway from 6-Bromoisatin
A patented method describes the synthesis of a related compound, 7-bromoquinoline-2,4-carboxylic acid, by reacting 6-bromoisatin with pyruvic acid in the presence of NaOH.[9] This intermediate would then require selective decarboxylation at the 2-position to potentially yield a precursor for our target molecule.
Reaction: 6-bromoisatin is heated with pyruvic acid and 15% NaOH at 100 °C.[9]
Intermediate: This forms 7-bromoquinoline-2,4-dicarboxylic acid.
Challenge: This route requires a subsequent selective decarboxylation, which can be challenging to control and may lead to lower overall yields compared to the more direct Gould-Jacobs approach.
Reaction Mechanism: The Key Electrocyclization Step
Caption: Simplified mechanism of the thermal 6-π electrocyclization. (Note: Image placeholders are used as DOT language cannot render chemical structures directly).
Utilizes a different, commercially available starting material.
Multi-step process with potentially difficult selective decarboxylation, less direct route.
Conclusion and Recommendation
For the synthesis of 7-Bromo-4-hydroxyquinolin-2(1H)-one, the Gould-Jacobs reaction remains the most reliable and validated method . Its primary drawback of harsh thermal conditions for cyclization is a necessary step to overcome the activation energy for the key ring-forming reaction.
For researchers equipped with the necessary hardware, the microwave-assisted adaptation of the initial condensation step is highly recommended . This modification significantly shortens the synthesis time for the key intermediate without compromising yield, making the overall process more efficient.[8] The subsequent high-temperature cyclization and final hydrolysis/decarboxylation steps would proceed as in the classical method. This hybrid approach leverages modern technology to optimize a classic, robust reaction, providing the most effective pathway for obtaining high-purity 7-Bromo-4-hydroxyquinolin-2(1H)-one for further research and development.
References
Application Notes and Protocols for Gould-Jacobs Quinolone Synthesis - Benchchem.
Gould–Jacobs reaction - Wikipedia. Available at: [Link]
Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC. Available at: [Link]
Gould-Jacobs reaction - wikidoc. Available at: [Link]
Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent - MDPI. Available at: [Link]
An In-depth Technical Guide to the Synthesis of 7-Bromo-4-hydroxy-2-phenylquinoline - Benchchem.
7-Bromo-3-[(7-bromo-4-hydroxy-2-oxo-1H-quinolin-3-yl)methyl] - covid19-help.org. Available at: [Link]
Application Notes and Protocols for 7-Bromo-4-hydroxy-2-phenylquinoline in Cancer Research - Benchchem.
CN112500341B - Synthesis method of 7-hydroxyquinoline-4-carboxylic acid - Google Patents.
Preparation method of 7-bromo-4-hydroxy-3-quinoline carboxylic acid - Eureka | Patsnap. Available at: [Link]
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Ring-substituted 4-Hydroxy-1H-quinolin-2-ones: Preparation and Biological Activity - PMC. Available at: [Link]
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SYNTHESIS OF 7-SUBSTITUTED-4-HYDROXYQUINOLIN-2(1H)-ONE FOR ANTI- BACTERIAL AND ANTI-FUNGAL ACTIVITY - ResearchGate. Available at: [Link]
A Comparative Guide to the Cross-Reactivity Profiling of 7-Bromo-4-hydroxyquinolin-2(1H)-one
This guide provides a comprehensive framework for evaluating the cross-reactivity of the novel compound 7-Bromo-4-hydroxyquinolin-2(1H)-one. While direct experimental data for this specific molecule is not yet broadly pu...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for evaluating the cross-reactivity of the novel compound 7-Bromo-4-hydroxyquinolin-2(1H)-one. While direct experimental data for this specific molecule is not yet broadly published, its structural similarity to a well-established class of kinase inhibitors—the quinolinones—necessitates a rigorous assessment of its off-target interaction profile. This document will therefore contextualize the importance of such studies by comparing the known selectivity of prominent, structurally related, FDA-approved drugs. Furthermore, it will provide detailed, field-proven protocols for key in-vitro assays essential for a thorough cross-reactivity investigation.
The Quinolinone Scaffold: A Privileged Structure with Inherent Cross-Reactivity Risks
The 4-hydroxyquinolin-2-one core is recognized in medicinal chemistry as a "privileged scaffold" due to its ability to bind to a wide range of biological targets. This versatility has led to the development of numerous drugs, particularly in oncology, where quinoline-based molecules have proven to be effective inhibitors of protein kinases.[1] Protein kinases, which regulate a vast number of cellular processes, share structural similarities in their ATP-binding pockets. Consequently, inhibitors designed to target a specific kinase often exhibit off-target activity against other kinases, a phenomenon known as cross-reactivity or polypharmacology.[2][3]
While sometimes beneficial, unintended off-target interactions are a primary cause of adverse drug reactions (ADRs) and can lead to significant safety concerns.[3] Therefore, early and comprehensive cross-reactivity profiling is not merely a regulatory requirement but a critical step in drug development to select and optimize candidates with the highest potential for safety and efficacy.[4]
Comparative Analysis: Selectivity Profiles of Approved Quinolone-Based Kinase Inhibitors
To establish a benchmark for the expected selectivity of a new quinolinone derivative, we can examine the profiles of established drugs. The following table summarizes the primary targets and significant off-targets for three FDA-approved kinase inhibitors: Bosutinib, Lenvatinib, and Cabozantinib. These compounds, while effective, demonstrate the inherent promiscuity of the chemical class, underscoring the necessity of broad panel screening.
Inhibition of MET and AXL may help overcome resistance mechanisms that arise during anti-angiogenic therapy.[12]
This table is a synthesis of data from multiple sources and is intended for comparative purposes. The extent of inhibition varies for each off-target.
The analysis of these comparators reveals that even highly optimized drugs interact with dozens of kinases.[2] The key to a successful safety profile lies in ensuring that the IC50 or Ki values for off-target interactions are significantly higher than the on-target potency and outside the range of clinically achievable plasma concentrations. For a novel compound like 7-Bromo-4-hydroxyquinolin-2(1H)-one, the primary goal would be to demonstrate a superior selectivity profile against this established background.
Experimental Workflows for Comprehensive Cross-Reactivity Profiling
A robust assessment of off-target activity requires a multi-faceted approach. The initial step is typically a broad kinase panel to identify potential interactions, followed by more general safety pharmacology screening against other major target classes like G-Protein Coupled Receptors (GPCRs) and ion channels.
Workflow 1: Kinase Selectivity Profiling
The most direct way to assess kinase cross-reactivity is to screen the compound against a large, representative panel of purified recombinant kinases. This provides a detailed map of the compound's "kinome" interaction profile.
This method is considered the gold standard for kinase screening due to its direct measurement of enzymatic activity and broad applicability.[13]
1. Reagent Preparation:
Kinase Buffer: Prepare a suitable reaction buffer (e.g., Tris-HCl, MgCl2, DTT). The exact composition will be specific to the kinase being tested.
ATP Stock: Prepare a stock solution of ATP containing a known concentration of radiolabeled ATP (e.g., [γ-³³P]ATP).
Compound Dilution Plate: Perform a serial dilution of 7-Bromo-4-hydroxyquinolin-2(1H)-one in DMSO, followed by a further dilution in assay buffer to create a concentration-response curve (e.g., 10 µM to 0.1 nM final assay concentrations).
2. Kinase Reaction:
To a 384-well plate, add the kinase, its specific peptide or protein substrate, and the diluted test compound.
Initiate the reaction by adding the ATP/radiolabeled ATP mix.
Incubate the plate at room temperature for a defined period (e.g., 60 minutes).
3. Termination and Detection:
Terminate the reaction by spotting the reaction mixture onto a phosphocellulose filter mat. The phosphorylated substrate will bind to the filter, while the unreacted ATP will not.
Wash the filter mat extensively with a wash buffer (e.g., phosphoric acid) to remove unreacted [γ-³³P]ATP.
Dry the filter mat and measure the incorporated radioactivity using a scintillation counter.
4. Data Analysis:
Calculate the percentage of kinase activity remaining at each compound concentration relative to a vehicle (DMSO) control.
Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value for each inhibited kinase.
An alternative, non-radioactive method is the ADP-Glo™ Kinase Assay , which measures kinase activity by quantifying the amount of ADP produced in the reaction via a coupled luciferase-luciferin reaction.[14]
Protocol 2: ADP-Glo™ Universal Kinase Assay
This homogeneous, luminescence-based assay is a popular alternative to radiometric methods.
1. Kinase Reaction:
Set up the kinase reaction in a white, opaque multi-well plate by combining the kinase, substrate, ATP, and the test compound at various concentrations.
Incubate at room temperature for the desired time (e.g., 60 minutes).
2. ATP Depletion:
Add ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining unconsumed ATP.[4]
Incubate at room temperature for 40 minutes.
3. ADP to ATP Conversion and Signal Generation:
Add Kinase Detection Reagent to each well. This reagent contains enzymes that convert the ADP generated by the kinase into ATP.[14]
The newly synthesized ATP is then used by a luciferase enzyme in the reagent to generate a luminescent signal.
Incubate at room temperature for 30-60 minutes.
4. Data Acquisition:
Measure the luminescence using a plate-reading luminometer. The signal intensity is directly proportional to the amount of ADP produced and thus, the kinase activity.
5. Data Analysis:
Analyze the data as described for the radiometric assay to determine IC50 values.
Workflow 2: Broader Safety Pharmacology Profiling
Beyond kinases, it is crucial to assess interactions with other target classes known to be associated with adverse effects. Standard panels include GPCRs (the largest family of drug targets) and the hERG ion channel (critical for cardiac safety).[15]
Caption: Key Safety Pharmacology Assay Workflows.
Protocol 3: GPCR Radioligand Binding Assay
This assay determines if a test compound can displace a known radiolabeled ligand from its receptor, indicating a potential interaction.[16]
1. Reagent Preparation:
Membrane Preparation: Use commercially available or in-house prepared cell membranes expressing the GPCR target of interest.
Radioligand: Select a suitable radiolabeled ligand ([³H] or [¹²⁵I]) with high affinity and specificity for the target receptor.
Assay Buffer: Prepare an appropriate buffer (e.g., Tris-HCl with cofactors like MgCl₂).
2. Binding Reaction:
In a 96-well plate, combine the receptor membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound.
For determining non-specific binding, include wells with a high concentration of a known, unlabeled ligand.
Incubate the plate to allow the binding to reach equilibrium (e.g., 60-120 minutes at a specific temperature).
3. Separation of Bound and Free Ligand:
Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. The membranes with bound radioligand are trapped on the filter.
Wash the filters with ice-cold wash buffer to remove any unbound radioligand.
4. Detection:
Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.[17]
5. Data Analysis:
Subtract the non-specific binding from all measurements.
Calculate the percentage of specific binding displaced by the test compound at each concentration.
Determine the IC50 from the resulting concentration-response curve. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.
Inhibition of the hERG potassium channel is a major cause of drug-induced cardiac arrhythmia.[15] The patch-clamp assay is the gold standard for assessing this liability as it directly measures the flow of ions through the channel.[18]
1. Cell Preparation:
Use a cell line stably expressing the hERG channel (e.g., CHO or HEK-293 cells).[18]
Plate the cells onto glass coverslips 24-48 hours before the experiment.
2. Electrophysiological Recording:
Place a coverslip into a recording chamber on the stage of an inverted microscope and perfuse with an external physiological salt solution.
Using a glass micropipette filled with an internal solution, form a high-resistance (>1 GΩ) "giga-seal" with the membrane of a single cell.
Rupture the cell membrane patch under the pipette to achieve the "whole-cell" configuration, allowing control of the membrane potential and measurement of the hERG current.
3. Experimental Procedure:
Apply a specific voltage-clamp protocol to elicit and record the characteristic hERG tail current.[13]
Record a stable baseline current for several minutes in the vehicle-containing external solution.
Perfuse the chamber with sequentially increasing concentrations of 7-Bromo-4-hydroxyquinolin-2(1H)-one, allowing the effect at each concentration to reach a steady state (typically 3-5 minutes).[15]
After the highest concentration, perform a washout with the control solution to assess reversibility.
Apply a known hERG blocker (e.g., E-4031) at the end to confirm the assay's sensitivity.
4. Data Analysis:
Measure the amplitude of the hERG tail current at each concentration.
Calculate the percentage of current inhibition relative to the baseline.
Plot the percent inhibition against the log of the compound concentration to determine the IC50 value.
Conclusion and Forward Look
The structural motif of 7-Bromo-4-hydroxyquinolin-2(1H)-one places it in a class of compounds with enormous therapeutic potential but also with a well-documented risk of off-target interactions, particularly within the human kinome. A successful drug development campaign for this molecule will depend on a clear and early demonstration of its selectivity. By employing the rigorous, multi-platform testing strategy outlined in this guide—beginning with comprehensive kinase profiling and extending to essential safety pharmacology assays like GPCR binding and hERG functional assessment—researchers can build a robust data package. This will not only satisfy regulatory expectations but, more importantly, will allow for an informed, data-driven progression of 7-Bromo-4-hydroxyquinolin-2(1H)-one from a promising chemical entity to a potentially safe and effective therapeutic agent.
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A Researcher's Guide to the Antibacterial Spectrum of Quinolone Compounds
This guide provides an in-depth, objective comparison of the antibacterial spectrum of quinolinone compounds, designed for researchers, scientists, and drug development professionals. We will explore the evolution of the...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth, objective comparison of the antibacterial spectrum of quinolinone compounds, designed for researchers, scientists, and drug development professionals. We will explore the evolution of these critical synthetic antibiotics, their mechanism of action, and the experimental methodologies used to define their efficacy, supported by robust data and established protocols.
The Quinolone Mechanism: Targeting Bacterial DNA Replication
Quinolone antibiotics are bactericidal agents that uniquely interfere with bacterial DNA synthesis.[1] Their primary targets are two essential type II topoisomerase enzymes: DNA gyrase and topoisomerase IV .[2][3] These enzymes are crucial for managing the complex topology of bacterial DNA during replication, transcription, and repair.
DNA Gyrase: Primarily found in bacteria, this enzyme introduces negative supercoils into DNA, a process vital for initiating DNA replication.[2] In many Gram-negative bacteria, DNA gyrase is the principal target of quinolones.[1]
Topoisomerase IV: This enzyme is responsible for decatenating (unlinking) daughter chromosomes after replication, allowing them to segregate into daughter cells. It is the main target for many Gram-positive bacteria.[1]
Quinolones bind to the enzyme-DNA complex, trapping the enzyme in a state where it has cleaved the DNA but cannot reseal the break.[4] This stabilization of the cleavage complex leads to the fragmentation of the bacterial chromosome, which triggers a cascade of events culminating in rapid cell death.[4][5] Because eukaryotic cells do not possess DNA gyrase or topoisomerase IV, these compounds exhibit selective toxicity against bacteria.[1]
Figure 1: Mechanism of action of quinolone antibiotics.
The Generations of Quinolones: An Evolutionary Journey of Spectrum
The clinical utility and antibacterial spectrum of quinolones have expanded significantly since the discovery of the first-generation compound, nalidixic acid, in 1962.[1] This evolution is categorized into generations, each characterized by structural modifications that enhance potency and broaden the spectrum of activity.
First Generation (e.g., Nalidixic Acid): Considered the predecessor of all quinolones, nalidixic acid is technically a naphthyridine.[1][6] Its activity is largely restricted to Gram-negative bacteria, primarily Enterobacteriaceae, making it historically useful for uncomplicated urinary tract infections (UTIs).[1][7] It has minimal activity against Gram-positive or anaerobic bacteria.[6]
Second Generation (e.g., Ciprofloxacin, Norfloxacin, Ofloxacin): The hallmark of this generation is the addition of a fluorine atom at the C-6 position, creating the more potent fluoroquinolones .[1] This modification dramatically improves activity against Gram-negative bacteria, including Pseudomonas aeruginosa, and extends the spectrum to include some Gram-positive organisms like Staphylococcus aureus.[8][9] Ciprofloxacin remains one of the most potent fluoroquinolones against P. aeruginosa.[8][10]
Third Generation (e.g., Levofloxacin, Gatifloxacin): These agents were developed to further enhance activity against Gram-positive bacteria, particularly Streptococcus pneumoniae (both penicillin-sensitive and resistant strains), while retaining broad Gram-negative coverage.[8][11] Levofloxacin, the L-isomer of ofloxacin, demonstrates greater potency than its parent compound.[10][11]
Fourth Generation (e.g., Moxifloxacin, Trovafloxacin): This generation maintains the broad-spectrum activity of the third generation but adds significant coverage against anaerobic bacteria.[1][12] Their dual action against both DNA gyrase and topoisomerase IV is thought to slow the development of resistance.[1] Trovafloxacin was later withdrawn from the market due to toxicity concerns.[8]
Comparative Antibacterial Spectrum: A Data-Driven Analysis
The antibacterial efficacy of quinolones is quantitatively measured by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that inhibits the visible growth of a microorganism.[13] The table below summarizes typical MIC ranges for representative quinolones against key clinical pathogens.
Causality Behind Data Variation: It is crucial for researchers to understand that MIC values are not absolute. They can vary based on the specific bacterial strain tested, the methodology employed (e.g., broth microdilution vs. agar dilution), and the interpretive standards used (e.g., CLSI vs. EUCAST). The data below is a synthesized representation from multiple sources to provide a comparative overview.
Bacterial Species
Nalidixic Acid
Ciprofloxacin
Levofloxacin
Moxifloxacin
Gram-Negative
Escherichia coli
4 - 16
≤0.015 - 1
≤0.03 - 2
≤0.015 - 0.5
Klebsiella pneumoniae
8 - 32
≤0.03 - 2
≤0.06 - 4
0.06 - 1
Pseudomonas aeruginosa
R
0.12 - 4
0.25 - 8
1 - >32
Haemophilus influenzae
0.5 - 4
≤0.008 - 0.12
≤0.015 - 0.12
≤0.015 - 0.06
Gram-Positive
Staphylococcus aureus (MSSA)
R
0.12 - 1
0.12 - 2
0.03 - 0.25
Streptococcus pneumoniae
R
0.5 - 4
0.5 - 2
0.12 - 0.5
Atypical
Mycoplasma pneumoniae
R
0.5 - 2
0.25 - 1
0.03 - 0.12
Chlamydia pneumoniae
R
0.5 - 2
0.25 - 1
0.06 - 0.25
Anaerobes
Bacteroides fragilis
R
4 - >32
2 - 8
0.5 - 4
MIC values are represented as a range in µg/mL. 'R' indicates intrinsic resistance or lack of clinically relevant activity. Data compiled from multiple sources.[14][15][16]
Experimental Protocols for Determining Antibacterial Spectrum
Accurate determination of the antibacterial spectrum relies on standardized, reproducible laboratory methods. The Clinical and Laboratory Standards Institute (CLSI) provides globally recognized guidelines for these procedures.[17]
Broth Microdilution Method (for MIC Determination)
This is the gold-standard quantitative method for determining the MIC of an antimicrobial agent.[17]
Principle: A standardized suspension of bacteria is exposed to serial twofold dilutions of the quinolone compound in a liquid growth medium within a 96-well microtiter plate. The MIC is the lowest drug concentration that prevents visible bacterial growth after incubation.[18]
Step-by-Step Methodology:
Preparation of Quinolone Stock Solution: Accurately weigh the quinolone compound and dissolve it in a suitable solvent (e.g., DMSO, water, or dilute NaOH/HCl depending on solubility) to create a high-concentration stock solution.
Preparation of Microtiter Plates: Dispense sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into all wells of a 96-well plate. Create serial twofold dilutions of the quinolone compound across the plate, leaving a growth control well (no drug) and a sterility control well (no bacteria).
Inoculum Preparation (The Self-Validating Step):
Select 3-5 isolated colonies of the test organism from an 18-24 hour agar plate.
Suspend the colonies in sterile saline or broth.
Adjust the turbidity of the suspension to match a 0.5 McFarland standard . This is a critical control point, ensuring the final inoculum concentration is approximately 5 x 10^5 CFU/mL in each well. This standardization is essential for inter-laboratory reproducibility.[19]
Inoculation: Inoculate each well (except the sterility control) with the standardized bacterial suspension.
Incubation: Cover the plates and incubate at 35-37°C for 16-20 hours in ambient air.[13]
MIC Determination: Read the plates visually or with a plate reader. The MIC is the lowest concentration of the quinolone at which there is no visible turbidity (growth).[18]
Quality Control: Concurrently test a reference QC strain (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853) for which the expected MIC range is known. If the QC result falls outside the acceptable range, the entire experiment is considered invalid.[20]
Kirby-Bauer Disk Diffusion Method
This is a widely used qualitative or semi-quantitative method to assess bacterial susceptibility.[19]
Principle: A paper disk impregnated with a known concentration of a quinolone is placed on an agar plate swabbed with a uniform lawn of the test bacterium. The drug diffuses into the agar, creating a concentration gradient. If the bacterium is susceptible, a clear circular zone of no growth will form around the disk.[21] The diameter of this "zone of inhibition" is proportional to the susceptibility of the organism.
Step-by-Step Methodology:
Inoculum Preparation: Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard, as described for the broth microdilution method.[19]
Plate Inoculation: Dip a sterile cotton swab into the adjusted inoculum. Press the swab against the inside of the tube to remove excess fluid. Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate 60 degrees between each swabbing to ensure confluent growth.[21]
Disk Application: Using sterile forceps or a disk dispenser, place the quinolone-impregnated disks onto the agar surface, ensuring firm contact.[21]
Incubation: Invert the plates and incubate at 35-37°C for 16-24 hours.[13]
Measurement and Interpretation: Measure the diameter of the zone of inhibition in millimeters (mm) using a ruler or caliper.[22] Compare the measured zone diameter to the interpretive charts provided by CLSI to classify the organism as Susceptible (S), Intermediate (I), or Resistant (R).[22]
Figure 2: Workflow for antibacterial spectrum analysis.
The Challenge of Resistance
The clinical effectiveness of quinolones is threatened by the rise of bacterial resistance.[4] Understanding these mechanisms is critical for drug development professionals. Resistance primarily occurs through two main pathways:
Target-Site Mutations: Chromosomal mutations in the genes encoding DNA gyrase (gyrA, gyrB) and topoisomerase IV (parC, parE) are the most common mechanisms.[2][23] These mutations alter the drug-binding site, reducing the affinity of the quinolone for its target.[3]
Reduced Intracellular Accumulation: This can occur via two routes:
Decreased Uptake: Mutations in genes that code for outer membrane porin proteins can reduce the influx of the drug into Gram-negative bacteria.[4]
Increased Efflux: Overexpression of multidrug resistance (MDR) efflux pumps actively transports quinolones out of the bacterial cell, preventing them from reaching their target concentration.[23][24]
Plasmid-Mediated Resistance: The acquisition of resistance genes on plasmids (e.g., qnr genes) provides an additional, transmissible mechanism that can accelerate the spread of resistance.[25]
Conclusion and Future Perspectives
The quinolone class of antibiotics has evolved from narrow-spectrum agents for UTIs to broad-spectrum therapies for a wide range of systemic infections. This progression has been driven by strategic chemical modifications that have systematically expanded their antibacterial spectrum. Second and third-generation fluoroquinolones like ciprofloxacin and levofloxacin offer excellent Gram-negative and improved Gram-positive coverage, respectively, while fourth-generation agents like moxifloxacin add significant anaerobic activity.
For researchers, a thorough understanding of the structure-activity relationships, mechanisms of action, and standardized evaluation protocols is paramount. The ongoing challenge of antimicrobial resistance necessitates continued innovation in this field. Future research will likely focus on developing novel quinolone derivatives that can evade existing resistance mechanisms, exhibit improved safety profiles, and possess enhanced activity against multidrug-resistant pathogens.
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A Senior Application Scientist's Guide to the Orthogonal Purity Assessment of Synthesized 7-Bromo-4-hydroxyquinolin-2(1H)-one
Introduction: The Critical Role of Purity in Drug Development In the intricate pathway of pharmaceutical development, the quality of each component is paramount. 7-Bromo-4-hydroxyquinolin-2(1H)-one is a key heterocyclic...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Critical Role of Purity in Drug Development
In the intricate pathway of pharmaceutical development, the quality of each component is paramount. 7-Bromo-4-hydroxyquinolin-2(1H)-one is a key heterocyclic scaffold and a valuable intermediate in the synthesis of more complex active pharmaceutical ingredients (APIs).[1] The purity of such intermediates is not merely a quality metric; it is a critical determinant of the safety and efficacy of the final drug product.[2][3] Impurities, even in trace amounts, can carry through downstream synthetic steps, potentially leading to the formation of undesired side-products, reduced API yield, and the introduction of potentially toxic components.[4]
This guide provides an in-depth comparison of analytical methodologies for assessing the purity of synthesized 7-Bromo-4-hydroxyquinolin-2(1H)-one. We will move beyond a single-technique approach, advocating for an orthogonal, self-validating system that combines chromatographic, spectroscopic, and physical methods. This ensures a comprehensive purity profile, providing the confidence necessary for researchers, scientists, and drug development professionals to advance their projects.[5]
Contextualizing Purity: Synthesis and Potential Impurities
To effectively assess purity, one must first understand the potential impurities that may arise during synthesis. A common route to 4-hydroxyquinolin-2(1H)-one derivatives involves the cyclization of substituted anilines with malonic acid derivatives.[6][7]
In the case of 7-Bromo-4-hydroxyquinolin-2(1H)-one, a likely precursor would be 3-bromoaniline. Potential impurities can therefore include:
Unreacted Starting Materials: Residual 3-bromoaniline or malonic acid derivatives.
Isomeric Impurities: Formation of 5-Bromo-4-hydroxyquinolin-2(1H)-one if the starting aniline contains isomeric impurities.
By-products: Compounds resulting from incomplete cyclization or side-reactions.
A robust analytical strategy must be capable of separating and identifying these structurally similar compounds from the target molecule.
The Orthogonal Approach: A Multi-Technique Comparison
No single analytical technique can provide a complete picture of a compound's purity. A truly trustworthy assessment relies on an orthogonal approach, where different methods with distinct chemical principles are used to cross-validate results. High-Performance Liquid Chromatography (HPLC) is widely considered the gold standard for purity determination of pharmaceutical compounds due to its high resolution and sensitivity.[8][9] However, for a comprehensive analysis, it should be complemented by other techniques.
Table 1: Comparison of Key Purity Assessment Techniques
Technique
Principle
Primary Information
Strengths
Limitations
HPLC-UV
Differential partitioning between a stationary and mobile phase.
Quantitative Purity (% Area)
High resolution, sensitivity, and reproducibility for quantification.[8]
Co-eluting impurities may not be detected; provides no structural information on its own.
LC-MS
HPLC separation followed by mass-to-charge ratio detection.
Impurity Identification (Molecular Weight)
Confirms molecular weight of the main peak and provides molecular weights for unknown impurity peaks.[10][11]
Ionization efficiency can vary significantly between compounds, making it less reliable for direct quantification without specific standards.
¹H NMR Spectroscopy
Nuclear spin transitions in a magnetic field.
Structural Confirmation & Identity
Provides definitive structural information and can detect impurities with different proton environments, even if they co-elute in HPLC.[12]
Lower sensitivity compared to HPLC; complex spectra if multiple impurities are present.[8]
Melting Point
Temperature at which a solid becomes liquid.
Indication of Bulk Purity
Fast, simple, and inexpensive. A sharp melting point range is indicative of high purity.
Insensitive to small amounts of impurities; not quantitative.
Primary Method in Focus: A Validated RP-HPLC Protocol
Reversed-phase HPLC (RP-HPLC) is the cornerstone of purity analysis for moderately polar compounds like quinolinones. The C18 stationary phase provides excellent separation based on hydrophobicity, while a gradient elution ensures that both polar and non-polar impurities are resolved effectively.
Workflow for Purity Assessment
The following diagram illustrates a comprehensive workflow for assessing the purity of a newly synthesized batch of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Caption: A logical workflow for the comprehensive purity assessment of synthesized compounds.
Detailed Experimental Protocol: HPLC-UV
This protocol is designed to provide excellent separation and sensitive detection for 7-Bromo-4-hydroxyquinolin-2(1H)-one and its likely impurities.
1. Materials:
7-Bromo-4-hydroxyquinolin-2(1H)-one sample
Acetonitrile (HPLC grade)
Formic acid (LC-MS grade)
Ultrapure water (18.2 MΩ·cm)
Methanol (HPLC grade)
2. Sample and Mobile Phase Preparation:
Sample Preparation: Accurately weigh and dissolve the sample in methanol to a final concentration of 1.0 mg/mL. Filter through a 0.45 µm syringe filter into an HPLC vial.
Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to 1 L of ultrapure water. Mix and degas.
Mobile Phase B (0.1% Formic Acid in Acetonitrile): Add 1.0 mL of formic acid to 1 L of acetonitrile. Mix and degas.
3. HPLC Instrumentation and Conditions:
Instrument: HPLC system with a UV-Vis detector.
Column: C18, 4.6 x 150 mm, 5 µm particle size.
Mobile Phase: Gradient elution as described in Table 2.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 254 nm.
Injection Volume: 10 µL.
Table 2: HPLC Gradient Elution Program
Time (minutes)
% Mobile Phase A (Water)
% Mobile Phase B (Acetonitrile)
0.0 - 5.0
80
20
5.0 - 25.0
80 → 20
20 → 80
25.0 - 30.0
20
80
30.0 - 30.1
20 → 80
80 → 20
30.1 - 35.0
80
20
4. Data Analysis and Purity Calculation:
Integrate all peaks in the chromatogram.
Calculate the purity based on the area percentage of the main peak relative to the total area of all peaks.
% Purity = (Area of Main Peak / Total Area of All Peaks) x 100
Interpreting Comparative Data: A Practical Scenario
To illustrate the power of the orthogonal approach, consider the analysis of three different batches of synthesized 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Table 3: Hypothetical Comparative Purity Data for Three Batches
Parameter
Batch A (High Purity)
Batch B (Impure: Starting Material)
Batch C (Impure: Isomer)
Appearance
White to off-white solid
Yellowish solid
Off-white solid
Melting Point
240-242 °C (sharp)
225-235 °C (broad)
238-241 °C (slight depression)
HPLC Purity (% Area)
99.7%
92.5% (Main Peak)5.2% (Impurity at 3.5 min)
99.5% (Main Peak)0.4% (Shoulder on main peak)
LC-MS (m/z) of Impurity
N/A
Corresponds to 3-bromoaniline
Same m/z as the main peak
¹H NMR Analysis
Spectrum consistent with the structure of 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Shows characteristic peaks for both the product and 3-bromoaniline.
Shows two distinct sets of aromatic proton signals, confirming the presence of an isomer.
Conclusion
High purity, suitable for use.
Contaminated with starting material. Requires re-purification.
Contains an isomeric impurity not fully resolved by HPLC. Purity is lower than indicated by HPLC alone.
Analysis of the Scenario:
Batch A demonstrates excellent results across all techniques, providing high confidence in its purity.
Batch B is clearly impure by all methods. HPLC quantifies the impurity, and LC-MS quickly identifies it as a starting material, suggesting the synthetic reaction did not go to completion.
Batch C highlights the critical importance of the orthogonal approach. While HPLC suggests high purity (99.5%), the slight peak shoulder and NMR data reveal the presence of a co-eluting isomer. Without the NMR analysis, the true purity of this batch would have been overestimated.
Conclusion
The rigorous assessment of purity for pharmaceutical intermediates like 7-Bromo-4-hydroxyquinolin-2(1H)-one is a non-negotiable aspect of drug development. Relying on a single analytical result, such as an HPLC area percentage, can be misleading. By adopting a multi-technique, orthogonal approach that combines the quantitative power of HPLC, the identification capabilities of LC-MS, and the definitive structural confirmation of NMR, researchers can build a self-validating and trustworthy purity profile. This comprehensive strategy mitigates risks, ensures the quality of downstream products, and upholds the principles of scientific integrity essential for the development of safe and effective medicines.
References
Capot Chemical. (2026, March 6). MSDS of 6-Bromo-4-hydroxyquinolin-2(1H)-one.
Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis of 7-Bromo-4-hydroxy-2-phenylquinoline.
Niedbala, H., et al. (n.d.). Ring-substituted 4-Hydroxy-1H-quinolin-2-ones: Preparation and Biological Activity. PMC.
Beilstein Journals. (2026, February 9). A mild and atom-efficient four-component cascade strategy for the construction of biologically relevant 4-hydroxyquinolin-2(1H)-one derivatives.
PubChem. (n.d.). 7-Bromoquinolin-4-ol.
Ekpenyong, O., et al. (n.d.). A Simple, Sensitive and Reliable LC-MS/MS Method for the Determination of 7-bromo-5-chloroquinolin-8-ol (CLBQ14), A Potent and Selective Inhibitor of Methionine Aminopeptidases: Application to Pharmacokinetic Studies. PMC.
Benchchem. (2025, December). Application Note: HPLC Analysis of 7-Hydroxy-4-methyl-2(1H)-quinolone and its Putative Metabolites.
Unknown Author. (2025, November 28). Pharmaceutical Intermediate Quality Standards Guide.
Benchchem. (n.d.). A Comparative Guide to Purity Analysis of 3-Acetyl-6-bromoquinolin-4(1H)-one by HPLC.
ResearchGate. (n.d.). 1 H NMR spectra of 6-bromo-1,2,3,4-tetrahydroquinoline (2) (top;...).
Santos, T. S., et al. (n.d.). Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review. PMC.
Stewart, J. R. (n.d.). Toward Demonstrating the Synthetic Utility of 7-substituted-quinolin-2.
Zhejiang ALWSCI Technologies Co.,Ltd. (2018, November 5). A Simple, Sensitive And Reliable LC-MS/MS Method For The Determination Of 7-bromo-5-chloroquinolin-8-ol (CLBQ14), A Potent And Selective Inhibitor ….
Introduction: The Privileged Scaffold of 4-Hydroxyquinolin-2(1H)-one
An In-Depth Technical Guide to the Biological Evaluation of Novel 4-Hydroxyquinolin-2(1H)-one Esters The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prese...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Biological Evaluation of Novel 4-Hydroxyquinolin-2(1H)-one Esters
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of biologically active compounds.[1][2] A significant subset, the 4-hydroxyquinolin-2(1H)-ones, has garnered substantial attention for a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antioxidant, and anti-inflammatory effects.[3] These compounds serve as a versatile platform for synthetic modification, allowing for the development of derivatives with enhanced potency and selectivity.[4]
This guide provides a comparative analysis of the biological evaluation of novel esters derived from the 4-hydroxyquinolin-2(1H)-one core. We will delve into their performance against various biological targets, present supporting experimental data from recent studies, and offer detailed protocols for key assays. The objective is to equip researchers, scientists, and drug development professionals with a comprehensive understanding of this promising class of compounds.
Comparative Biological Evaluation: A Multi-Faceted Profile
The therapeutic potential of 4-hydroxyquinolin-2(1H)-one esters is remarkably diverse. Their biological activity is profoundly influenced by the nature and position of substituents on the quinoline ring system.
Anticancer Activity: Targeting the Engines of Cell Proliferation
Derivatives of 4-hydroxyquinolin-2(1H)-one have demonstrated significant cytotoxic effects against a range of human cancer cell lines.[5][6] Research indicates that these compounds can interfere with critical pathways involved in tumor growth and survival.
Mechanism of Action:
The anticancer effects of quinolinone derivatives are often attributed to their ability to inhibit key enzymes that regulate cell cycle and proliferation. Prominent targets include:
Tyrosine Kinases: Specific derivatives have been designed as dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER-2), two kinases often overexpressed in cancers like breast cancer.[7]
Microtubule Polymerization: Some quinoline-chalcone derivatives have been shown to inhibit tubulin polymerization, arresting the cell cycle and inducing apoptosis.[8][9]
Topoisomerases: These enzymes are crucial for DNA replication and repair, and their inhibition by quinoline derivatives can lead to cancer cell death.
The diagram below illustrates a simplified representation of the EGFR signaling pathway, a common target for this class of compounds.
Caption: EGFR/HER-2 signaling pathway and point of inhibition.
Comparative Cytotoxicity Data:
The following table summarizes the half-maximal inhibitory concentration (IC50) values for selected novel quinolin-2(1H)-one derivatives against various cancer cell lines. Lower IC50 values indicate greater potency.
IVg: 3-((4-fluorophenyl)amino)-2-(2-(4-hydroxy-2-oxoquinolin-1(2H)-yl)phenyl)thiazolidin-4-one
5a: A novel quinolin‐2(1H)‐one derivative designed as a dual EGFR/HER-2 inhibitor
24d: A novel quinoline–chalcone derivative
Antimicrobial Activity: A New Front Against Pathogens
The emergence of multidrug-resistant bacteria necessitates the development of new antimicrobial agents. 4-Hydroxyquinolin-2(1H)-one derivatives have shown promising activity against a range of pathogens, including clinically relevant strains.[10][11][12]
Structure-Activity Relationship (SAR):
Studies have revealed that antimicrobial efficacy is closely tied to the compound's structure. For instance:
Alkyl Chain Length: The length of an alkyl side chain at the C-3 position can dramatically impact both antibacterial and antifungal activities.[10][11]
Ring Substituents: The type and position of substituents on the aromatic ring influence potency. Brominated analogs, for example, have exhibited exceptional antifungal activity.[10][11]
These derivatives have demonstrated efficacy against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, as well as fungi (Aspergillus flavus).[10][11][13] Notably, some compounds are active against methicillin-resistant Staphylococcus aureus (MRSA), a significant public health threat.[12] The mechanism often involves the inhibition of bacterial DNA gyrase and topoisomerase IV, disrupting DNA synthesis.[14]
Comparative Antimicrobial Data:
The table below presents the Minimum Inhibitory Concentration (MIC) values for representative quinoline derivatives against various microbial strains. Lower MIC values indicate stronger antimicrobial activity.
3j (nonyl): A brominated analog with a nonyl side chain
Compounds 2 & 6: Novel quinoline derivatives with sulfonyl/benzoyl moieties
Compound 6c: A quinoline-2-one derivative active against MRSA
HT61: A quinoline derivative effective against biofilms
Antioxidant Activity: Combating Oxidative Stress
Oxidative stress is implicated in numerous diseases, including neurodegenerative disorders.[17] 4-Hydroxyquinolin-2(1H)-one derivatives, particularly those with additional hydrogen-donating hydroxyl groups, can act as potent antioxidants.[17][18] Their ability to scavenge free radicals helps protect cells from oxidative damage.
Evaluation is typically performed using assays like the Ferric Reducing Antioxidant Power (FRAP), Oxygen Radical Absorbance Capacity (ORAC), and Thiobarbituric Acid Reactive Substances (TBARS) assays.[17] Studies have shown that the presence of the 4-hydroxy group is a key contributor to the radical-scavenging ability of this scaffold.[18]
Experimental Protocols and Workflows
To ensure the trustworthiness and reproducibility of findings, standardized and well-validated protocols are essential.
Caption: General workflow for biological evaluation of novel compounds.
Protocol 1: MTT Assay for In Vitro Cytotoxicity
This protocol is a standard colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.
Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds (4-hydroxyquinolin-2(1H)-one esters) in the culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.
Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC50 value using non-linear regression analysis.
Protocol 2: Broth Microdilution for MIC Determination
This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[16]
Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus) equivalent to a 0.5 McFarland standard, which is then diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.
Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compounds in an appropriate broth medium (e.g., Mueller-Hinton Broth).
Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).
Incubation: Incubate the plate at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). This can be determined by visual inspection or by measuring the optical density at 600 nm.
Structure-Activity Relationship (SAR) and Future Directions
The collective data strongly suggest that the 4-hydroxyquinolin-2(1H)-one scaffold is highly malleable. Fine-tuning its biological activity is achievable through strategic chemical modifications.
An In-Depth Guide to the Safe Disposal of 7-Bromo-4-hydroxyquinolin-2(1H)-one For professionals in research and drug development, the integrity of our work extends beyond the bench; it encompasses a commitment to safety...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Safe Disposal of 7-Bromo-4-hydroxyquinolin-2(1H)-one
For professionals in research and drug development, the integrity of our work extends beyond the bench; it encompasses a commitment to safety and environmental stewardship. 7-Bromo-4-hydroxyquinolin-2(1H)-one, a halogenated quinolinone derivative, is a valuable compound in various research applications. However, its chemical structure necessitates a rigorous and informed approach to its disposal. Improper handling of halogenated organic compounds can lead to persistent environmental contamination and potential health risks.[1]
This guide provides a comprehensive, step-by-step protocol for the proper disposal of 7-Bromo-4-hydroxyquinolin-2(1H)-one. As your partner in research, we aim to provide value beyond the product itself, building a foundation of trust through a shared commitment to laboratory safety.
Core Safety Profile and Hazard Identification
Understanding the inherent risks of a compound is the first step toward safe handling and disposal. 7-Bromo-4-hydroxyquinolin-2(1H)-one is a solid substance that presents multiple health hazards.[2] Exposure can occur via inhalation, ingestion, or skin and eye contact.[3]
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear summary of the hazards associated with this compound and its structural analogs.
Causality is key in safety protocols. The hazards listed above directly inform the required engineering controls and Personal Protective Equipment (PPE).
Engineering Controls: Always handle 7-Bromo-4-hydroxyquinolin-2(1H)-one within a certified chemical fume hood to control airborne dust and vapors.[6] Ensure that a safety shower and eyewash station are readily accessible in the immediate work area.[6]
Personal Protective Equipment (PPE):
Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent serious eye damage.[4][6]
Skin Protection: Wear chemical-resistant gloves (e.g., Nitrile rubber) and a lab coat.[6][7] Inspect gloves before use and use proper removal technique to avoid skin contact.[7][8]
Respiratory Protection: For operations with a high potential for dust or aerosol generation, a NIOSH-approved respirator is required.[6][8]
The Scientific Rationale: Why Halogenated Compounds Require Special Disposal
7-Bromo-4-hydroxyquinolin-2(1H)-one is a halogenated organic compound due to the presence of a carbon-bromine bond.[9] This classification is critical for waste management for several scientific reasons:
Environmental Persistence: The carbon-halogen bond is strong, making these compounds resistant to natural biodegradation.[1][10] Improper disposal can lead to their accumulation in soil and water, posing long-term ecological risks.[10][11]
Toxicity: Many halogenated compounds are toxic to aquatic life and other organisms.[6][12] Quinolone-based structures, in particular, are a focus of environmental concern.[13]
Incineration Byproducts: Standard combustion can be incomplete, potentially forming more toxic and persistent byproducts like dioxins and furans. Therefore, disposal requires high-temperature incineration in specialized, licensed hazardous waste facilities equipped with scrubbers and afterburners to ensure complete destruction.[8]
For these reasons, it is a regulatory mandate and a scientific imperative to segregate halogenated waste from non-halogenated waste streams .[14][15] Mixing them contaminates the entire volume, drastically increasing disposal costs and environmental liability.[14]
Disposal Workflow Diagram
The following diagram outlines the decision-making process for the safe disposal of waste generated from handling 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Personal protective equipment for handling 7-Bromo-4-hydroxyquinolin-2(1H)-one
Comprehensive Safety & Handling Guide: 7-Bromo-4-hydroxyquinolin-2(1H)-one This document provides essential, immediate safety and logistical information for the handling, use, and disposal of 7-Bromo-4-hydroxyquinolin-2(...
This document provides essential, immediate safety and logistical information for the handling, use, and disposal of 7-Bromo-4-hydroxyquinolin-2(1H)-one. As researchers, scientists, and drug development professionals, our primary responsibility is to ensure a safe laboratory environment. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering you to work with this compound confidently and safely. The toxicological properties of many quinoline derivatives are not fully characterized, demanding a cautious and proactive approach to safety.[1]
Hazard Identification and Risk Assessment: Understanding the Compound
7-Bromo-4-hydroxyquinolin-2(1H)-one and structurally similar quinoline compounds present significant health hazards.[2] A thorough understanding of these risks is the foundation of a robust safety plan. The primary routes of exposure are inhalation of dust particles, skin contact, eye contact, and ingestion.
Based on available safety data for this compound and its analogs, the following hazards have been identified:
Harmful if swallowed, inhaled, or in contact with skin .[3][4]
Personal Protective Equipment (PPE): Your Essential Barrier
Consistent and correct use of Personal Protective Equipment (PPE) is the most critical line of defense against exposure.[2] A multi-layered approach is mandatory.[6] The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed.
Why: To prevent skin contact and absorption, which is a primary route of exposure.[2] Gloves must be inspected for integrity before each use and removed using the proper technique to avoid contaminating your hands.[1][8]
Eye and Face Protection
Chemical safety goggles with side shields.[7] A face shield should be used when there is a splash hazard.[2][6]
Why: To protect eyes from airborne dust particles and accidental splashes, which can cause serious and irreversible damage.[2]
Skin and Body Protection
A laboratory coat and closed-toe shoes are mandatory.[2] For larger quantities or spill cleanup, a fully protective impervious suit may be required.[7]
Why: To prevent accidental skin exposure from spills or dust. A lab coat provides a removable barrier to protect personal clothing and underlying skin.[7]
Respiratory Protection
All work should be conducted in a well-ventilated area, preferably a certified chemical fume hood.[2][6] For procedures with high potential for dust/aerosol generation (e.g., weighing, scraping), a NIOSH-approved respirator is required.[1][2][4][7]
Why: To prevent the inhalation of fine particles, which can cause respiratory irritation and systemic toxicity.[4] Engineering controls like fume hoods are the primary method of respiratory protection.
The sequence of donning and doffing PPE is critical to prevent cross-contamination.
Caption: Standard Operating Procedure for Donning and Doffing PPE.
Safe Handling and Operational Plan
A systematic approach to handling 7-Bromo-4-hydroxyquinolin-2(1H)-one is crucial to minimize exposure risk.
Engineering Controls: Your First Line of Defense
Chemical Fume Hood: All manipulations of the solid compound or its solutions should occur within a certified chemical fume hood to control airborne dust and vapors.[2]
Designated Area: Designate a specific area for working with this compound to prevent the spread of contamination.
Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible and have been recently tested.[2][9]
Work Practices: The Human Element of Safety
Avoid Dust Generation: Handle the solid material carefully to avoid creating dust.[1][2][8][10] Use techniques like gentle scooping rather than pouring, and clean up spills promptly.
Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[2][3][4] Always wash hands, forearms, and face thoroughly with soap and water after handling the compound and before leaving the laboratory.[1][2][3][4]
Container Management: Keep the container tightly closed when not in use to prevent the release of dust and degradation of the compound.[2][3]
Emergency Procedures: Planning for the Unexpected
In the event of an exposure or spill, a swift and correct response is critical.
First-Aid Measures
Exposure Route
Action
If Inhaled
Move the person to fresh air and keep them comfortable for breathing.[1][4][9] If they feel unwell, seek immediate medical attention.[4][9]
If on Skin
Immediately remove all contaminated clothing.[9][10] Wash the affected area with plenty of soap and water.[1][2][4][9][10] If skin irritation occurs, get medical advice.[4]
If in Eyes
Rinse cautiously and thoroughly with water for at least 15 minutes, also under the eyelids.[1][2][4][5][8][9][10] Remove contact lenses, if present and easy to do. Continue rinsing.[2][4][9] Immediately call a poison center or doctor.[2]
If Swallowed
Rinse mouth with water.[1][4][8][9][10] Do NOT induce vomiting.[10] Immediately call a poison center or doctor.[1][2][4][8][9][10]
Spill Cleanup
Evacuate: Evacuate all non-essential personnel from the immediate area.[1][8][10][11]
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
Protect: Don the appropriate PPE, including respiratory protection, chemical-resistant gloves, a lab coat, and eye protection.[1][4][8][10]
Contain: Gently cover the spill with an inert absorbent material like sand or diatomaceous earth to avoid generating dust.[11]
Collect: Carefully sweep or shovel the material into a suitable, labeled, and closed container for hazardous waste disposal.[1][5][8][10]
Decontaminate: Clean the spill area thoroughly with a suitable solvent, collecting all cleaning materials as hazardous waste.
Prevent Environmental Release: Do not allow the spilled material or cleaning rinsate to enter drains or waterways.[1][3][8][10][11][12]
Waste Disposal Plan
Proper disposal is imperative to protect both human health and the environment. All waste materials contaminated with 7-Bromo-4-hydroxyquinolin-2(1H)-one must be treated as hazardous waste.
Waste Stream Management
Caption: Waste disposal workflow for 7-Bromo-4-hydroxyquinolin-2(1H)-one.
Unused or Waste Product: Dispose of this material through a licensed professional waste disposal service, often via chemical incineration.[8] Do not dispose of it with regular laboratory trash.[12]
Contaminated PPE: All disposable materials, such as gloves, bench paper, and disposable lab coats, that come into contact with the compound must be disposed of as hazardous waste.[1][2][8]
Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., acetone, ethanol).[2] Collect this rinsate and treat it as hazardous waste.[2] After rinsing, puncture the container to prevent reuse and dispose of it in accordance with local regulations.[2]
Adherence to these protocols is not merely a matter of compliance; it is a commitment to a culture of safety that protects you, your colleagues, and the scientific community at large.
References
Loba Chemie. (n.d.). QUINOLINE FOR SYNTHESIS.
BenchChem. (2025). Personal protective equipment for handling 2-Amino-4-hydroxy-8-methylquinoline.
BenchChem. (2025). Safeguarding Your Research: Essential Safety Protocols for 7-Bromo-4-hydroxy-2-phenylquinoline.
BenchChem. (2025). Essential Safety and Logistical Information for Handling Quinolinium, 7-hydroxy-1-methyl-.
Fisher Scientific. (2025). SAFETY DATA SHEET.
Capot Chemical. (2025). MSDS of 7-BROMO-4-METHYLQUINOLIN-2(1H)-ONE.
Thermo Fisher Scientific. (2025). Safety Data Sheet.
ITW Reagents. (2025). Safety data sheet.
Sigma-Aldrich. (n.d.). 7-Bromoquinolin-2(1H)-one.
KISHIDA CHEMICAL CO., LTD. (n.d.). Safety Data Sheet.
Techno PharmChem. (n.d.). QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET.
Echemi. (n.d.). 6-broMo-4-hydroxyquinolin-2(1H)-one Safety Data Sheets.
Capot Chemical. (2026). MSDS of 6-Bromo-4-hydroxyquinolin-2(1H)-one.
